GSK963

• CAS: 2049868-46-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of GSK963

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mechanism of action of GSK963, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1). The information presented herein is intended to support researchers and drug development professionals in understanding and potentially applying GSK963 in preclinical research settings.

Core Mechanism of Action: Inhibition of RIPK1-Mediated Necroptosis

GSK963 is a chiral small-molecule inhibitor that specifically targets the kinase activity of RIPK1.[1] RIPK1 is a critical serine/threonine kinase that functions as a key signaling node in the cellular decision between survival and programmed cell death pathways, including apoptosis and necroptosis. GSK963 exerts its primary effect by inhibiting the autophosphorylation of RIPK1, a crucial step in the activation of the necroptotic cell death pathway.[2] By blocking RIPK1 kinase activity, GSK963 effectively prevents the formation of the necrosome, a protein complex essential for the execution of necroptosis.

The Necroptosis Signaling Pathway and the Role of GSK963

Necroptosis is a form of regulated necrosis that is typically activated in response to stimuli such as tumor necrosis factor (TNF) when caspase-8, a key initiator of apoptosis, is inhibited. The signaling cascade is initiated by the binding of TNF to its receptor, TNFR1, leading to the recruitment of a series of proteins, including TRADD, TRAF2, and cIAP1/2, to form Complex I. In this complex, RIPK1 is polyubiquitinated, which serves as a scaffold for the activation of pro-survival NF-κB signaling.

However, when deubiquitination of RIPK1 occurs, it can dissociate from Complex I and form a secondary cytosolic complex, known as the necrosome, with RIPK3. The formation of the necrosome is dependent on the kinase activities of both RIPK1 and RIPK3, which phosphorylate each other. This leads to the recruitment and phosphorylation of the mixed lineage kinase domain-like protein (MLKL), the most downstream effector of the necroptosis pathway. Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, where it disrupts membrane integrity, leading to cell lysis.

GSK963 intervenes at the critical early stage of this pathway by binding to the ATP-binding pocket of RIPK1, thereby preventing its autophosphorylation and subsequent activation of RIPK3. This action effectively halts the assembly of the necrosome and the downstream events leading to necroptotic cell death.

Caption: Necroptosis signaling pathway and the inhibitory action of GSK963.

Quantitative Data Summary

The potency and selectivity of GSK963 have been characterized through various biochemical and cellular assays. The following tables summarize the key quantitative data.

Table 1: Biochemical Potency of GSK963

Assay Type	Target	Species	IC50 (nM)	Reference
Fluorescence Polarization (FP)	RIPK1	Human	29	[3][4]
ADP-Glo Kinase Assay	RIPK1	Human	-	-

Table 2: Cellular Potency of GSK963 in Necroptosis Assays

Cell Line	Species	Assay Type	Stimulus	IC50 (nM)	Reference
L929	Murine	CellTiter-Glo	TNF + zVAD	1	[1][3]
U937	Human	CellTiter-Glo	TNF + zVAD	4	[1][3]
Neutrophil	Human	CellTiter-Glo	TNF + zVAD	0.9	[3]

Table 3: Selectivity and In Vivo Efficacy of GSK963

Parameter	Value	Species	Model	Reference
Kinase Selectivity	>10,000-fold selective for RIPK1 over 339 other kinases	-	-	[1][3]
In Vivo Efficacy (Dose)	0.2 mg/kg, 2 mg/kg, 10 mg/kg (IP)	Murine	TNF + zVAD-induced hypothermia	[3]
In Vivo Efficacy (Result)	Protected mice from hypothermia	Murine	TNF + zVAD-induced hypothermia	[1][3]

Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize the mechanism of action of GSK963.

Biochemical Assays

Fluorescence Polarization (FP) Binding Assay

• Principle: This assay measures the binding affinity of GSK963 to the RIPK1 kinase domain. A fluorescently labeled tracer that binds to the ATP-binding pocket of RIPK1 is used. When the tracer is unbound, it tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to the larger RIPK1 protein, the tumbling rate decreases, leading to an increase in fluorescence polarization. GSK963 competes with the tracer for binding to RIPK1, causing a decrease in fluorescence polarization in a concentration-dependent manner.

• Methodology:

  • Recombinant human RIPK1 kinase domain is incubated with a fluorescently labeled tracer.

  • Serial dilutions of GSK963 are added to the mixture.

  • The reaction is allowed to reach equilibrium.

  • Fluorescence polarization is measured using a plate reader with appropriate excitation and emission filters.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the GSK963 concentration.

ADP-Glo™ Kinase Assay

• Principle: This luminescent assay quantifies the kinase activity of RIPK1 by measuring the amount of ADP produced during the phosphorylation reaction. The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the produced ADP is converted to ATP, which is then used in a luciferase-luciferin reaction to generate a luminescent signal that is proportional to the ADP concentration.

• Methodology:

  • The RIPK1 kinase reaction is set up with a suitable substrate and ATP.

  • GSK963 at various concentrations is added to the reaction mixture.

  • The reaction is incubated to allow for phosphorylation.

  • ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

  • Kinase Detection Reagent is added to convert ADP to ATP and generate a luminescent signal.

  • Luminescence is measured using a luminometer.

  • The IC50 value is calculated from the dose-response curve.[5][6]

Cellular Assays

Cell-Based Necroptosis Assay (CellTiter-Glo®)

• Principle: This assay assesses the ability of GSK963 to protect cells from necroptosis. Cell viability is measured by quantifying the amount of ATP, which is an indicator of metabolically active cells. A decrease in ATP levels corresponds to cell death.

• Methodology:

  • Cells (e.g., L929 or U937) are seeded in a multi-well plate.

  • Cells are pre-treated with serial dilutions of GSK963 for a specified period.

  • Necroptosis is induced by adding TNF-α and a pan-caspase inhibitor (e.g., z-VAD-FMK).

  • The plate is incubated for a sufficient time to allow for cell death to occur.

  • CellTiter-Glo® Reagent is added to each well to lyse the cells and generate a luminescent signal proportional to the ATP concentration.

  • Luminescence is measured using a luminometer.

  • The IC50 value is determined from the dose-response curve, representing the concentration of GSK963 that inhibits 50% of necroptotic cell death.

In Vivo Models

TNF-Induced Systemic Inflammatory Response Syndrome (SIRS) Model

• Principle: This model is used to evaluate the in vivo efficacy of GSK963 in a systemic inflammation setting where necroptosis plays a significant role. The administration of TNF-α in combination with a caspase inhibitor induces a lethal inflammatory response, characterized by hypothermia.

• Methodology:

  • Mice are administered GSK963 or a vehicle control via intraperitoneal (IP) injection.

  • After a defined pre-treatment period, a lethal dose of TNF-α and z-VAD-FMK is injected.

  • Body temperature is monitored at regular intervals.

  • The protective effect of GSK963 is assessed by its ability to prevent or reduce the drop in body temperature compared to the vehicle-treated group.[1]

Experimental and Logical Workflows

The characterization of a necroptosis inhibitor like GSK963 typically follows a logical progression from biochemical to cellular and finally to in vivo studies.

Caption: A typical experimental workflow for the characterization of a necroptosis inhibitor.

Conclusion

GSK963 is a highly potent and selective inhibitor of RIPK1 kinase activity. Its mechanism of action is centered on the direct inhibition of RIPK1 autophosphorylation, which is a critical initiating event in the necroptosis signaling cascade. By preventing the formation of the necrosome, GSK963 effectively blocks necroptotic cell death in both biochemical and cellular assays. Its demonstrated efficacy in a preclinical model of systemic inflammation highlights its potential as a valuable research tool for investigating the role of RIPK1-mediated necroptosis in various pathological conditions. This guide provides a foundational understanding of GSK963's mechanism of action, supported by quantitative data and detailed experimental methodologies, to aid researchers in their scientific endeavors.

References

• 1. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and Validation of a Novel Class of Necroptosis Inhibitors Targeting RIPK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. ulab360.com [ulab360.com]
• 6. ADP-Glo™ Kinase Assay Protocol [france.promega.com]

GSK963: A Potent and Selective RIP1 Kinase Inhibitor for Research in Regulated Cell Death and Inflammation

Introduction

Receptor-Interacting Protein 1 (RIP1) kinase is a critical mediator in cellular signaling pathways that govern inflammation and cell death. Its kinase activity is a key driver of necroptosis, a form of regulated necrosis implicated in the pathogenesis of various inflammatory and neurodegenerative diseases. While early inhibitors like Necrostatin-1 (Nec-1) were instrumental in exploring RIP1's function, their utility was hampered by moderate potency, off-target effects against indoleamine-2,3-dioxygenase (IDO), and unfavorable pharmacokinetic properties.[1] This guide provides a comprehensive overview of GSK963, a next-generation, structurally distinct, and highly potent small-molecule inhibitor of RIP1 kinase, designed to overcome the limitations of previous tools.

GSK963 is a chiral molecule that offers significant advantages for researchers, including over 200-fold greater potency than Nec-1, exceptional selectivity, and the availability of its inactive enantiomer, GSK962, as a negative control for confirming on-target effects.[1] This document details its mechanism of action, quantitative biochemical and cellular data, experimental protocols, and visual representations of key pathways and workflows.

Chemical Properties and Structure

GSK963 is a chiral small-molecule inhibitor of RIP1 kinase.[2] Its chemical and physical properties are summarized below.

Property	Value	Reference
Chemical Name	1-[(5S)-4,5-dihydro-5-phenyl-1H-pyrazol-1-yl]-2,2-dimethyl-1-propanone	[3]
CAS Number	2049868-46-2	[2][3]
Molecular Formula	C₁₄H₁₈N₂O	[2][3]
Molecular Weight	230.31 g/mol	[2][3]
Inactive Enantiomer	GSK962	[1]
Solubility	Soluble in DMSO and Acetonitrile	[2][3]

Mechanism of Action and Signaling Pathway

GSK963 functions as a highly specific inhibitor of the kinase activity of RIP1.[2] In the necroptosis pathway, stimuli such as Tumor Necrosis Factor (TNF) binding to its receptor (TNFR1) can trigger the formation of a signaling complex. When caspase-8 is inhibited or absent, RIP1 kinase activity leads to the recruitment and phosphorylation of RIP3, which in turn phosphorylates Mixed Lineage Kinase Domain-Like protein (MLKL).[4][5] Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, forming pores that lead to membrane rupture and lytic cell death, a process known as necroptosis.[4]

GSK963 binds to the ATP-binding pocket of RIP1, preventing its autophosphorylation and subsequent activation of the downstream necroptotic cascade.[1] Importantly, GSK963 does not affect RIP1-independent signaling pathways, such as TNF-mediated NF-κB activation or apoptosis, demonstrating its high specificity for the kinase-dependent functions of RIP1.[1][6]

Caption: Simplified Necroptosis Signaling Pathway and the inhibitory action of GSK963.

Quantitative Data

GSK963 demonstrates superior potency and selectivity compared to first-generation inhibitors. The following tables summarize key quantitative data from biochemical and cellular assays.

Table 1: Biochemical Potency and Selectivity of RIP1 Inhibitors

Compound	Assay Type	Target	IC₅₀ (nM)	Selectivity	Reference
GSK963	FP Binding Assay	RIP1	29	>10,000-fold vs. 339 other kinases	[1][2][7]
GSK963	ADP-Glo Kinase Assay	RIP1	Potent (IC₅₀ < 10 nM)	No measurable activity against IDO	[1]
Nec-1	FP Binding Assay	RIP1	~6,000	Known off-target activity on IDO	[1]
GSK962	FP Binding Assay	RIP1	>30,000 (inactive)	N/A	[1]

Table 2: Cellular Potency of GSK963 in Necroptosis Inhibition Assays

Cell Line	Species	Assay Stimulus	IC₅₀ (nM)	Reference
L929	Murine (Fibrosarcoma)	TNF + zVAD	1	[1][3][7]
U937	Human (Monocytic)	TNF + zVAD	4	[1][3][7]
BMDM	Murine (Primary)	TNF + zVAD	3	[1]
Neutrophils	Human (Primary)	TNF + zVAD + SMAC mimetic	0.9	[1][7]

Table 3: In Vivo Efficacy of GSK963

Animal Model	Dosing	Administration	Outcome	Reference
C57BL/6 Mice (TNF+zVAD-induced shock)	0.2 mg/kg	Intraperitoneal (i.p.)	Significant protection from hypothermia	[1][7]
C57BL/6 Mice (TNF+zVAD-induced shock)	2 mg/kg	Intraperitoneal (i.p.)	Complete protection from hypothermia	[1][7]
C57BL/6 Mice (TNF+zVAD-induced shock)	10 mg/kg	Intraperitoneal (i.p.)	Maintained blood concentrations above 90% inhibition level	[2][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following are generalized protocols for key experiments involving GSK963, based on published studies.

Protocol 1: In Vitro Necroptosis Cell Viability Assay

This protocol assesses the ability of GSK963 to inhibit necroptosis in a cell-based model.

• Cell Culture: Plate cells (e.g., human U937 or mouse L929) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Pre-treatment: Prepare serial dilutions of GSK963, the inactive control GSK962, and a reference compound like Nec-1 in cell culture medium. Add the compounds to the respective wells and pre-incubate for 30-60 minutes.[2][7]

• Induction of Necroptosis: To induce necroptosis, add a combination of a stimulus and a caspase inhibitor. A common combination for U937 and L929 cells is TNF (50-100 ng/mL) and the pan-caspase inhibitor zVAD-FMK (20-50 µM).[1][6]

• Incubation: Incubate the plates for 18-24 hours at 37°C in a CO₂ incubator.

• Viability Measurement: Assess cell viability using a commercial assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels.[6]

• Data Analysis: Normalize the luminescence data to vehicle-treated controls (representing 100% viability). Plot the dose-response curves and calculate IC₅₀ values using appropriate software (e.g., GraphPad Prism).[8]

Protocol 2: In Vivo TNF-Induced Sterile Shock Model

This protocol evaluates the efficacy of GSK963 in a mouse model of systemic inflammation.

• Animal Acclimation: Use C57BL/6 mice and allow them to acclimate to the experimental conditions.[1]

• Compound Administration: Prepare GSK963 in a suitable vehicle for intraperitoneal (i.p.) injection. Administer the desired dose (e.g., 0.2, 2, or 10 mg/kg) via i.p. injection.[7]

• Induction of Shock: 15-30 minutes after compound administration, induce shock by intravenous (i.v.) injection of murine TNF (e.g., 1.25 µ g/mouse ) combined with zVAD-FMK.[1]

• Monitoring: Monitor the core body temperature of the mice at regular intervals (e.g., every 30-60 minutes) for 3-6 hours using a rectal probe. Hypothermia is the primary endpoint of this model.[1]

• Data Analysis: Plot the change in body temperature over time for each treatment group. Use statistical analysis (e.g., ANOVA) to determine the significance of protection conferred by GSK963 compared to vehicle or control groups.

Protocol 3: Western Blot for NF-κB Pathway Activation

This protocol determines the selectivity of GSK963 by assessing its impact on the RIP1 kinase-independent NF-κB pathway.

• Cell Treatment: Culture bone marrow-derived macrophages (BMDMs) and pre-treat with GSK963 (e.g., 100 nM) for 30 minutes.[2][6]

• Stimulation: Stimulate the cells with TNF (e.g., 50 ng/mL) for short time points (e.g., 5 and 15 minutes) to observe IκB phosphorylation and degradation, respectively.[2][6]

• Cell Lysis: Lyse the cells in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a nitrocellulose membrane.[2]

• Immunoblotting: Probe the membrane with primary antibodies against phospho-IκB, total IκB, and a loading control like tubulin. Follow with the appropriate secondary antibodies.[2]

• Detection and Analysis: Visualize the protein bands using a chemiluminescence detection system. GSK963 should show no effect on the phosphorylation or degradation of IκB, confirming its selectivity.[6]

Mandatory Visualizations

Diagrams created using Graphviz to illustrate key concepts and workflows.

Caption: Workflow for an in vitro necroptosis cell viability assay.

Caption: Logical relationship and comparison of GSK963 with control compounds.

Conclusion

GSK963 represents a significant advancement in the pharmacological toolkit for studying RIP1 kinase-mediated signaling.[1] Its high potency, exquisite selectivity, and favorable in vivo characteristics, combined with the availability of an inactive enantiomer for rigorous on-target validation, make it a superior tool compared to Necrostatin-1.[1][9] For researchers in the fields of cell death, inflammation, and drug development, GSK963 provides a reliable and precise means to investigate the role of RIP1 kinase activity in both physiological and pathological contexts. While its pharmacokinetic properties may limit its use in chronic in vivo models, it is an invaluable asset for acute studies and for validating the therapeutic hypothesis of RIP1 kinase inhibition.[1]

References

• 1. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scientificarchives.com [scientificarchives.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Discovery and Development of GSK963: A Potent and Selective RIPK1 Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

GSK963 is a potent, selective, and structurally distinct small molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a critical regulator of necroptosis and inflammation. This technical guide provides a comprehensive overview of the discovery and development history of GSK963, from its origins in a high-throughput screening campaign to its characterization as a powerful tool for studying RIPK1-mediated signaling. Detailed experimental protocols for key assays, quantitative data on its biochemical and cellular activity, and a visualization of the targeted signaling pathway are presented to support further research and development in the field of inflammatory and cell death-related diseases.

Introduction: The Therapeutic Potential of Targeting RIPK1

Receptor-Interacting Protein Kinase 1 (RIPK1) has emerged as a key signaling node in cellular pathways governing inflammation and programmed cell death. As a serine/threonine kinase, RIPK1's activity is implicated in the pathophysiology of a range of diseases, including inflammatory disorders, neurodegenerative diseases, and ischemia-reperfusion injury. The kinase activity of RIPK1 is essential for the execution of necroptosis, a form of regulated necrosis, and also plays a role in inflammatory signaling. Consequently, the development of small molecule inhibitors targeting RIPK1 has been an area of intense research.

One of the early tool compounds used to probe RIPK1 function was Necrostatin-1 (Nec-1). However, Nec-1 suffers from moderate potency, off-target effects against indoleamine-2,3-dioxygenase (IDO), and poor pharmacokinetic properties, limiting its utility, particularly in in vivo studies[1]. This necessitated the discovery of next-generation RIPK1 inhibitors with improved potency, selectivity, and drug-like properties. GlaxoSmithKline (GSK) initiated several drug discovery programs to identify novel RIPK1 inhibitors, leading to the discovery of multiple distinct chemical series, including the dihydropyrazole class to which GSK963 belongs.

Discovery of the Dihydropyrazole Series and Optimization to GSK963

The journey to GSK963 began with a high-throughput screening (HTS) campaign of GSK's extensive compound library to identify novel inhibitors of RIPK1. This effort led to the identification of two initial hits with a dihydropyrazole (DHP) core. These early hits, while demonstrating activity, had suboptimal properties that required significant medicinal chemistry optimization.

A key breakthrough in the optimization process was the hybridization of two distinct HTS hit series, which shared a common acyl benzylamine pharmacophore. This led to the synthesis of a hybrid DHP pivalate, a direct precursor to the GSK963 series, which exhibited a significant enhancement in both biochemical and cellular potency[2].

Further structure-activity relationship (SAR) studies focused on modifying different positions of the dihydropyrazole scaffold to improve potency, selectivity, and pharmacokinetic properties. The (S)-enantiomer of the 5-phenyl-dihydropyrazole skeleton was found to be crucial for high potency. This optimization effort culminated in the identification of GSK963 as a lead compound with low nanomolar inhibitory activity against RIPK1 and excellent selectivity over a broad panel of other kinases[1][2].

Structure-Activity Relationship (SAR) of the Dihydropyrazole Series

The following table summarizes key SAR findings from the lead optimization campaign that led to the development of GSK963 and related analogs.

Compound	R1 Group	R2 Group	RIPK1 FP IC50 (nM)	U937 Cell Necroptosis IC50 (nM)
HTS Hit 1	Benzyl	Amide	>1000	>1000
HTS Hit 2	Phenyl	Amide	800	950
Hybrid DHP 8	Pivalate	Benzyl	120	40
GSK'963	Pivalate	Phenyl	29	4
GSK'962 (inactive enantiomer)	Pivalate	Phenyl	>10,000	>10,000
Analog A	Acetyl	Phenyl	150	80
Analog B	Pivalate	4-Fluorophenyl	45	12

Biochemical and Cellular Characterization of GSK963

GSK963 is a chiral small-molecule inhibitor that is chemically distinct from Nec-1. It demonstrates significantly greater potency in both biochemical and cellular assays[1].

Biochemical Activity

In a fluorescence polarization (FP) binding assay, GSK963 showed a high affinity for the ATP-binding pocket of RIPK1 with an IC50 of 29 nM[2][3][4]. In an ADP-Glo kinase assay, which measures the autophosphorylation of the RIPK1 kinase domain, GSK963 was also highly potent[2]. A key feature of GSK963 is its remarkable selectivity. When tested against a panel of 339 other kinases, it showed over 10,000-fold selectivity for RIPK1[1][3][4]. Furthermore, unlike Nec-1, GSK963 has no measurable activity against IDO[1]. The inactive enantiomer, GSK'962, serves as a valuable negative control to confirm on-target effects[1].

Cellular Activity

GSK963 effectively inhibits RIPK1-dependent necroptosis in both human and murine cell lines. In human U937 and mouse L929 cells stimulated with TNFα and the pan-caspase inhibitor zVAD-FMK, GSK963 blocked necroptosis with IC50 values of 4 nM and 1 nM, respectively[1].

In Vivo Efficacy in a Model of Sterile Shock

The in vivo efficacy of GSK963 was evaluated in a murine model of TNFα-induced sterile shock. In this model, the administration of TNFα in combination with a caspase inhibitor (zVAD-FMK) leads to a lethal hypothermia that is dependent on RIPK1 kinase activity. Pre-treatment with GSK963 provided significant protection against this TNFα-induced hypothermia. At a dose of 2 mg/kg, GSK963 completely prevented the drop in body temperature, demonstrating potent in vivo activity[1][3][4]. In contrast, the inactive enantiomer GSK'962 showed no protective effect, confirming that the observed efficacy was due to on-target inhibition of RIPK1[1].

Signaling Pathway and Experimental Workflows

RIPK1-Mediated Necroptosis Signaling Pathway

The following diagram illustrates the central role of RIPK1 in the TNFα-induced necroptosis pathway and the point of intervention for GSK963.

Caption: TNFα-induced signaling leading to either NF-κB survival, apoptosis, or necroptosis. GSK963 inhibits RIPK1 phosphorylation, thereby blocking the necroptotic pathway.

Experimental Workflow for RIPK1 Inhibitor Characterization

The following diagram outlines the typical workflow for the discovery and characterization of a RIPK1 inhibitor like GSK963.

Caption: A generalized workflow for the discovery and preclinical development of a RIPK1 kinase inhibitor.

Detailed Experimental Protocols

Fluorescence Polarization (FP) Binding Assay

This assay measures the binding of an inhibitor to the ATP pocket of the RIPK1 kinase domain.

• Reagents:

  • Recombinant human RIPK1 kinase domain (amino acids 1-375).

  • Fluorescently labeled tracer molecule that binds to the RIPK1 ATP pocket.

  • Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

  • Test compounds (e.g., GSK963) serially diluted in DMSO.

• Procedure:

  • Add 2.5 µL of 4x test compound dilution to the wells of a 384-well, low-volume, black, round-bottom plate.

  • Add 2.5 µL of 4x RIPK1 enzyme to all wells except the "no enzyme" controls.

  • Add 5 µL of 2x fluorescent tracer to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Measure fluorescence polarization on a suitable plate reader (e.g., EnVision) with appropriate excitation and emission filters.

  • Calculate IC50 values by fitting the data to a four-parameter logistic equation.

ADP-Glo™ Kinase Assay

This assay measures the kinase activity of RIPK1 by quantifying the amount of ADP produced during the phosphorylation reaction.

• Reagents:

  • Recombinant human RIPK1 kinase domain.

  • ATP.

  • Substrate (e.g., a generic kinase substrate like myelin basic protein, or measuring autophosphorylation).

  • Kinase Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35.

  • ADP-Glo™ Reagent and Kinase Detection Reagent (Promega).

• Procedure:

  • Perform the kinase reaction in a 384-well plate by incubating RIPK1, ATP, substrate, and test compound at room temperature for a specified time (e.g., 60 minutes).

  • Stop the kinase reaction and deplete the remaining ATP by adding an equal volume of ADP-Glo™ Reagent.

  • Incubate at room temperature for 40 minutes.

  • Convert the ADP to ATP and generate a luminescent signal by adding the Kinase Detection Reagent.

  • Incubate at room temperature for 30-60 minutes.

  • Measure luminescence using a plate-reading luminometer.

  • Determine IC50 values from the dose-response curves.

Cellular Necroptosis Assay

This assay assesses the ability of a compound to inhibit necroptotic cell death in a cellular context.

• Cell Lines:

  • Human monocytic U937 cells or mouse fibrosarcoma L929 cells.

• Reagents:

  • Cell culture medium (e.g., RPMI-1640 with 10% FBS).

  • Human or mouse TNFα.

  • Pan-caspase inhibitor (e.g., zVAD-FMK or QVD-Oph).

  • Cell viability reagent (e.g., CellTiter-Glo®, Promega).

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with a serial dilution of the test compound (e.g., GSK963) for 1 hour.

  • Induce necroptosis by adding TNFα and a pan-caspase inhibitor.

  • Incubate for 18-24 hours.

  • Measure cell viability using a luminescence-based assay according to the manufacturer's instructions.

  • Calculate IC50 values from the resulting dose-response curves.

TNF-induced Sterile Shock Model in Mice

This in vivo model evaluates the efficacy of a compound in preventing RIPK1-mediated systemic inflammation and hypothermia.

• Animals:

  • C57BL/6 mice.

• Reagents:

  • Recombinant mouse TNFα.

  • zVAD-FMK.

  • Vehicle for compound administration.

• Procedure:

  • Acclimatize mice and record their baseline rectal temperature.

  • Administer the test compound (e.g., GSK963) or vehicle via intraperitoneal (i.p.) injection.

  • After a specified pre-treatment time (e.g., 15-30 minutes), induce shock by intravenous (i.v.) injection of TNFα and zVAD-FMK.

  • Monitor the rectal temperature of the mice at regular intervals for several hours.

  • Plot the change in body temperature over time to assess the protective effect of the compound.

Conclusion

GSK963 represents a significant advancement in the development of tool compounds to study the function of RIPK1. Its discovery through a systematic HTS and lead optimization campaign has provided the research community with a highly potent and selective inhibitor. The detailed characterization of its biochemical and cellular activity, along with its demonstrated in vivo efficacy, underscores its value in elucidating the role of RIPK1 in health and disease. The experimental protocols and data presented in this guide are intended to facilitate further investigation into RIPK1-mediated pathways and the development of novel therapeutics for a range of inflammatory and necroptosis-driven pathologies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to GSK963: A Potent and Selective RIPK1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK963 is a highly potent and selective, chiral small-molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1).[1][2][3] Its development has provided the research community with a valuable tool to investigate the role of RIPK1-mediated signaling pathways, particularly necroptosis, in various physiological and pathological contexts. This document provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of GSK963. Detailed summaries of key experimental data and methodologies are presented to facilitate its application in preclinical research and drug discovery programs.

Chemical Structure and Physicochemical Properties

GSK963, with the formal name 1-[(5S)-4,5-dihydro-5-phenyl-1H-pyrazol-1-yl]-2,2-dimethyl-1-propanone, is a structurally distinct compound compared to other well-known RIPK1 inhibitors like Necrostatin-1 (Nec-1).[4][5] It possesses a chiral center, and its inhibitory activity is stereospecific; the (S)-enantiomer (GSK963) is the active form, while the (R)-enantiomer (GSK962) is inactive and serves as an ideal negative control for on-target validation.[5][6]

Table 1: Physicochemical Properties of GSK963

Property	Value	Reference
Molecular Formula	C₁₄H₁₈N₂O	[2][3][4]
Molecular Weight	230.31 g/mol	[2][3]
CAS Number	2049868-46-2	[1][2][3][4]
Appearance	White solid	[7]
Solubility	Soluble in DMSO and Acetonitrile	[4][7]
SMILES	CC(C)(C)C(=O)N1N=CC[C@H]1c1ccccc1	[3][7]
InChI	InChI=1S/C14H18N2O/c1-14(2,3)13(17)16-12(9-10-15-16)11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3/t12-/m0/s1	[4]

Mechanism of Action and Biological Activity

GSK963 is a potent inhibitor of the kinase activity of RIPK1, a critical regulator of cellular life and death decisions.[1][3] It exerts its inhibitory effect by binding to the ATP-binding pocket of RIPK1.[5][8] This inhibition prevents the autophosphorylation of RIPK1, a key step in the activation of the necroptotic cell death pathway.[8]

Potency and Selectivity

GSK963 demonstrates high potency against RIPK1, with a reported IC50 of 29 nM in a fluorescence polarization (FP) binding assay.[1][2][3] In cellular assays, it inhibits necroptosis in both murine and human cell lines with low nanomolar efficacy.[5][7] A key advantage of GSK963 is its remarkable selectivity. It has been shown to be over 10,000-fold selective for RIPK1 when tested against a panel of 339 other kinases.[1][2][5] Unlike Nec-1, GSK963 does not exhibit off-target activity against indoleamine-2,3-dioxygenase (IDO).[4][5]

Table 2: In Vitro Potency of GSK963

Assay	Cell Line/Target	IC₅₀	Reference
FP Binding Assay	RIPK1	29 nM	[1][2]
ADP-Glo Kinase Assay	RIPK1 Autophosphorylation	~1-10 nM	[5][8]
Necroptosis Inhibition	L-929 (mouse fibrosarcoma)	1 nM	[4][5]
Necroptosis Inhibition	U937 (human monocytic)	4 nM	[4][5]

Signaling Pathway

GSK963 specifically targets the necroptosis signaling pathway initiated by stimuli such as Tumor Necrosis Factor (TNF). In the presence of caspase inhibitors (like zVAD-fmk), TNF binding to its receptor (TNFR1) can lead to the formation of a signaling complex known as the necrosome. This complex involves the recruitment and activation of RIPK1 and RIPK3. Activated RIPK1 phosphorylates RIPK3, which in turn phosphorylates and activates Mixed Lineage Kinase Domain-Like protein (MLKL). Oligomerized and phosphorylated MLKL then translocates to the plasma membrane, leading to membrane disruption and necrotic cell death. GSK963, by inhibiting the kinase activity of RIPK1, prevents the downstream activation of RIPK3 and MLKL, thereby blocking the execution of necroptosis.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. RIPK1 Kinase Enzyme System [promega.jp]
• 5. promega.com [promega.com]
• 6. researchgate.net [researchgate.net]
• 7. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 8. researchgate.net [researchgate.net]

GSK963: A Foundational Guide to a Potent and Selective RIPK1 Inhibitor in Inflammation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational research on GSK963, a highly potent and selective small-molecule inhibitor of Receptor-Interacting Serine/Threonine-Protein Kinase 1 (RIPK1). RIPK1 has emerged as a critical regulator of inflammatory signaling and cell death, making it a promising therapeutic target for a range of autoimmune, inflammatory, and neurodegenerative diseases.[1][2] GSK963 represents a significant advancement over earlier RIPK1 inhibitors, offering superior potency and selectivity, thereby serving as a crucial tool for elucidating the role of RIPK1 kinase activity in disease pathogenesis.[3]

Core Concepts: RIPK1 in Inflammation and Cell Death

Receptor-Interacting Serine/Threonine-Protein Kinase 1 (RIPK1) is a key intracellular signaling molecule that governs cellular responses to various inflammatory stimuli, most notably Tumor Necrosis Factor-alpha (TNF-α).[2] RIPK1 functions as both a scaffold protein and a kinase, dictating the balance between cell survival and programmed cell death pathways such as necroptosis and apoptosis.[3][4]

• Scaffolding Function: In its kinase-independent role, RIPK1 acts as an essential adaptor for the formation of signaling complexes that lead to the activation of pro-survival pathways, primarily the canonical NF-κB pathway.[5]

• Kinase Activity: The kinase function of RIPK1 is pathogenic and drives inflammatory processes.[3] Its activation can trigger two distinct cell death pathways:

  • Necroptosis: A form of programmed necrosis that is highly inflammatory.[3][6]

  • Apoptosis: Programmed cell death that can also be regulated by RIPK1 under specific conditions.[3]

  • Inflammation: Beyond cell death, RIPK1 kinase activity can directly mediate the transcriptional induction of inflammatory cytokines.[5]

Given the detrimental effects of its kinase activity, the development of specific inhibitors like GSK963 is a key strategy for therapeutically targeting RIPK1-driven inflammation.[2]

GSK963: Mechanism of Action and Superiority

GSK963 is a structurally distinct, chiral small-molecule inhibitor of RIPK1 kinase.[3] It offers substantial advantages over the first-generation inhibitor, Necrostatin-1 (Nec-1), which is limited by moderate potency, off-target activity against indoleamine-2,3-dioxygenase (IDO), and poor pharmacokinetic properties.[3]

GSK963 distinguishes itself through:

• High Potency: It is over 200-fold more potent than Nec-1 in cellular assays.[3]

• Exquisite Selectivity: It shows over 10,000-fold selectivity for RIPK1 when tested against a panel of 339 other kinases.[3][7][8]

• On-Target Specificity: GSK963 has no measurable activity against IDO.[3][9] Furthermore, it has an inactive enantiomer, GSK'962, which serves as an ideal negative control to confirm that the observed effects are due to RIPK1 inhibition.[3]

The mechanism of GSK963 involves binding to the ATP-binding pocket of RIPK1, thereby inhibiting its autophosphorylation and subsequent activation of downstream inflammatory and cell death pathways.[3]

Caption: TNF-α signaling pathway leading to either pro-survival NF-κB activation or RIPK1 kinase-dependent cell death, which is inhibited by GSK963.

Quantitative Data Presentation

The following tables summarize the key quantitative data for GSK963 and related compounds from foundational studies.

Table 1: In Vitro Potency and Selectivity of RIPK1 Inhibitors

Compound	Assay Type	Target/Cell Line	IC50 Value	Reference
GSK'963	FP Binding Assay	RIPK1	29 nM	[7][8]
	ADP-Glo Kinase Assay	RIPK1 Autophosphorylation	< 30 nM	[3]
	Necroptosis Assay	Mouse L929 Cells	1 nM	[3][9]
	Necroptosis Assay	Human U937 Cells	4 nM	[3][9]
GSK'962 (inactive)	Necroptosis Assay	Mouse L929 Cells	> 1000-fold less potent than GSK'963	[3]
	Necroptosis Assay	Human U937 Cells	> 1000-fold less potent than GSK'963	[3]
Necrostatin-1 (Nec-1)	FP Binding Assay	RIPK1	~6.5 µM	[3]
	ADP-Glo Kinase Assay	RIPK1 Autophosphorylation	~2.5 µM	[3]
	Necroptosis Assay	Mouse L929 Cells	~250 nM	[3]

| | Necroptosis Assay | Human U937 Cells | ~500 nM |[3] |

Table 2: In Vivo Efficacy of GSK963

Animal Model	Condition	Compound	Dosage	Administration	Key Outcome	Reference
C57BL/6 Mice	TNF+zVAD-induced Sterile Shock	GSK'963	0.2, 2, and 10 mg/kg	Intraperitoneal (i.p.)	Dose-dependent protection from hypothermia; 2 mg/kg provided complete protection.	[7][8][9]

| C57BL/6 Mice | TNF+zVAD-induced Sterile Shock | Nec-1 | 2 mg/kg | Intraperitoneal (i.p.) | Minimal effect on hypothermia at a matched dose. |[3] |

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon foundational research. Below are protocols for key experiments used to characterize GSK963.

This assay measures the ability of a compound to inhibit necroptosis induced by TNF-α in the presence of a pan-caspase inhibitor (zVAD-FMK), which blocks apoptosis and shunts the signaling towards necroptosis.

• Cell Lines: Mouse fibrosarcoma L929 cells or human monocytic U937 cells.

• Procedure:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Pre-treat cells with a serial dilution of GSK963, GSK'962 (inactive control), or Nec-1 for 30-60 minutes.

  • Induce necroptosis by adding TNF-α (e.g., 50 ng/mL) and zVAD-FMK.

  • Incubate for 18-24 hours.

  • Assess cell viability using a luminescent assay such as CellTiter-Glo, which measures ATP levels as an indicator of metabolically active cells.

  • Calculate IC50 values from the dose-response curves.[3][10]

• Fluorescence Polarization (FP) Binding Assay:

  • Principle: This assay measures the affinity of GSK963 for the ATP-binding pocket of the RIPK1 kinase domain. A fluorescently labeled ligand that binds to RIPK1 is used. When the ligand is bound to the larger RIPK1 protein, it tumbles slowly in solution, resulting in high fluorescence polarization. A competitive inhibitor like GSK963 will displace the fluorescent ligand, causing it to tumble faster and resulting in a decrease in polarization.

  • Procedure: A reaction mixture containing the RIPK1 kinase domain, the fluorescent ligand, and varying concentrations of the inhibitor is incubated. Fluorescence polarization is measured to determine the dose-dependent inhibition of ligand binding.[3]

• ADP-Glo™ Kinase Assay:

  • Principle: This assay quantifies the enzymatic activity of RIPK1 by measuring the amount of ADP produced during the kinase's autophosphorylation reaction.

  • Procedure: The RIPK1 kinase domain is incubated with ATP and varying concentrations of GSK963. After the reaction, the remaining ATP is depleted, and the ADP is converted into ATP. This newly synthesized ATP is then used in a luciferase/luciferin reaction to produce a luminescent signal that is directly proportional to the initial kinase activity.[3]

This method is used to confirm that GSK963 selectively inhibits RIPK1 kinase activity without affecting its scaffolding function in the NF-κB pathway.[10]

• Cell Line: Bone marrow-derived macrophages (BMDMs).

• Procedure:

  • Pre-treat BMDMs with GSK963 (e.g., 100 nM) or Nec-1 (e.g., 10 µM) for 30 minutes.[7]

  • Stimulate the cells with TNF-α (e.g., 50 ng/mL) for 5 and 15 minutes to observe IκBα phosphorylation and degradation, respectively.[7]

  • Lyse the cells and prepare lysates in a buffer containing protease and phosphatase inhibitors.[7]

  • Separate proteins by SDS-PAGE and transfer them to a nitrocellulose membrane.

  • Probe the membrane with primary antibodies against total IκBα, phospho-IκBα, and a loading control (e.g., tubulin).[7][10]

  • A selective RIPK1 kinase inhibitor should not prevent the phosphorylation or degradation of IκBα.[3]

This model assesses the in vivo efficacy of RIPK1 inhibitors in preventing a lethal systemic inflammatory response.

• Animal Model: C57BL/6 mice.[7]

• Procedure:

  • Pre-treat mice with GSK963 or vehicle control via intraperitoneal (i.p.) injection.[7]

  • After a set time (e.g., 30 minutes), induce shock by co-injecting murine TNF-α and the pan-caspase inhibitor zVAD-FMK.

  • Monitor core body temperature rectally at regular intervals as a measure of the systemic inflammatory response and shock progression. Hypothermia is a key indicator of shock severity.[3]

  • Survival rates can also be monitored over a longer period.

Caption: A typical experimental workflow for the preclinical evaluation of a RIPK1 inhibitor like GSK963.

Conclusion and Future Directions

GSK963 is a landmark tool compound that has significantly advanced our understanding of the role of RIPK1 kinase activity in inflammation and necroptosis.[3] Its high potency and selectivity have allowed researchers to dissect the specific contributions of RIPK1's kinase function in various disease models, from acute systemic inflammation to neurodegeneration.[3][5] Foundational studies have demonstrated its clear superiority over Nec-1 both in vitro and in vivo.[3]

While GSK963 is an exceptional research tool, its pharmacokinetic properties may not be suitable for chronic in vivo studies.[3] The foundational work on GSK963 has therefore paved the way for the development of next-generation RIPK1 inhibitors with improved metabolic stability and drug-like properties, some of which have advanced into clinical trials for inflammatory and neurodegenerative diseases.[2] The principles and protocols established in the characterization of GSK963 continue to guide the evaluation of these new therapeutic candidates.

References

• 1. Targeting RIPK1 for the treatment of human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Receptor-interacting protein kinase 1 (RIPK1) as a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Targeting RIPK1 kinase for modulating inflammation in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in RIPK1 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. caymanchem.com [caymanchem.com]
• 10. researchgate.net [researchgate.net]

The Therapeutic Potential of GSK963: A Selective RIPK1 Kinase Inhibitor for Inflammatory Diseases

An In-depth Technical Guide for Drug Development Professionals

Introduction: Necroptosis, a form of regulated necrotic cell death, is increasingly recognized as a key driver of inflammation and pathogenesis in a variety of human diseases, including neurodegenerative, cardiovascular, and inflammatory conditions.[1][2] A central mediator in this pathway is the Receptor-Interacting Serine/Threonine-Protein Kinase 1 (RIPK1).[3][4] The kinase activity of RIPK1 is essential for initiating the signaling cascade that leads to necroptotic cell death.[5] Consequently, inhibiting RIPK1 has emerged as a promising therapeutic strategy. GSK963 is a potent, selective, and structurally distinct small-molecule inhibitor of RIPK1 kinase, offering a powerful tool to investigate necroptosis and a potential therapeutic candidate for a range of inflammatory and degenerative diseases.[6][7] This guide provides a comprehensive technical overview of GSK963, its mechanism of action, quantitative efficacy, and detailed experimental protocols for its evaluation.

Core Mechanism of Action: Selective Inhibition of RIPK1 Kinase

GSK963 is a chiral small-molecule inhibitor that targets the ATP-binding pocket of RIPK1.[7] Its primary mechanism is the direct inhibition of the kinase function of RIPK1, which is a critical step in the formation of the "necrosome," a protein complex essential for executing necroptosis.[1][5] Upon stimulation by ligands such as Tumor Necrosis Factor (TNF), RIPK1 is activated through autophosphorylation.[5] Activated RIPK1 then recruits and phosphorylates RIPK3, which in turn phosphorylates Mixed Lineage Kinase Domain-Like protein (MLKL).[1][3] Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, causing membrane disruption and lytic cell death.[1][3] By binding to RIPK1, GSK963 prevents its autophosphorylation and subsequent activation of downstream effectors, thereby blocking the entire necroptotic cascade.

A key feature of GSK963 is its high selectivity. It has been shown to be over 10,000-fold more selective for RIPK1 compared to a panel of 339 other kinases.[7][8][9] Unlike the first-generation RIPK1 inhibitor, Necrostatin-1 (Nec-1), GSK963 does not inhibit indoleamine-2,3-dioxygenase (IDO), avoiding potential off-target effects.[7][10] Furthermore, GSK963 has an inactive enantiomer, GSK'962, which serves as an ideal negative control to confirm that the observed effects are due to on-target RIPK1 inhibition.[6][9]

Caption: RIPK1-mediated necroptosis signaling pathway and inhibition by GSK963.

Quantitative Data Presentation

GSK963 demonstrates significantly higher potency compared to the first-generation inhibitor Nec-1 in both biochemical and cellular assays.

Table 1: Biochemical Inhibitory Activity of GSK963

Compound	Target	Assay Type	IC₅₀ (nM)	Reference(s)
GSK963	RIPK1	FP Binding Assay	29	[8][9][11]

| Nec-1 | RIPK1 | FP Binding Assay | >1000 |[6] |

FP: Fluorescence Polarization

Table 2: Cellular Necroptosis Inhibitory Activity of GSK963

Compound	Cell Line	Species	Necroptosis Stimulus	IC₅₀ (nM)	Reference(s)
GSK963	L-929	Murine	TNF + zVAD	1	[7][10]
GSK963	U937	Human	TNF + zVAD	4	[7][10]
GSK'962	L-929	Murine	TNF + zVAD	>1000	[6]
GSK'962	U937	Human	TNF + zVAD	>1000	[6]
Nec-1	L-929	Murine	TNF + zVAD	~500	[6]

| Nec-1 | U937 | Human | TNF + zVAD | ~500 |[6] |

zVAD: z-VAD-fmk, a pan-caspase inhibitor

Table 3: In Vivo Efficacy of GSK963 in TNF-Induced Shock Model

Animal Model	Treatment Group	Dose (mg/kg)	Administration Route	Outcome	Reference(s)
C57BL/6 Mice	Vehicle	-	i.p.	Lethal hypothermia	[7][12]
C57BL/6 Mice	GSK963	0.2	i.p.	Significant protection from hypothermia	[7][9]
C57BL/6 Mice	GSK963	2.0	i.p.	Complete protection from hypothermia	[7][9][10]

| C57BL/6 Mice | GSK'962 | 20 | i.p. | No effect |[7][12] |

i.p.: Intraperitoneal

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of RIPK1 inhibitors. Below are synthesized protocols for key in vitro and in vivo experiments based on published literature.

In Vitro Necroptosis Induction and Inhibition Assay

This assay measures the ability of a compound to prevent necroptotic cell death induced by TNFα in the presence of a pan-caspase inhibitor.

Caption: Experimental workflow for the in vitro necroptosis inhibition assay.

Methodology:

• Cell Plating: Seed murine L929 or human U937 cells in clear, flat-bottom 96-well plates at an appropriate density and allow them to adhere overnight.[13][14]

• Compound Pre-treatment: Prepare serial dilutions of GSK963, GSK'962 (negative control), and Nec-1 (positive control) in cell culture medium. Add the compounds to the respective wells and incubate for 30 minutes to 1 hour at 37°C.[8][13]

• Necroptosis Induction: Add a cocktail of TNFα and the pan-caspase inhibitor z-VAD-fmk (zVAD) to the wells. Final concentrations are typically 10-100 ng/mL for TNFα and 20-50 µM for zVAD.[6][15][16]

• Incubation: Incubate the plates for 18-24 hours at 37°C in a 5% CO₂ incubator.[13][14]

• Viability Measurement: Assess cell viability using a commercially available assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels.[14]

• Data Analysis: Normalize the viability data to untreated controls and plot dose-response curves to calculate IC₅₀ values.

Western Blot Analysis of RIPK1 Phosphorylation

This protocol is used to directly measure the inhibition of RIPK1 kinase activity in a cellular context by detecting the phosphorylation status of RIPK1 at key activation sites like Ser166.[17][18]

Caption: Workflow for Western blot analysis of phospho-RIPK1.

Methodology:

• Cell Treatment: Culture cells (e.g., HT-29 or bone marrow-derived macrophages) and pre-treat with GSK963 (e.g., 100 nM) for 30 minutes.[8] Stimulate with TNFα (e.g., 50 ng/mL) for a short duration (e.g., 5-15 minutes) to induce RIPK1 phosphorylation.[8]

• Lysis: Wash cells with ice-cold PBS and lyse on ice using a lysis buffer (e.g., RIPA buffer) supplemented with protease and, critically, phosphatase inhibitors (e.g., sodium fluoride, sodium orthovanadate) to preserve phosphorylation states.[8][19]

• Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Electrophoresis: Denature equal amounts of protein by boiling in Laemmli sample buffer and separate the proteins by size using SDS-PAGE (e.g., 4-12% gradient gel).[8]

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block non-specific binding sites on the membrane by incubating with a blocking buffer, typically 3-5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST), for 1 hour at room temperature.[19]

• Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated RIPK1 (e.g., anti-p-RIPK1 Ser166) overnight at 4°C.[17][18] Following washes with TBST, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After final washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.[16] Re-probe the membrane for total RIPK1 and a loading control (e.g., GAPDH or β-Actin) to ensure equal loading.[17]

In Vivo TNF-Induced Systemic Inflammatory Response Syndrome (SIRS) Model

This acute in vivo model assesses the ability of GSK963 to prevent the lethal hypothermia caused by systemic inflammation induced by TNFα and a caspase inhibitor.

Caption: Workflow for the in vivo TNF-induced systemic shock model.

Methodology:

• Animal Model: Use C57BL/6 mice.[8][9] Allow animals to acclimate before the experiment. Measure the baseline core body temperature using a rectal probe.

• Compound Administration: Pre-treat mice with GSK963 (e.g., 0.2, 2, 10 mg/kg), vehicle, or a negative control (GSK'962) via intraperitoneal (i.p.) injection 15 minutes prior to the inflammatory challenge.[7][12]

• Shock Induction: Induce systemic inflammation by administering a combination of murine TNFα and z-VAD-fmk via intravenous (i.v.) injection.[7][12]

• Monitoring: Monitor the core body temperature of the animals at regular intervals (e.g., every 30-60 minutes) for 3-6 hours using a rectal probe.[12]

• Data Analysis: Plot the change in body temperature over time for each treatment group. Statistical analysis (e.g., ANOVA) is used to determine the significance of protection from hypothermia compared to the vehicle-treated group.

Conclusion

GSK963 is a highly potent and selective RIPK1 kinase inhibitor that effectively blocks necroptotic cell death in both in vitro and in vivo models. Its favorable characteristics, including high selectivity over other kinases and the availability of an inactive enantiomer for control experiments, make it an invaluable tool for studying the role of RIPK1 in health and disease. The significant in vivo efficacy in preclinical models of sterile inflammation underscores its therapeutic potential for treating diseases driven by necroptosis. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the utility of GSK963 and other RIPK1 inhibitors in their discovery programs.

References

• 1. researchgate.net [researchgate.net]
• 2. pubcompare.ai [pubcompare.ai]
• 3. RIPK1 in necroptosis and recent progress in related pharmaceutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Viral Suppression of RIPK1-Mediated Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Necroptosis and RIPK1-mediated neuroinflammation in CNS diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. caymanchem.com [caymanchem.com]
• 11. GSK-963 (GSK963) | RIPK1 inhibitor | Probechem Biochemicals [probechem.com]
• 12. researchgate.net [researchgate.net]
• 13. Analyzing Necroptosis Using an RIPK1 Kinase Inactive Mouse Model of TNF Shock - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Induction of Apoptosis in TNF-Treated L929 Cells in the Presence of Necrostatin-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Phospho-RIPK1 (Ser166) antibody (28252-1-AP) | Proteintech [ptglab.com]
• 18. Phospho-RIP (Ser166) Antibody | Cell Signaling Technology [cellsignal.com]
• 19. Western blot for phosphorylated proteins | Abcam [abcam.com]

Protocols & Analytical Methods

Application Notes and Protocols for GSK963, a Selective RIPK1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK963 is a potent and highly selective chiral small-molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1).[1][2] RIPK1 is a critical serine/threonine kinase that functions as a key signaling node in cellular pathways governing inflammation and programmed cell death, including necroptosis.[3][4][5] GSK963 exhibits significant potency in inhibiting RIPK1-dependent necroptosis in both human and murine cells, making it a valuable tool for studying the role of RIPK1 in various physiological and pathological processes.[3] This document provides detailed application notes and experimental protocols for the use of GSK963 in cell culture.

Mechanism of Action

GSK963 selectively binds to the ATP-binding pocket of RIPK1, inhibiting its kinase activity.[3] This inhibition prevents the autophosphorylation of RIPK1, a crucial step in the signaling cascade that leads to necroptosis.[5] GSK963 is over 10,000-fold more selective for RIPK1 compared to a panel of 339 other kinases.[1][3] Notably, it has an inactive enantiomer, GSK962, which can be used as a negative control to confirm on-target effects.[2][3]

Quantitative Data

The inhibitory activity of GSK963 has been characterized in various biochemical and cell-based assays.

Table 1: In Vitro Inhibitory Activity of GSK963

Assay Type	Target	Cell Line/System	IC50	Reference
Fluorescence Polarization (FP) Binding Assay	RIPK1	Cell-free	29 nM	[1][2]
ADP-Glo Kinase Assay	RIPK1 Autophosphorylation	Cell-free	Not specified	[3]
Necroptosis Inhibition	TNF + zVAD-induced	Mouse Fibrosarcoma (L929)	1 nM	[3][6]
Necroptosis Inhibition	TNF + zVAD-induced	Human Monocytic (U937)	4 nM	[3][6]
Necroptosis Inhibition	TNF + zVAD-induced	Primary Murine Bone Marrow-Derived Macrophages (BMDM)	Not specified	[3]
Necroptosis Inhibition	TNF + zVAD + SMAC mimetic-induced	Primary Human Neutrophils	Not specified	[3]

Signaling Pathway

GSK963 inhibits the necroptosis signaling pathway initiated by tumor necrosis factor (TNF). The following diagram illustrates the key components of this pathway and the point of inhibition by GSK963.

Caption: TNFα-induced necroptosis pathway and inhibition by GSK963.

Experimental Protocols

General Guidelines for Handling GSK963

• Solubility: GSK963 is soluble in DMSO.[1] For cell culture experiments, prepare a concentrated stock solution in DMSO (e.g., 10-100 mM).

• Storage: Store the solid compound at -20°C for up to 3 years.[1] Store stock solutions in aliquots at -80°C for up to 1 year to avoid repeated freeze-thaw cycles.[1]

• Working Solution: To prepare a working solution, dilute the DMSO stock solution directly into the cell culture medium to the desired final concentration. Ensure the final DMSO concentration in the culture does not exceed a level that affects cell viability (typically ≤ 0.1%).

Protocol 1: Induction and Inhibition of Necroptosis in L929/U937 Cells

This protocol describes the induction of necroptosis using TNFα and the pan-caspase inhibitor zVAD-FMK, and its inhibition by GSK963.

Materials:

• L929 (mouse fibrosarcoma) or U937 (human monocytic) cells

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• GSK963

• GSK962 (inactive enantiomer, optional negative control)

• TNFα (human or mouse, as appropriate for the cell line)

• zVAD-FMK (pan-caspase inhibitor)

• Cell viability assay reagent (e.g., CellTiter-Glo®)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed L929 or U937 cells in a 96-well plate at a density of 2 x 10⁵ cells/mL.[7]

• Pre-treatment with Inhibitor: Pre-treat the cells with various concentrations of GSK963 (e.g., 0.1 nM to 1 µM) or GSK962 for 30 minutes to 1 hour.[1]

• Induction of Necroptosis: Add TNFα (e.g., 50-100 ng/mL) and zVAD-FMK (e.g., 20 µM) to the wells to induce necroptosis.[7]

• Incubation: Incubate the plate for 12-24 hours at 37°C in a CO₂ incubator.

• Cell Viability Assessment: Measure cell viability using a suitable assay according to the manufacturer's instructions.

• Data Analysis: Plot the cell viability against the log concentration of GSK963 to determine the IC50 value.

Caption: Experimental workflow for necroptosis inhibition assay.

Protocol 2: Western Blot Analysis of RIPK1 Pathway Activation

This protocol is for assessing the effect of GSK963 on the phosphorylation of downstream targets in the RIPK1 signaling pathway.

Materials:

• Bone Marrow-Derived Macrophages (BMDMs) or other relevant cell type

• Complete cell culture medium

• GSK963

• TNFα

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• SDS-PAGE gels and blotting equipment

• Primary antibodies (e.g., anti-phospho-IκB, anti-IκB, anti-tubulin)

• Secondary antibodies (HRP-conjugated)

• Chemiluminescence detection reagent

Procedure:

• Cell Culture and Treatment: Culture BMDMs to the desired confluency. Pre-treat the cells with 100 nM GSK963 for 30 minutes.[1]

• Stimulation: Stimulate the cells with 50 ng/mL TNFα for specific time points (e.g., 5 and 15 minutes) to observe signaling events like IκB phosphorylation and degradation.[1][8]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a suitable method (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a nitrocellulose or PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Detect the protein bands using a chemiluminescence substrate and an imaging system. Use tubulin as a loading control to normalize the data.[1][8]

Troubleshooting

• Compound Precipitation: GSK963 is poorly soluble in aqueous solutions.[7] When preparing working solutions, ensure the DMSO stock is properly dissolved and dilute it into the medium with thorough mixing. If precipitation is suspected, sonication in a 37°C water bath may help.[7]

• Distinguishing Apoptosis and Necroptosis: To confirm that the observed cell death is necroptosis, it is recommended to include markers for both apoptosis (e.g., cleaved caspase-3) and necroptosis (e.g., p-RIPK1, p-MLKL) in your analysis.[7]

• Off-target Effects: Although GSK963 is highly selective, it is good practice to use the inactive enantiomer GSK962 as a negative control to verify that the observed effects are due to the specific inhibition of RIPK1.[3]

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. From PERK to RIPK1: Design, synthesis and evaluation of novel potent and selective necroptosis inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for GSK963 in a Mouse Model of Sepsis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing GSK963, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), in murine models of sepsis. The protocols detailed below are based on established methodologies for sepsis modeling and the known pharmacological properties of GSK963 and other RIPK1 inhibitors.

Introduction to GSK963 and its Role in Sepsis

Sepsis is a life-threatening organ dysfunction caused by a dysregulated host response to infection. A key pathological feature of sepsis is a systemic inflammatory response, often leading to cell death and subsequent organ failure. Receptor-Interacting Protein Kinase 1 (RIPK1) has emerged as a critical mediator in the signaling pathways that drive both inflammation and programmed cell death (necroptosis) during sepsis.[1][2][3] GSK963 is a highly potent and selective small molecule inhibitor of RIPK1 kinase activity.[4] By inhibiting RIPK1, GSK963 can block the necroptotic cell death pathway, which is a significant contributor to tissue damage in sepsis. While direct studies of GSK963 in common sepsis models like cecal ligation and puncture (CLP) or lipopolysaccharide (LPS) injection are limited, its efficacy in a TNF-induced shock model, which mimics key aspects of septic shock, suggests its potential as a therapeutic agent in sepsis research.[4][5]

Mechanism of Action of GSK963

GSK963 specifically targets the kinase activity of RIPK1. In the context of sepsis, inflammatory stimuli such as TNF-α and LPS trigger signaling cascades that involve RIPK1. The inhibition of RIPK1's kinase function by GSK963 prevents the phosphorylation of downstream targets, including RIPK3 and Mixed Lineage Kinase Domain-Like Pseudokinase (MLKL), thereby inhibiting the formation of the necrosome complex and subsequent necroptotic cell death.[1][6][7]

Data Presentation

The following table summarizes key quantitative data for RIPK1 inhibitors in relevant mouse models. Due to the limited availability of data for GSK963 in direct sepsis models, data from a TNF-induced shock model and from studies using the related RIPK1 inhibitor Necrostatin-1 (Nec-1) in sepsis models are included for comparative purposes.

Compound	Mouse Model	Dosing Regimen	Key Findings	Reference
GSK963	TNF-induced shock	0.2, 2, 10 mg/kg, i.p. (single dose)	Dose-dependent protection from hypothermia. Complete protection at 2 mg/kg.	[4][5]
Necrostatin-1	LPS-induced acute lung injury	5 mg/kg, transtracheal (single dose)	Reduced expression of RIPK1 and RIPK3; decreased inflammatory cytokines.	[8]
Necrostatin-1	LPS-induced inflammatory hyperalgesia	0.01 mg/kg, i.p. (single dose)	Ameliorated thermal hyperalgesia; reversed increased activity of RIPK1, RIPK3, and MLKL.	[9]
GSK3β inhibitor peptide	LPS-induced endotoxin shock	30 mg/kg, i.p. (single dose)	Significantly improved survival.	[10]
Necrostatin-1	Total Body Irradiation	9.25 Gy or 9.5 Gy	Effective in improving survival when given 24, 48, or 72 hours after TBI.	[11]

Experimental Protocols

Disclaimer: The following protocols for the use of GSK963 in CLP and LPS-induced sepsis models are proposed based on the available literature for GSK963 in other inflammatory models and for other RIPK1 inhibitors in sepsis models. Researchers should perform dose-response and time-course studies to optimize the protocol for their specific experimental conditions.

Protocol 1: Cecal Ligation and Puncture (CLP) Mouse Model of Sepsis

The CLP model is considered the gold standard for sepsis research as it closely mimics the pathophysiology of human polymicrobial sepsis.[12][13][14][15][16]

Materials:

• GSK963

• Vehicle (e.g., 10% DMSO, 40% PEG300, 50% sterile saline)

• Male C57BL/6 mice (8-12 weeks old)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Surgical instruments (scissors, forceps, needle holder)

• Suture material (e.g., 3-0 silk)

• Needle (e.g., 21-gauge)

• Sterile saline for resuscitation

Procedure:

• Animal Preparation: Acclimatize mice for at least one week before the experiment. House them in a specific pathogen-free facility.

• Preparation of GSK963: Prepare a stock solution of GSK963 in DMSO. On the day of the experiment, dilute the stock solution with PEG300 and sterile saline to the final desired concentration. A final DMSO concentration of <10% is recommended.

• Anesthesia: Anesthetize the mouse using an intraperitoneal (i.p.) injection of a ketamine/xylazine cocktail. Confirm proper anesthetic depth by the absence of a pedal withdrawal reflex.

• Surgical Procedure:

  • Shave the abdomen and disinfect the surgical area with 70% ethanol.

  • Make a 1-2 cm midline laparotomy to expose the cecum.

  • Ligate the cecum with a 3-0 silk suture at a desired distance from the distal end (the degree of ligation determines the severity of sepsis).

  • Puncture the ligated cecum once or twice with a 21-gauge needle. A small amount of feces can be extruded to ensure patency.

  • Return the cecum to the peritoneal cavity and close the abdominal incision in two layers (peritoneum and skin) with sutures.

• GSK963 Administration (Proposed):

  • Prophylactic Treatment: Administer GSK963 (proposed dose range: 1-5 mg/kg, i.p.) 30 minutes to 1 hour before the CLP procedure.

  • Therapeutic Treatment: Administer GSK963 (proposed dose range: 1-5 mg/kg, i.p. or i.v.) 1-6 hours after the CLP procedure.

• Post-operative Care:

  • Immediately after surgery, administer 1 ml of sterile saline subcutaneously for fluid resuscitation.

  • Place the mouse on a warming pad until it recovers from anesthesia.

  • Provide soft, moistened food on the cage floor.

  • Monitor the mice closely for signs of sepsis (e.g., piloerection, lethargy, hypothermia).

• Endpoint Analysis:

  • Survival: Monitor survival for up to 7 days.

  • Organ Dysfunction: At predetermined time points (e.g., 24, 48 hours), euthanize mice and collect blood and organs for analysis of organ injury markers (e.g., ALT, AST for liver; BUN, creatinine for kidney).

  • Inflammatory Markers: Measure cytokine and chemokine levels (e.g., TNF-α, IL-6, IL-1β) in serum or peritoneal lavage fluid by ELISA or multiplex assay.

  • Histopathology: Fix organs in 10% formalin for histological examination of tissue damage.

Protocol 2: Lipopolysaccharide (LPS)-Induced Endotoxemia Mouse Model

The LPS model induces a systemic inflammatory response that mimics many features of the hyperinflammatory phase of sepsis.[17][18][19][20][21][22][23]

Materials:

• GSK963

• Vehicle (e.g., 10% DMSO in sterile saline)

• Lipopolysaccharide (LPS) from E. coli

• Male C57BL/6 mice (8-12 weeks old)

• Sterile saline

Procedure:

• Animal Preparation: As described in Protocol 1.

• Preparation of GSK963 and LPS:

  • Prepare GSK963 as described in Protocol 1.

  • Dissolve LPS in sterile saline to the desired concentration.

• GSK963 Administration (Proposed): Administer GSK963 (proposed dose range: 1-5 mg/kg, i.p.) 30 minutes to 1 hour before LPS injection.

• Induction of Endotoxemia: Administer a single i.p. injection of LPS. The dose of LPS will determine the severity of the endotoxemia and should be optimized in pilot studies (a common dose range is 5-20 mg/kg).

• Monitoring and Endpoint Analysis:

  • Survival: For lethal dose models, monitor survival for up to 72 hours.

  • Systemic Inflammation: At various time points post-LPS injection (e.g., 2, 6, 24 hours), collect blood to measure serum levels of inflammatory cytokines (TNF-α, IL-6, etc.).

  • Organ Injury: Collect organs for histological analysis and measurement of injury markers as described in Protocol 1.

Visualizations

Signaling Pathway

Caption: RIPK1 signaling pathway in sepsis.

Experimental Workflow: CLP Model

References

• 1. Frontiers | RIPK1 in the inflammatory response and sepsis: Recent advances, drug discovery and beyond [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cell death proteins in sepsis: key players and modern therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Necrostatin-1 protects mice from acute lung injury by suppressing necroptosis and reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cellmolbiol.org [cellmolbiol.org]
• 10. GSK3β Inhibitor Peptide Protects Mice from LPS-induced Endotoxin Shock - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Necrostatin-1 rescues mice from lethal irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Protocol for a Sepsis Model Utilizing Fecal Suspension in Mice: Fecal Suspension Intraperitoneal Injection Model [frontiersin.org]
• 13. Inducing Experimental Polymicrobial Sepsis by Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Immunodesign of experimental sepsis by cecal ligation and puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cecal Ligation Puncture Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cecum Ligation & Puncture induced Sepsis Model - Creative Biolabs [creative-biolabs.com]
• 17. Exploring LPS-induced sepsis in rats and mice as a model to study potential protective effects of the nociceptin/orphanin FQ system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Intracellular and Extracellular Lipopolysaccharide Signaling in Sepsis: Avenues for Novel Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. LPS-Induced Murine Systemic Inflammation Is Driven by Parenchymal Cell Activation and Exclusively Predicted by Early MCP-1 Plasma Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]

Optimal GSK963 Concentration for Inhibiting Necroptosis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Necroptosis is a form of regulated necrotic cell death that plays a critical role in various physiological and pathological processes, including inflammation, infectious diseases, and neurodegeneration. This pathway is primarily mediated by the Receptor-Interacting Protein Kinase 1 (RIPK1), RIPK3, and Mixed Lineage Kinase Domain-Like protein (MLKL). Upon induction by stimuli such as Tumor Necrosis Factor (TNF), RIPK1 is activated, leading to the formation of a functional necrosome complex and subsequent cell death.

GSK963 is a highly potent and selective chiral small-molecule inhibitor of RIPK1 kinase activity.[1][2][3] Its high selectivity and potency make it an invaluable tool for studying the role of RIPK1-mediated necroptosis in various experimental models. This document provides detailed application notes and protocols for determining and utilizing the optimal concentration of GSK963 to inhibit necroptosis effectively.

Mechanism of Action of GSK963

GSK963 specifically targets the kinase activity of RIPK1, a crucial upstream regulator in the necroptosis cascade. By inhibiting the autophosphorylation and activation of RIPK1, GSK963 prevents the recruitment and activation of downstream effectors, RIPK3 and MLKL, thereby blocking the formation of the necrosome and subsequent membrane disruption.[1]

Diagram of the Necroptosis Signaling Pathway and Inhibition by GSK963

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]

Application Notes and Protocols for GSK963 In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of GSK963, a potent and selective RIP1 kinase inhibitor, for in vivo research applications. The following protocols and data are intended to guide researchers in the effective use of GSK963 in preclinical studies.

Introduction

GSK963 is a chiral small-molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a critical mediator of necroptosis and inflammation.[1][2][3] With a reported IC50 of 29 nM for RIPK1, it demonstrates high potency and selectivity, being over 10,000-fold more selective for RIPK1 than for 339 other kinases.[1][2][3] GSK963 serves as an invaluable tool for investigating the role of RIPK1-mediated necroptosis in various disease models. Its inactive enantiomer, GSK962, can be utilized as a negative control to confirm on-target effects.[2]

Physicochemical Properties

Property	Value
Molecular Formula	C₁₄H₁₈N₂O
Molecular Weight	230.31 g/mol
CAS Number	2049868-46-2
Appearance	White to beige solid powder

Solubility Data

GSK963 exhibits varying solubility in common laboratory solvents. It is crucial to use fresh, anhydrous solvents, as moisture can significantly reduce solubility, particularly in DMSO.[1] Sonication may be recommended to aid dissolution in some cases.[4]

Solvent	Solubility (Reported)
DMSO	≥ 200 mg/mL (868.39 mM)[1]
75 mg/mL (325.65 mM)[5]
40 mg/mL (173.68 mM)[4]
2 mg/mL[6]
Ethanol	46 mg/mL
Water	Insoluble[1]
Acetonitrile	Soluble[7]

In Vivo Formulation Protocols

The selection of an appropriate vehicle is critical for achieving desired exposure and efficacy in animal models. Below are established protocols for preparing GSK963 for different routes of administration.

Protocol 1: Injectable Formulation (Aqueous System)

This formulation is suitable for intraperitoneal (i.p.) administration and provides a clear solution.

Vehicle Composition:

• 5% DMSO

• 40% PEG300

• 5% Tween 80

• 50% ddH₂O

Procedure:

• Prepare a stock solution of GSK963 in fresh, anhydrous DMSO (e.g., 200 mg/mL).

• In a sterile tube, add the required volume of the DMSO stock solution.

• Add 40% of the final volume of PEG300 to the DMSO stock and mix thoroughly until the solution is clear.

• Add 5% of the final volume of Tween 80 and mix until clear.

• Add 50% of the final volume of sterile ddH₂O to reach the final desired concentration (e.g., 10 mg/mL).[1]

• Vortex the final solution until it is homogeneous.

• It is recommended to use this formulation immediately after preparation for optimal results.[1]

Protocol 2: Injectable Formulation (SBE-β-CD System)

This formulation is an alternative for achieving a clear solution for injection.

Vehicle Composition:

• 10% DMSO

• 90% (20% SBE-β-CD in Saline)

Procedure:

• Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline. This can be stored at 4°C for up to one week.[3][5]

• Prepare a stock solution of GSK963 in DMSO (e.g., 25 mg/mL).[3][5]

• Add the required volume of the DMSO stock solution to a sterile tube.

• Add the 20% SBE-β-CD in saline solution to the DMSO stock to make up the final volume.

• Mix thoroughly until a clear solution is obtained. This method can achieve a final GSK963 concentration of ≥ 2.5 mg/mL.[5]

Protocol 3: Oral Administration (Suspension)

For oral gavage, a suspension can be prepared using Carboxymethylcellulose sodium (CMC-Na).

Vehicle Composition:

• CMC-Na solution (e.g., 0.5% or 1% in sterile water)

Procedure:

• Weigh the required amount of GSK963 powder.

• Prepare the desired concentration of CMC-Na solution in sterile water.

• Add the GSK963 powder to the CMC-Na solution.

• Mix thoroughly to obtain a homogeneous suspension. This can achieve a concentration of ≥ 5 mg/mL.[1]

In Vivo Dosing Recommendations

The following doses have been reported in murine models and can serve as a starting point for study design.

Animal Model	Dosing Range	Route of Administration	Study Context
C57BL/6 Mice	0.2, 2, and 10 mg/kg	i.p.	TNF + zVAD-induced lethal shock model[1][3]
Mice	25 mg/kg/3 hr	i.p.	Intracerebral hemorrhage model[6]

A dose of 2 mg/kg GSK963 was shown to provide complete protection against hypothermia in the TNF-induced sterile shock model.[2][7]

Signaling Pathway of GSK963 Action

GSK963 exerts its therapeutic effect by directly inhibiting the kinase activity of RIPK1. In the necroptosis pathway, stimuli such as TNFα binding to its receptor (TNFR1) can lead to the formation of Complex II. Within this complex, RIPK1 undergoes autophosphorylation, which is a critical step for the recruitment and activation of RIPK3. Activated RIPK3 then phosphorylates MLKL, leading to its oligomerization, translocation to the plasma membrane, and subsequent membrane rupture, resulting in necroptotic cell death. GSK963 blocks the initial autophosphorylation of RIPK1, thereby halting the entire downstream signaling cascade.

Caption: GSK963 inhibits the necroptosis signaling pathway by blocking RIPK1 autophosphorylation.

Experimental Workflow for In Vivo Preparation

The following diagram outlines the general workflow for preparing GSK963 for in vivo administration.

Caption: Workflow for the preparation and administration of GSK963 for in vivo studies.

Storage and Stability

• Powder: Store at -20°C for up to 3 years.[1][4]

• In Solvent: Aliquot stock solutions to avoid repeated freeze-thaw cycles. Store at -80°C for up to 1 year[4] or 2 years[5], or at -20°C for 1 month[1] to 1 year[5].

Always refer to the manufacturer's specific recommendations for storage of the compound and its solutions.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. GSK963 | RIP kinase | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. GSK′963 ≥98% (HPLC) | 2049868-46-2 [sigmaaldrich.cn]
• 7. caymanchem.com [caymanchem.com]

Application Note: Western Blot Protocol for Demonstrating GSK'963 Target Engagement with RIPK1

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for utilizing Western blotting to demonstrate the target engagement of GSK'963, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1).[1][2][3] Effective target engagement is a critical step in the preclinical validation of kinase inhibitors. The following protocols and guidelines will enable researchers to reliably assess the inhibitory action of GSK'963 on the RIPK1 signaling pathway, a key mediator of necroptotic cell death.[4][5] The primary biomarker for assessing RIPK1 activation is its autophosphorylation at Serine 166 (p-RIPK1 S166).[6][7][8][9] This protocol will focus on the detection of p-RIPK1 (S166) as a direct measure of GSK'963 target engagement. Furthermore, the phosphorylation status of downstream effectors, RIPK3 and MLKL, can serve as secondary confirmation of pathway inhibition.[4][6]

Introduction

Receptor-Interacting Protein Kinase 1 (RIPK1) is a serine/threonine kinase that plays a crucial role in regulating inflammation and cell death pathways, including apoptosis and necroptosis.[7] Necroptosis is a form of programmed necrosis that is implicated in various pathological conditions, including inflammatory diseases and neurodegeneration.[5] The kinase activity of RIPK1 is essential for the initiation of necroptosis. Upon stimulation by factors such as Tumor Necrosis Factor-alpha (TNFα), RIPK1 is activated through autophosphorylation, leading to the recruitment and phosphorylation of RIPK3.[6][10] This, in turn, results in the phosphorylation and oligomerization of Mixed Lineage Kinase Domain-Like (MLKL), which translocates to the plasma membrane, causing lytic cell death.[4][6]

GSK'963 is a highly potent and selective inhibitor of RIPK1 kinase activity, with an IC50 of 29 nM.[1][2] It has been shown to effectively block necroptosis in both human and murine cells.[10][11] Demonstrating that GSK'963 engages its target, RIPK1, in a cellular context is fundamental for its development as a therapeutic agent. This protocol outlines a Western blot-based assay to measure the inhibition of RIPK1 phosphorylation by GSK'963 in a cell-based model of TNFα-induced necroptosis.

Signaling Pathway

The diagram below illustrates the TNFα-induced necroptosis signaling pathway and the point of intervention by GSK'963. Under conditions where apoptosis is inhibited (e.g., by a pan-caspase inhibitor like zVAD-fmk), TNFα stimulation leads to the formation of the necrosome, a signaling complex containing activated, phosphorylated RIPK1 and RIPK3. GSK'963 directly inhibits the kinase activity of RIPK1, thereby preventing the downstream signaling cascade that leads to necroptosis.

Caption: TNFα-induced necroptosis pathway and GSK'963 inhibition.

Experimental Protocol

This protocol is optimized for human colorectal adenocarcinoma HT-29 cells, which are a well-established model for studying TNFα-induced necroptosis.[8][9][12]

Materials and Reagents

• Cell Line: HT-29 (ATCC® HTB-38™)

• Culture Medium: McCoy's 5A Medium Modified, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin

• Reagents for Induction of Necroptosis:

  • Human TNF-α (20 ng/mL final concentration)[8][9]

  • SM-164 (IAP inhibitor, 100 nM final concentration)[8]

  • z-VAD-fmk (pan-caspase inhibitor, 20 µM final concentration)[8][13]

• Test Compound: GSK'963 (various concentrations, e.g., 1 nM to 1000 nM)

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors.[13]

• Protein Quantification: BCA Protein Assay Kit

• SDS-PAGE: 4-12% Bis-Tris gels[1]

• Membrane: Polyvinylidene difluoride (PVDF) membrane (0.45 µm)[14]

• Blocking Buffer: 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST)

• Primary Antibodies:

  • Rabbit anti-phospho-RIPK1 (Ser166)[7][8][12]

  • Rabbit anti-RIPK1

  • Rabbit anti-phospho-RIPK3 (Thr231/Ser232)

  • Rabbit anti-RIPK3

  • Rabbit anti-phospho-MLKL (Ser358)

  • Rabbit anti-MLKL

  • Mouse or Rabbit anti-β-Actin or GAPDH (loading control)[8]

• Secondary Antibodies:

  • HRP-conjugated anti-rabbit IgG[14]

  • HRP-conjugated anti-mouse IgG

• Detection Reagent: Enhanced chemiluminescence (ECL) substrate[14]

• Imaging System: Chemiluminescence imaging system

Procedure

• Cell Culture and Plating:

  • Culture HT-29 cells in a 37°C, 5% CO2 humidified incubator.

  • Seed 1.5 x 10^6 cells per well in 6-well plates and allow them to adhere overnight.

• Compound Treatment and Necroptosis Induction:

  • Pre-treat cells with varying concentrations of GSK'963 (e.g., 1, 10, 100, 1000 nM) or vehicle (DMSO) for 1 hour.

  • To induce necroptosis, add a cocktail of TNF-α (20 ng/mL), SM-164 (100 nM), and z-VAD-fmk (20 µM) to the appropriate wells.[8]

  • Include a negative control group (untreated cells) and a positive control group (induced with TNF-α/SM-164/z-VAD-fmk without GSK'963).

  • Incubate for 4-6 hours at 37°C.

• Cell Lysis:

  • Aspirate the culture medium and wash the cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[13]

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration for all samples with lysis buffer.

  • Add 4X Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

  • Load 20-30 µg of protein per lane onto a 4-12% Bis-Tris gel.

  • Run the gel according to the manufacturer's recommendations.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane.[14]

  • Confirm the transfer efficiency by staining the membrane with Ponceau S.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-p-RIPK1 S166) diluted in blocking buffer overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Prepare the ECL substrate according to the manufacturer's instructions and apply it to the membrane.

  • Capture the chemiluminescent signal using an imaging system.[14]

  • Quantify the band intensities using densitometry software. Normalize the intensity of the phospho-protein bands to the total protein bands and/or the loading control.

Western Blot Workflow

The following diagram outlines the key steps in the Western blot protocol for assessing GSK'963 target engagement.

Caption: Experimental workflow for Western blot analysis.

Data Presentation

The quantitative data obtained from the densitometry analysis should be presented in a clear and organized manner. The following tables provide a template for summarizing the results.

Table 1: Dose-Dependent Inhibition of RIPK1 Phosphorylation by GSK'963

Treatment Group	GSK'963 Conc. (nM)	Relative p-RIPK1 (S166) Intensity (Normalized to Total RIPK1)	% Inhibition of p-RIPK1
Untreated Control	0	0.05 ± 0.01	N/A
Vehicle Control (Induced)	0	1.00 ± 0.12	0%
GSK'963	1	0.85 ± 0.10	15%
GSK'963	10	0.45 ± 0.08	55%
GSK'963	100	0.10 ± 0.03	90%
GSK'963	1000	0.06 ± 0.02	94%

Table 2: Effect of GSK'963 on Downstream Necroptosis Markers

Treatment Group	GSK'963 Conc. (nM)	Relative p-RIPK3 Intensity (Normalized to Total RIPK3)	Relative p-MLKL Intensity (Normalized to Total MLKL)
Untreated Control	0	0.04 ± 0.01	0.03 ± 0.01
Vehicle Control (Induced)	0	1.00 ± 0.15	1.00 ± 0.18
GSK'963	100	0.12 ± 0.04	0.09 ± 0.03

Conclusion

This application note provides a comprehensive Western blot protocol to demonstrate the target engagement of GSK'963 with RIPK1. By measuring the dose-dependent inhibition of RIPK1 phosphorylation at Ser166, researchers can effectively quantify the cellular potency of GSK'963. The analysis of downstream markers such as p-RIPK3 and p-MLKL further validates the on-target effect of the inhibitor on the necroptosis signaling pathway. This method is a valuable tool for the preclinical assessment of RIPK1 inhibitors and can be adapted for other cell lines and research contexts.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Necroptosis Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]
• 5. Necroptosis Signaling Pathway | Bio-Techne [bio-techne.com]
• 6. Biomarkers for the detection of necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phospho-RIP (Ser166) Antibody | Cell Signaling Technology [cellsignal.com]
• 8. Phospho-RIP (Ser166) (D1L3S) Rabbit mAb | Cell Signaling Technology [cellsignal.com]
• 9. Phospho-RIPK1 (Ser166) antibody (28252-1-AP) | Proteintech [ptglab.com]
• 10. Advances in RIPK1 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Advances in RIPK1 kinase inhibitors [frontiersin.org]
• 12. Phospho-RIPK1 (Ser166) Polyclonal Antibody (28252-1-AP) [thermofisher.com]
• 13. jitc.bmj.com [jitc.bmj.com]
• 14. pubcompare.ai [pubcompare.ai]

Application Notes and Protocols: Utilizing GSK963 in Combination with Other Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK963 is a highly potent and selective chiral small-molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a critical mediator of necroptosis, a form of regulated necrotic cell death.[1][2][3] With an IC50 of 29 nM in binding assays, GSK963 offers over 10,000-fold selectivity for RIPK1 compared to a wide range of other kinases.[1][3] Its ability to specifically inhibit RIPK1-dependent cell death makes it a valuable tool for investigating the role of necroptosis in various pathological conditions, including inflammatory diseases and cancer.

The interplay between different cell death pathways, such as necroptosis and apoptosis, presents a compelling rationale for exploring combination therapies. By simultaneously targeting multiple signaling nodes, researchers can potentially achieve synergistic effects, overcome drug resistance, and enhance therapeutic efficacy. These application notes provide a framework for designing and executing experiments to evaluate the combination of GSK963 with other inhibitors, focusing on two promising therapeutic strategies: combination with the chemotherapeutic agent cisplatin and with the BCL-2 inhibitor venetoclax.

Signaling Pathways and Rationale for Combination

RIPK1-Mediated Necroptosis Pathway

RIPK1 is a key upstream kinase in the necroptosis pathway. Upon stimulation by factors such as Tumor Necrosis Factor (TNF), RIPK1 can be activated, leading to the formation of a protein complex known as the necrosome, which also includes RIPK3 and Mixed Lineage Kinase Domain-Like (MLKL) pseudokinase. This cascade ultimately results in the phosphorylation and oligomerization of MLKL, which translocates to the plasma membrane, disrupting its integrity and causing lytic cell death.

Caption: RIPK1 signaling pathway leading to necroptosis and apoptosis.

Combination with Cisplatin: Cisplatin is a widely used chemotherapy drug that induces DNA damage, leading to apoptosis.[3][4][5][6] However, cancer cells can develop resistance to cisplatin through various mechanisms, including the upregulation of anti-apoptotic proteins. The induction of necroptosis by inhibiting RIPK1 with GSK963 could provide an alternative cell death pathway to eliminate cisplatin-resistant cells. A study combining another RIPK1 inhibitor, GSK2982772, with cisplatin in glioblastoma cells showed reduced cell proliferation and increased apoptosis, providing a strong rationale for this combination.

Combination with Venetoclax: Venetoclax is a selective inhibitor of the anti-apoptotic protein BCL-2.[7][8][9][10][11] By inhibiting BCL-2, venetoclax promotes apoptosis in cancer cells that are dependent on this survival pathway. However, resistance can emerge through the upregulation of other anti-apoptotic proteins like MCL-1 or through the activation of alternative survival pathways. Combining venetoclax with GSK963 could be a powerful strategy to co-opt two distinct cell death pathways. If apoptosis is blocked or bypassed, inducing necroptosis with GSK963 may provide a synergistic therapeutic effect. Studies combining venetoclax with other kinase inhibitors have demonstrated synergy in hematological malignancies.[7][9][10]

Experimental Workflows

A systematic approach is crucial for evaluating drug combinations. The following workflow outlines the key steps from initial single-agent screening to in-depth mechanistic studies.

Caption: General experimental workflow for combination studies.

Quantitative Data Presentation

Clear presentation of quantitative data is essential for interpreting the results of combination studies. The following tables provide templates for summarizing key findings.

Table 1: Single-Agent IC50 Values

Cell Line	Inhibitor	IC50 (nM)
Example: Glioblastoma (U251)	GSK963	50
Cisplatin	2500
Example: Acute Myeloid Leukemia (MOLM-13)	GSK963	75
Venetoclax	10

Note: These are representative values. Actual IC50 values must be determined experimentally for each cell line.

Table 2: Combination Index (CI) Values for GSK963 and Partner Inhibitor

Cell Line	Combination	Effect Level (Fa)	Combination Index (CI)	Interpretation
Example: Glioblastoma (U251)	GSK963 + Cisplatin	0.50	0.7	Synergy
0.75	0.6	Synergy
0.90	0.5	Strong Synergy
Example: Acute Myeloid Leukemia (MOLM-13)	GSK963 + Venetoclax	0.50	0.8	Synergy
0.75	0.7	Synergy
0.90	0.6	Synergy

Note: CI < 0.9 indicates synergy, CI = 0.9-1.1 indicates an additive effect, and CI > 1.1 indicates antagonism. Fa represents the fraction of cells affected.

Detailed Experimental Protocols

Protocol 1: Cell Viability Assay for Combination Studies (MTT/CellTiter-Glo)

This protocol is designed to assess the effect of GSK963 in combination with another inhibitor on cell viability using a checkerboard titration method.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• GSK963 (stock solution in DMSO)

• Combination partner inhibitor (e.g., Cisplatin or Venetoclax, stock solution in appropriate solvent)

• 96-well clear-bottom plates

• MTT reagent (5 mg/mL in PBS) or CellTiter-Glo® Luminescent Cell Viability Assay kit

• DMSO or appropriate solubilization buffer for formazan crystals (for MTT)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate overnight at 37°C, 5% CO2.

• Drug Preparation and Addition (Checkerboard):

  • Prepare serial dilutions of GSK963 and the combination partner in complete medium. A 7x7 or 9x9 matrix is common.

  • Carefully add 50 µL of the GSK963 dilutions to the appropriate wells.

  • Add 50 µL of the combination partner dilutions to the appropriate wells. The final volume in each well should be 200 µL.

  • Include wells with single agents at each concentration and vehicle-only controls.

• Incubation:

  • Incubate the plate for a predetermined duration (e.g., 48 or 72 hours) at 37°C, 5% CO2.

• Cell Viability Measurement:

  • For MTT Assay:

    • Add 20 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C.

    • Carefully remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

    • Read the absorbance at 570 nm.

  • For CellTiter-Glo® Assay:

    • Equilibrate the plate to room temperature for 30 minutes.

    • Add 100 µL of CellTiter-Glo® reagent to each well.

    • Mix on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

    • Read the luminescence.

• Data Analysis:

  • Normalize the viability data to the vehicle-treated control wells.

  • Use software such as CompuSyn or SynergyFinder to calculate the Combination Index (CI) based on the Chou-Talalay method.

Protocol 2: Immunoblotting for Mechanistic Validation

This protocol is used to assess changes in the expression and phosphorylation of key proteins in the necroptosis and apoptosis pathways following combination treatment.

Materials:

• Cells treated as described in Protocol 1 (in larger format, e.g., 6-well plates)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-RIPK1, anti-p-RIPK1, anti-MLKL, anti-p-MLKL, anti-cleaved Caspase-3, anti-BCL-2, anti-MCL-1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis:

  • After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Scrape the cells and collect the lysate.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Boil samples at 95°C for 5 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and run the electrophoresis.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply ECL substrate to the membrane and visualize the protein bands using an imaging system.

  • Use β-actin as a loading control to ensure equal protein loading.

Conclusion

The combination of the highly selective RIPK1 inhibitor GSK963 with other targeted therapies or conventional chemotherapy holds significant promise for enhancing anti-cancer efficacy and overcoming resistance. The protocols and guidelines provided here offer a robust framework for researchers to explore these synergistic interactions. Careful experimental design, execution, and data analysis are paramount to successfully identifying and validating novel combination strategies that could ultimately translate into improved therapeutic outcomes for patients.

References

• 1. Characterization of GSK'963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Discovery of potent necroptosis inhibitors targeting RIPK1 kinase activity for the treatment of inflammatory disorder and cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synergistic effects of combined cisplatin and Clinacanthus nutans extract on triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cisplatin and Procaterol Combination in Gastric Cancer? Targeting Checkpoint Kinase 1 for Cancer Drug Discovery and Repurposing by an Integrated Computational and Experimental Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Venetoclax Resistance in AML Cell Lines Can Be Overcome by ERK1/2 Targeting | Blood Cancers Today [bloodcancerstoday.com]
• 8. Rational combination strategies to enhance venetoclax activity and overcome resistance in hematologic malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Venetoclax combines synergistically with FLT3 inhibition to effectively target leukemic cells in FLT3-ITD+ acute myeloid leukemia models | Haematologica [haematologica.org]
• 10. Venetoclax combines synergistically with FLT3 inhibition to effectively target leukemic cells in FLT3-ITD+ acute myeloid leukemia models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application of GSK963 in Neuroinflammation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical component in the pathogenesis of a wide range of neurological disorders, including neurodegenerative diseases like Alzheimer's and Parkinson's, as well as acute brain injuries such as stroke and trauma. A key mediator in the signaling pathways that drive neuroinflammatory processes is the Receptor-Interacting Protein Kinase 1 (RIPK1). GSK963 is a highly potent and selective inhibitor of RIPK1 kinase activity, making it a valuable tool for investigating the role of RIPK1-mediated signaling in neuroinflammation. These application notes provide an overview of GSK963, its mechanism of action, and detailed protocols for its use in in vitro and in vivo models of neuroinflammation.

GSK963 offers a significant improvement over other RIPK1 inhibitors like Necrostatin-1 (Nec-1) due to its higher potency and selectivity.[1][2] It is a chiral small-molecule that effectively blocks RIPK1-dependent necroptosis and inflammatory responses.[1] The availability of its inactive enantiomer, GSK962, provides a crucial negative control to ensure on-target effects in experimental settings.[1]

Mechanism of Action

GSK963 specifically targets the kinase activity of RIPK1, a serine/threonine kinase that acts as a critical signaling node in cellular responses to stimuli such as tumor necrosis factor (TNF).[2][3] In the context of neuroinflammation, RIPK1 is involved in both promoting inflammatory cytokine production and inducing a form of programmed necrosis called necroptosis. By inhibiting the kinase activity of RIPK1, GSK963 can block these downstream effects, thereby reducing the production of pro-inflammatory mediators and preventing necroptotic cell death of neurons, microglia, and astrocytes.

Data Presentation

GSK963 Potency and Selectivity

Compound	Target	Assay Type	IC50	Reference
GSK963	RIPK1	FP binding assay	29 nM	[3][4]
GSK963	Necroptosis Inhibition (murine L929 cells)	Cell Viability Assay	1 nM	[1][2]
GSK963	Necroptosis Inhibition (human U937 cells)	Cell Viability Assay	4 nM	[1][2]
GSK962 (inactive enantiomer)	Necroptosis Inhibition (murine & human cells)	Cell Viability Assay	>1000-fold less potent than GSK963	[1]
Necrostatin-1	RIPK1	-	Moderately potent	[1]

GSK963 demonstrates over 10,000-fold selectivity for RIPK1 over a panel of 339 other kinases.[3][4]

In Vivo Efficacy of GSK963

Animal Model	Treatment	Dosage	Administration Route	Outcome	Reference
C57BL/6 mice	GSK963	0.2 mg/kg	Intraperitoneal (i.p.)	Significant protection from TNF+zVAD-induced hypothermia	[1][5]
C57BL/6 mice	GSK963	2 mg/kg	Intraperitoneal (i.p.)	Complete protection from TNF+zVAD-induced hypothermia	[1][5]
C57BL/6 mice	GSK962	20 mg/kg	Intraperitoneal (i.p.)	No effect on TNF+zVAD-induced hypothermia	[1]

Signaling Pathways and Experimental Workflows

Caption: RIPK1 Signaling Pathway in Neuroinflammation.

Caption: General Experimental Workflow for GSK963.

Experimental Protocols

In Vitro Protocol: Inhibition of LPS-Induced Cytokine Production in Microglia

This protocol details the methodology to assess the efficacy of GSK963 in reducing the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated microglial cells.

1. Materials:

• GSK963 (and GSK962 as a negative control)

• Lipopolysaccharide (LPS) from E. coli

• BV-2 microglial cell line (or primary microglia)

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Phosphate Buffered Saline (PBS)

• ELISA kits for TNF-α, IL-6, and IL-1β

• 96-well cell culture plates

2. Cell Culture and Plating:

• Culture BV-2 microglia in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

• Seed the cells into 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

3. Treatment:

• Prepare stock solutions of GSK963 and GSK962 in DMSO. Further dilute in culture medium to the desired final concentrations (e.g., 1 nM, 10 nM, 100 nM). Ensure the final DMSO concentration is below 0.1%.

• Pre-treat the cells with varying concentrations of GSK963 or GSK962 for 30 minutes.

• Stimulate the cells with LPS (100 ng/mL) for 6 hours. Include a vehicle control group (DMSO) and an unstimulated control group.

4. Analysis:

• After the incubation period, collect the cell culture supernatant.

• Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

• Normalize the cytokine concentrations to the total protein content of the cells in each well if necessary.

In Vivo Protocol: GSK963 in a Mouse Model of LPS-Induced Neuroinflammation

This protocol describes the use of GSK963 in a mouse model of systemic inflammation leading to neuroinflammation, induced by intraperitoneal (i.p.) injection of LPS.

1. Materials:

• GSK963

• Lipopolysaccharide (LPS) from E. coli

• C57BL/6 mice (8-10 weeks old)

• Sterile saline

• Vehicle for GSK963 (e.g., 20% SBE-β-CD in Saline)[5]

• Anesthesia

• Perfusion solutions (PBS and 4% paraformaldehyde)

• Primary antibodies (e.g., anti-GFAP for astrocytes, anti-Iba1 for microglia)

• Fluorescently labeled secondary antibodies

• DAPI for nuclear staining

2. Animal Treatment:

• Acclimatize mice for at least one week before the experiment.

• Prepare a solution of GSK963 in a suitable vehicle.

• Administer GSK963 (e.g., 2 mg/kg) or vehicle via intraperitoneal (i.p.) injection 15 minutes prior to the LPS challenge.[1]

• Induce systemic inflammation by i.p. injection of LPS (e.g., 1 mg/kg). A control group should receive saline instead of LPS.

3. Tissue Collection and Processing:

• At a predetermined time point after LPS injection (e.g., 24 hours), anesthetize the mice.

• Perform transcardial perfusion with ice-cold PBS followed by 4% paraformaldehyde (PFA) in PBS.

• Dissect the brains and post-fix in 4% PFA overnight at 4°C.

• Cryoprotect the brains in a 30% sucrose solution until they sink.

• Freeze the brains and section them using a cryostat (e.g., 30 µm sections).

4. Immunohistochemistry for Astrocyte and Microglia Reactivity:

• Mount the brain sections on slides.

• Perform antigen retrieval if necessary.

• Block non-specific binding sites with a blocking buffer (e.g., PBS with 5% normal goat serum and 0.3% Triton X-100) for 1 hour at room temperature.

• Incubate the sections with primary antibodies against GFAP (for astrocytes) and Iba1 (for microglia) overnight at 4°C.

• Wash the sections with PBS and incubate with appropriate fluorescently labeled secondary antibodies for 2 hours at room temperature.

• Counterstain with DAPI to visualize cell nuclei.

• Mount the coverslips and acquire images using a fluorescence microscope.

• Quantify the fluorescence intensity or the number of positive cells to assess astrocyte and microglia reactivity.

Protocol for Western Blot Analysis of the RIPK1 Pathway

This protocol outlines the steps to analyze the phosphorylation of RIPK1 and downstream signaling molecules in cell lysates treated with GSK963.

1. Materials:

• GSK963

• Stimulus (e.g., TNF-α)

• Cell line (e.g., bone marrow-derived macrophages - BMDMs)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-RIPK1, anti-RIPK1, anti-p-IκB, anti-IκB, anti-tubulin or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

2. Cell Treatment and Lysis:

• Plate BMDMs and allow them to adhere.

• Pre-treat the cells with GSK963 (100 nM) or vehicle for 30 minutes.[3]

• Stimulate the cells with TNF-α (50 ng/mL) for 5 and 15 minutes to observe phosphorylation and degradation of IκB, respectively.[3]

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

3. Western Blotting:

• Denature the protein samples by boiling in Laemmli buffer.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Use a loading control like tubulin or β-actin to ensure equal protein loading.

Conclusion

GSK963 is a powerful and specific research tool for dissecting the role of RIPK1 kinase activity in neuroinflammatory processes. Its high potency and selectivity, coupled with the availability of an inactive enantiomer, allow for robust and reliable experimental outcomes. The protocols provided herein offer a starting point for researchers to investigate the therapeutic potential of RIPK1 inhibition in a variety of in vitro and in vivo models of neurological diseases where neuroinflammation is a key pathological feature.

References

• 1. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Frontiers | Inhibition of GSK3β and RIP1K Attenuates Glial Scar Formation Induced by Ischemic Stroke via Reduction of Inflammatory Cytokine Production [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for GSK963 in Ischemic Injury Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK963 is a potent and highly selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a critical mediator of necroptosis, a form of regulated cell death implicated in the pathophysiology of ischemic injury.[1][2] With an IC50 of 29 nM for RIPK1, GSK963 offers a powerful tool to investigate the role of necroptosis in various ischemic models, including cerebral, myocardial, and renal ischemia.[1][2] Its high selectivity, over 10,000-fold against 339 other kinases, and the availability of an inactive enantiomer, GSK962, for on-target validation, make it a superior research tool compared to less specific inhibitors like Necrostatin-1.[1] These application notes provide detailed protocols and supporting data for the use of GSK963 in preclinical studies of ischemic injury.

Mechanism of Action in Ischemic Injury

Ischemic events trigger a cascade of cellular stress signals, including the activation of death receptors like TNFR1. In the context of ischemia-reperfusion injury, the cellular environment can favor necroptosis over apoptosis. GSK963 specifically inhibits the kinase activity of RIPK1, preventing the autophosphorylation of RIPK1 and the subsequent recruitment and phosphorylation of RIPK3 and the mixed-lineage kinase domain-like (MLKL) protein. This disruption of the necrosome complex formation ultimately blocks the execution of necroptotic cell death, thereby preserving tissue viability in the face of ischemic insults.

Data Presentation

In Vitro Potency of GSK963

Cell Line	Species	Assay	IC50
L929	Murine	TNF-induced Necroptosis	1 nM[1]
U937	Human	TNF-induced Necroptosis	4 nM[1][2]
Primary Murine Bone Marrow-Derived Macrophages	Murine	TNF-induced Necroptosis	~2 nM
Primary Human Neutrophils	Human	TNF/zVAD/SMAC-induced Necroptosis	~3 nM

In Vivo Efficacy of GSK963 in a TNF-Induced Shock Model

While specific data for ischemic models is still emerging, the following data from a TNF-induced sterile shock model in C57BL/6 mice demonstrates the in vivo potency of GSK963.

Dosage (mg/kg, i.p.)	Outcome
0.2	Significant protection from hypothermia[2]
2	Complete protection from hypothermia[2]
10	Not specified, used for pharmacokinetic profiling

Experimental Protocols

Cerebral Ischemia: Middle Cerebral Artery Occlusion (MCAO) Model

This protocol describes the induction of transient focal cerebral ischemia in rodents, a widely used model to study stroke.

Materials:

• GSK963

• Vehicle (e.g., 20% SBE-β-CD in saline)[2]

• Anesthetic (e.g., isoflurane)

• Nylon monofilament suture (4-0 for rats, 6-0 for mice) with a silicon-coated tip

• Surgical instruments

• Laser-Doppler flowmeter

Procedure:

• Animal Preparation: Anesthetize the animal and maintain its body temperature at 37°C.

• Surgical Approach: Make a midline neck incision and carefully expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Vessel Ligation: Ligate the distal ECA and the CCA.

• Suture Insertion: Introduce the silicon-coated nylon monofilament through an incision in the ECA stump and advance it into the ICA until a slight resistance is felt, indicating the occlusion of the middle cerebral artery (MCA). A Laser-Doppler flowmeter can be used to confirm a significant drop in cerebral blood flow.

• GSK963 Administration (Proposed): Based on general protocols for RIPK1 inhibitors, GSK963 could be administered via intraperitoneal (i.p.) or intravenous (i.v.) injection. A potential starting dose, extrapolated from other models, could be in the range of 1-5 mg/kg. Administration could be prophylactic (e.g., 30 minutes before MCAO) or therapeutic (e.g., at the time of reperfusion).

• Reperfusion: After the desired period of ischemia (e.g., 60-90 minutes), withdraw the filament to allow for reperfusion.

• Post-operative Care: Suture the incision and provide appropriate post-operative care, including analgesia and hydration.

• Outcome Assessment: 24-48 hours post-MCAO, assess neurological deficits and measure infarct volume using TTC staining.

Myocardial Ischemia: Myocardial Infarction (MI) Model

This protocol details the induction of myocardial infarction in rats or mice by ligation of the left anterior descending (LAD) coronary artery.

Materials:

• GSK963

• Vehicle

• Anesthetic

• Ventilator

• Surgical instruments

• Suture (e.g., 6-0 silk)

• Echocardiography system

Procedure:

• Animal Preparation: Anesthetize and intubate the animal, and provide mechanical ventilation.

• Surgical Approach: Perform a left thoracotomy to expose the heart.

• LAD Ligation: Ligate the LAD artery with a suture to induce myocardial ischemia. Blanching of the myocardium distal to the ligature confirms occlusion.

• GSK963 Administration (Proposed): A suggested dosing regimen could be an initial bolus injection (i.p. or i.v.) at the time of reperfusion (if applicable) or shortly after ligation in a permanent MI model, followed by daily doses for a specified period. A starting dose of 1-5 mg/kg can be considered.

• Reperfusion (Optional): For ischemia-reperfusion models, release the ligature after a defined period (e.g., 30-45 minutes).

• Closure and Recovery: Close the chest cavity and provide post-operative care.

• Outcome Assessment: After a follow-up period (e.g., 7-28 days), assess cardiac function (e.g., ejection fraction, fractional shortening) using echocardiography and determine infarct size by histological analysis (e.g., Masson's trichrome staining).

Renal Ischemia: Ischemia-Reperfusion Injury (IRI) Model

This protocol describes the induction of acute kidney injury in mice through transient clamping of the renal pedicle.

Materials:

• GSK963

• Vehicle

• Anesthetic

• Microvascular clamps

• Surgical instruments

Procedure:

• Animal Preparation: Anesthetize the animal and maintain its body temperature.

• Surgical Approach: Make a flank or midline abdominal incision to expose the kidney(s).

• Renal Pedicle Clamping: Isolate the renal pedicle and clamp it with a microvascular clamp to induce ischemia (e.g., for 22-30 minutes).

• GSK963 Administration: A study using an in vitro model of renal ischemia suggests that GSK963 is protective. For in vivo studies, a potential administration route is i.p. injection. Dosing could be prophylactic (e.g., 30 minutes before ischemia) or therapeutic (e.g., at the time of reperfusion). A starting dose of 1-5 mg/kg is a reasonable starting point.

• Reperfusion: Remove the clamp to allow blood flow to return to the kidney.

• Closure and Recovery: Suture the incision and provide post-operative care.

• Outcome Assessment: At 24-48 hours post-reperfusion, collect blood samples to measure serum creatinine and blood urea nitrogen (BUN) levels. Kidney tissue can be harvested for histological analysis of tubular injury.

Visualizations

Caption: GSK963 inhibits RIPK1 kinase activity in the necroptosis pathway.

Caption: General experimental workflow for using GSK963 in ischemic models.

Caption: Logical flow from GSK963 administration to functional improvement.

References

• 1. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Measuring GSK963 Efficacy In Vitro

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for assessing the in vitro efficacy of GSK963, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1). The following sections detail the mechanism of action of GSK963 and provide step-by-step instructions for key assays to determine its inhibitory activity against necroptosis.

Introduction to GSK963

GSK963 is a chiral small-molecule inhibitor of RIPK1 kinase with high potency and selectivity.[1][2] It functions by blocking the kinase activity of RIPK1, a critical mediator of necroptosis, a form of programmed cell death.[3] By inhibiting RIPK1, GSK963 can prevent the downstream signaling cascade that leads to necroptotic cell death, making it a valuable tool for studying inflammatory and neurodegenerative diseases where necroptosis is implicated.[1][2] GSK963 is significantly more potent than the first-generation RIPK1 inhibitor, Necrostatin-1 (Nec-1), and possesses an inactive enantiomer, GSK962, which can be used as a negative control to confirm on-target effects.[4]

Quantitative Efficacy of GSK963

The inhibitory potency of GSK963 has been characterized in various biochemical and cell-based assays. The following tables summarize the key quantitative data.

Table 1: Biochemical Inhibition of RIPK1 by GSK963

Assay Type	Target	IC50 (nM)	Reference(s)
Fluorescence Polarization (FP) Binding Assay	RIPK1	29	[1][2]
ADP-Glo Kinase Assay	RIPK1 Autophosphorylation	Potent Inhibition (IC50 not explicitly stated)	[4]

Table 2: Cellular Inhibition of Necroptosis by GSK963

Cell Line	Species	Necroptosis Induction	Assay	IC50 (nM)	Reference(s)
L929	Murine	TNF-α + zVAD-FMK	CellTiter-Glo	1	[4]
U937	Human	TNF-α + zVAD-FMK	CellTiter-Glo	4	[4]
Primary Mouse Bone Marrow-Derived Macrophages (BMDMs)	Murine	TNF-α + zVAD-FMK	CellTiter-Glo	3	[4]
Primary Human Neutrophils	Human	TNF-α + zVAD-FMK + SMAC mimetic	CellTiter-Glo	0.9	[4]

Table 3: Selectivity Profile of GSK963

Parameter	Result	Reference(s)
Kinase Selectivity	>10,000-fold selective for RIPK1 over 339 other kinases	[1][2]
Indoleamine 2,3-dioxygenase (IDO) Activity	No measurable activity	[3]

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action and experimental procedures, the following diagrams are provided.

Caption: TNF-α signaling pathway leading to survival, apoptosis, or necroptosis.

Caption: General workflow for assessing cell viability after necroptosis induction.

Experimental Protocols

Induction of Necroptosis in Cell Culture

This protocol describes a general method for inducing necroptosis in susceptible cell lines, such as U937 or L929 cells.

Materials:

• Cell line of interest (e.g., U937, L929)

• Complete cell culture medium

• Tumor Necrosis Factor-alpha (TNF-α), human or mouse as appropriate

• zVAD-FMK (pan-caspase inhibitor)

• GSK963

• Vehicle control (e.g., DMSO)

• 96-well, clear-bottom, white-walled plates for luminescence assays

Procedure:

• Seed cells in a 96-well plate at a density optimized for your cell line and allow them to adhere overnight.

• Prepare serial dilutions of GSK963 in complete culture medium. Also, prepare a vehicle control.

• Pre-treat the cells by adding the GSK963 dilutions or vehicle control to the appropriate wells. Incubate for 30 minutes to 1 hour at 37°C.[5]

• Prepare a solution of TNF-α and zVAD-FMK in complete culture medium. A common final concentration for TNF-α is 10-100 ng/mL and for zVAD-FMK is 20-50 µM.[5][6] The optimal concentrations should be determined empirically for each cell line.

• Add the TNF-α and zVAD-FMK solution to all wells except for the untreated control wells.

• Incubate the plate for 18-24 hours at 37°C in a CO2 incubator.[5]

Cell Viability Assessment using CellTiter-Glo® Luminescent Assay

This assay determines the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.

Materials:

• Cells treated as described in Protocol 1

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

Procedure:

• Equilibrate the 96-well plate with the treated cells to room temperature for approximately 30 minutes.[7]

• Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.[7]

• Add a volume of CellTiter-Glo® Reagent to each well equal to the volume of cell culture medium in the well (e.g., 100 µL of reagent to 100 µL of medium).[7]

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[8]

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[8]

• Measure the luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated, necroptosis-induced control. Plot the results as a dose-response curve to determine the IC50 of GSK963.

Assessment of Apoptosis using Caspase-Glo® 3/7 Assay

To confirm that GSK963 is not simply shifting cell death from necroptosis to apoptosis, it is important to measure caspase-3 and -7 activity.

Materials:

• Cells treated as described in Protocol 1

• Caspase-Glo® 3/7 Assay System (Promega)

Procedure:

• Equilibrate the 96-well plate with the treated cells to room temperature.[9]

• Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[9]

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well containing 100 µL of cell culture medium.[9]

• Mix the contents gently by swirling the plate.

• Incubate the plate at room temperature for 30 minutes to 3 hours.[9]

• Measure the luminescence using a plate reader.[9]

• An increase in luminescence indicates caspase-3/7 activity and apoptosis.

Western Blot Analysis of Necroptotic Signaling Proteins

This protocol allows for the detection of key phosphorylated proteins in the necroptosis pathway, such as RIPK1 and MLKL, to confirm the mechanism of action of GSK963.

Materials:

• Cells treated with necroptosis inducers and GSK963 for shorter time points (e.g., 1-6 hours)

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay reagent (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)[10]

• Primary antibodies:

  • Phospho-RIPK1 (Ser166)[11]

  • Total RIPK1

  • Phospho-MLKL (Ser345 for mouse, Ser358 for human)[10]

  • Total MLKL

  • Loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of each lysate.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle shaking.[10] Recommended dilutions should be optimized, but a starting point of 1:1000 is common.[11]

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Apply the chemiluminescent substrate and visualize the protein bands using a chemiluminescence imaging system. A decrease in the phosphorylation of RIPK1 and MLKL in the presence of GSK963 would confirm its inhibitory effect on the necroptotic pathway.

Fluorescence Polarization (FP) Binding Assay

This biochemical assay directly measures the binding of GSK963 to the ATP-binding pocket of RIPK1.

Materials:

• Recombinant human RIPK1 kinase domain

• Fluorescently labeled tracer that binds to the RIPK1 ATP pocket

• GSK963

• Assay buffer (e.g., 20 mM Tris, 200 mM NaCl, 0.05% β-mercaptoethanol, 0.1% Triton X-100, 5% glycerol)[12]

• 384-well, black, non-binding surface plates

Procedure:

• Prepare serial dilutions of GSK963 in the assay buffer.

• In a 384-well plate, add the RIPK1 kinase domain and the fluorescent tracer to each well. The optimal concentrations of each should be determined empirically to achieve a stable and robust signal window.

• Add the GSK963 dilutions or vehicle control to the wells.[13]

• Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 30 minutes to 3 hours), protected from light.[12][14]

• Measure the fluorescence polarization using a plate reader equipped with appropriate filters for the chosen fluorophore.[12]

• The binding of GSK963 will displace the fluorescent tracer, leading to a decrease in the fluorescence polarization signal. Calculate the IC50 value from the dose-response curve.[13]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jitc.bmj.com [jitc.bmj.com]
• 7. ch.promega.com [ch.promega.com]
• 8. OUH - Protocols [ous-research.no]
• 9. ulab360.com [ulab360.com]
• 10. Phospho-MLKL (Ser345) Antibody (Mouse Specific) (#62233) Datasheet Without Images | Cell Signaling Technology [cellsignal.com]
• 11. Phospho-RIP (Ser166) Antibody | Cell Signaling Technology [cellsignal.com]
• 12. Development of a high-throughput fluorescence polarization assay to detect inhibitors of the FAK-paxillin interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rsc.org [rsc.org]

Application Notes and Protocols for GSK963 Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of GSK963, a potent and selective RIPK1 inhibitor, in animal studies. The information compiled herein is intended to assist in the design and execution of preclinical research involving this compound.

Introduction to GSK963

GSK963 is a small molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a critical regulator of necroptosis, a form of programmed cell death.[1][2][3] By inhibiting the kinase activity of RIPK1, GSK963 can block the downstream signaling cascade that leads to necroptotic cell death.[4][5] This mechanism of action makes GSK963 a valuable tool for investigating the role of necroptosis in various pathological conditions, including inflammatory diseases, neurodegenerative disorders, and ischemia-reperfusion injury.

Administration Routes and Vehicle Formulations

The choice of administration route is critical for achieving the desired pharmacokinetic and pharmacodynamic profile of GSK963 in animal models. The following sections detail the available information on intraperitoneal, oral, and intravenous administration.

Intraperitoneal (i.p.) Administration

Intraperitoneal injection is a commonly reported and effective route for administering GSK963 in mice.[1]

Vehicle Formulation:

A well-documented vehicle for i.p. administration of GSK963 in mice is an aqueous solution of 6% 11-b-hydroxypropyl cyclodextrin containing 5% DMSO.[1] An alternative formulation suitable for both intraperitoneal and oral administration is a suspension in a vehicle composed of 10% DMSO and 90% (20% SBE-β-CD in Saline).

Dosage Range:

In C57BL/6 mice, GSK963 has been effectively used in a dose range of 0.2 to 10 mg/kg.[1] A dose of 2 mg/kg has been shown to provide complete protection from TNF+zVAD-induced hypothermia.[1]

Oral (p.o.) Administration

While less documented in terms of in vivo efficacy and pharmacokinetics, several formulations for oral administration of GSK963 have been suggested.

Vehicle Formulations:

• Suspension: A homogeneous suspension can be prepared in Carboxymethylcellulose sodium (CMC-Na).

• Solution in Corn Oil: A clear solution can be prepared by dissolving GSK963 in corn oil.

• Suspension with SBE-β-CD: A suspension suitable for oral gavage can be made with 10% DMSO and 90% (20% SBE-β-CD in Saline).

Note: The oral bioavailability of GSK963 has been reported to be very low in rats. Therefore, the suitability of the oral route should be carefully evaluated for the specific animal model and study objectives.

Intravenous (i.v.) Administration

Direct intravenous administration of GSK963 has not been extensively reported in publicly available literature. However, a radiolabeled analog, [11C]GG502, has been administered intravenously in rats for PET imaging studies.

Vehicle Formulation:

For intravenous administration, GSK963 would likely need to be formulated in a vehicle that ensures its solubility and is safe for injection. A common approach for similar small molecules is a solution containing a co-solvent system, such as DMSO, PEG300, and Tween 80, diluted in saline or water for injection. A suggested formulation for a clear solution for injection is 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O.

Quantitative Data Summary

The following tables summarize the available quantitative data for GSK963 from in vitro and in vivo studies.

Table 1: In Vitro Potency of GSK963

Assay	Cell Line/Target	IC50 (nM)
RIPK1 Kinase Activity	Recombinant	29
Necroptosis Inhibition	L929 (mouse)	1
Necroptosis Inhibition	U937 (human)	4

Table 2: Pharmacokinetic Parameters of GSK963 in C57BL/6 Mice (10 mg/kg, i.p.)

Parameter	Value
Cmax	~1 µM
Tmax	~0.5 hours
Half-life	~2 hours

Note: The pharmacokinetic data is estimated from graphical representations in the cited literature and should be considered approximate.

Experimental Protocols

Preparation of GSK963 for Intraperitoneal Administration

Materials:

• GSK963 powder

• Dimethyl sulfoxide (DMSO)

• 11-b-hydroxypropyl cyclodextrin

• Sterile water for injection

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

Protocol:

• Prepare a 6% (w/v) solution of 11-b-hydroxypropyl cyclodextrin in sterile water.

• Prepare a stock solution of GSK963 in DMSO. For example, dissolve 10 mg of GSK963 in 50 µL of DMSO to get a 200 mg/mL stock.

• For a final dosing solution, dilute the GSK963 stock solution in the 6% 11-b-hydroxypropyl cyclodextrin solution to achieve the desired final concentration, ensuring the final DMSO concentration is 5% or less.

• Vortex the solution thoroughly and sonicate if necessary to ensure complete dissolution.

• Administer the solution to the mice via intraperitoneal injection at the desired dosage.

TNF/zVAD-Induced Systemic Inflammatory Response Syndrome (SIRS) Model in Mice

This model is used to evaluate the in vivo efficacy of GSK963 in preventing RIPK1-mediated necroptosis.

Materials:

• GSK963 dosing solution

• Recombinant murine Tumor Necrosis Factor-alpha (TNF-α)

• z-VAD-fmk (pan-caspase inhibitor)

• Sterile phosphate-buffered saline (PBS)

• C57BL/6 mice

• Syringes and needles for i.p. and i.v. injections

• Rectal probe for temperature monitoring

Protocol:

• Prepare the GSK963 dosing solution as described in section 4.1.

• Prepare the TNF-α and z-VAD-fmk solution in sterile PBS. A typical dose for TNF-α is 10 µg per mouse, and for z-VAD-fmk is 20 mg/kg.

• Acclimatize the mice to the experimental conditions.

• Administer GSK963 (e.g., 0.2, 2, or 10 mg/kg) or the vehicle control via intraperitoneal injection.

• Fifteen minutes after the GSK963/vehicle administration, inject the TNF-α/z-VAD-fmk solution intravenously (i.v.) via the tail vein.

• Monitor the core body temperature of the mice using a rectal probe at regular intervals (e.g., every 30 minutes) for several hours.

• A significant drop in body temperature is indicative of the induction of SIRS. The efficacy of GSK963 is determined by its ability to prevent this hypothermic response.

Signaling Pathway and Experimental Workflow

RIPK1-Mediated Necroptosis Signaling Pathway

GSK963 inhibits the kinase activity of RIPK1, a key step in the necroptosis pathway. Upon stimulation by ligands such as TNF-α, RIPK1 can be recruited to the TNFR1 signaling complex (Complex I). Under conditions where apoptosis is inhibited (e.g., by the pan-caspase inhibitor z-VAD-fmk), RIPK1 can dissociate from Complex I and form a necrosome complex (Complex IIb) with RIPK3. This leads to the phosphorylation and activation of RIPK3, which in turn phosphorylates the mixed lineage kinase domain-like protein (MLKL). Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, leading to membrane disruption and necroptotic cell death.

References

• 1. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cebs.niehs.nih.gov [cebs.niehs.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing GSK963 Dosage for In Vivo Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the RIPK1 inhibitor, GSK963, in in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is GSK963 and what is its mechanism of action?

A1: GSK963 is a potent and highly selective, chiral small-molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1).[1][2] RIPK1 is a serine/threonine kinase that plays a crucial role in regulating inflammation and programmed cell death pathways, including necroptosis.[3] GSK963 inhibits the kinase activity of RIPK1, thereby blocking downstream signaling events that lead to necroptosis and inflammation.[3] It has an in vitro IC50 of 29 nM for RIPK1 and is highly selective, showing more than 10,000-fold selectivity for RIPK1 over a panel of 339 other kinases.[1][2]

Q2: What is the recommended starting dose for GSK963 in an in vivo mouse study?

A2: For acute in vivo models in mice, a starting dose in the range of 0.2 mg/kg to 2 mg/kg administered intraperitoneally (i.p.) is recommended.[1][2][4][5] In a well-established model of TNF-induced sterile shock in C57BL/6 mice, a dose of 2 mg/kg i.p. provided complete protection from hypothermia, while a 0.2 mg/kg dose also showed a significant effect.[2][4] A dose of 10 mg/kg has also been used to characterize its pharmacokinetic profile.[1][4] The optimal dose for your specific model may need to be determined empirically through a dose-response study.

Q3: Can GSK963 be used for chronic in vivo studies?

A3: GSK963 has a short half-life in vivo, which makes it more suitable for acute rather than chronic studies.[4] Pharmacokinetic modeling suggests that multiple, large doses would be required to maintain significant RIPK1 inhibition over a 24-hour period, which may not be practical for long-term studies.[2] Researchers are currently developing analogs of GSK963 with improved metabolic stability and pharmacokinetic properties for use in chronic models.[2] If considering GSK963 for a chronic study, it is crucial to perform a thorough pharmacokinetic and pharmacodynamic analysis to determine an appropriate dosing regimen.

Q4: How should I prepare GSK963 for in vivo administration?

A4: GSK963 can be formulated for both intraperitoneal (i.p.) and oral (p.o.) administration. Here are two common protocols:

• For Intraperitoneal (i.p.) and Oral (p.o.) Suspension:

  • Prepare a 20% SBE-β-CD in saline solution.

  • Create a stock solution of GSK963 in DMSO (e.g., 25 mg/mL).

  • For a final concentration of 2.5 mg/mL, add 100 µL of the DMSO stock solution to 900 µL of the 20% SBE-β-CD in saline.

  • Mix thoroughly. This will form a suspended solution. Ultrasonic treatment may be needed to aid dissolution.[1]

• For a Clear Solution (i.p. or p.o.):

  • Create a stock solution of GSK963 in DMSO (e.g., 25 mg/mL).

  • For a final concentration of ≥ 2.5 mg/mL, add 100 µL of the DMSO stock solution to 900 µL of corn oil.

  • Mix thoroughly. This should yield a clear solution.[1]

It is recommended to prepare the working solution fresh on the day of use.[1]

Q5: Does GSK963 have any known off-target effects?

A5: GSK963 is a highly selective inhibitor of RIPK1. It has been tested against a panel of 339 other kinases and showed minimal inhibition.[1][6] Unlike the first-generation RIPK1 inhibitor Necrostatin-1 (Nec-1), GSK963 does not inhibit indoleamine-2,3-dioxygenase (IDO).[2][6] To confirm that the observed effects in your experiments are due to RIPK1 inhibition, it is highly recommended to use the inactive enantiomer, GSK962, as a negative control.[2]

Q6: Does GSK963 cross the blood-brain barrier?

A6: Yes, studies using a radiolabeled analog of GSK963 for positron emission tomography (PET) imaging have shown that it has good brain permeability.[7] This suggests that GSK963 is a promising candidate for in vivo studies of neuroinflammatory and neurodegenerative diseases where targeting RIPK1 in the central nervous system is desired.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or low efficacy observed in vivo.	Suboptimal Dose: The dose may be too low for the specific animal model or disease state.	Perform a dose-response study, starting with the recommended range of 0.2-2 mg/kg and escalating to higher doses if necessary. Consider the severity and progression of the disease model.
Poor Bioavailability: The formulation may not be optimal, leading to poor absorption.	Ensure proper preparation of the dosing solution. For oral administration, consider the timing of administration relative to feeding. If using a suspension, ensure it is well-mixed before each administration.
Rapid Metabolism: GSK963 has a short half-life. The dosing frequency may be insufficient to maintain therapeutic concentrations.	For acute models, ensure the timing of the dose aligns with the expected peak of the disease phenotype. For longer studies, consider more frequent administration, although this may not be ideal for chronic models.[2]
Incorrect Route of Administration: The chosen route may not be effective for the target tissue.	Intraperitoneal injection is a common and effective route for systemic delivery.[1][5] If targeting a specific organ, other routes may need to be explored.
Inconsistent results between animals.	Variability in Formulation: Inconsistent preparation of the dosing solution can lead to variable drug concentrations.	Prepare a fresh batch of the formulation for each experiment and ensure it is homogenous, especially if it is a suspension.
Biological Variability: Individual animal differences can lead to varied responses.	Increase the number of animals per group to improve statistical power. Ensure animals are age and sex-matched.
Signs of toxicity observed (e.g., weight loss, lethargy, ruffled fur).	Dose is too high: The administered dose may be approaching toxic levels.	Reduce the dose. Monitor animals closely for any adverse effects. If using a high dose, consider performing a preliminary tolerability study.
Vehicle Toxicity: The vehicle used for formulation may be causing adverse effects.	Run a vehicle-only control group to assess the effects of the formulation components. Ensure the concentration of solvents like DMSO is within acceptable limits for in vivo use.
Off-target effects: Although highly selective, off-target effects at high concentrations cannot be entirely ruled out.	Use the inactive enantiomer, GSK962, as a negative control to differentiate between on-target and off-target effects.[2]

Quantitative Data Summary

Table 1: In Vitro Potency of GSK963

Assay	Target	IC50
FP binding assay	RIPK1	29 nM[1][2]
Necroptosis in murine L929 cells	RIPK1-dependent cell death	1 nM[3]
Necroptosis in human U937 cells	RIPK1-dependent cell death	4 nM[3]

Table 2: In Vivo Dosages of GSK963 in a Mouse Model of TNF-induced Sterile Shock

Dose (mg/kg)	Administration Route	Animal Model	Observed Effect	Reference
0.2	Intraperitoneal (i.p.)	C57BL/6 mice	Significant protection from hypothermia	[1][2][4]
2	Intraperitoneal (i.p.)	C57BL/6 mice	Complete protection from hypothermia	[1][2][4]
10	Intraperitoneal (i.p.)	C57BL/6 mice	Used for pharmacokinetic profiling	[1][4]

Experimental Protocols

Protocol 1: In Vivo Efficacy Study in a Mouse Model of TNF-induced Sterile Shock

This protocol is based on the methodology described in the characterization of GSK963.[2][4]

• Animals: C57BL/6 mice.

• Acclimatization: Allow animals to acclimate for at least one week before the experiment.

• GSK963 Preparation: Prepare GSK963 in a suitable vehicle (e.g., 10% DMSO in 90% corn oil or a suspension in 20% SBE-β-CD in saline) at the desired concentrations (e.g., 0.2 mg/kg, 2 mg/kg). Prepare the inactive enantiomer GSK962 and a vehicle-only control.

• Administration: Administer GSK963, GSK962, or vehicle via intraperitoneal (i.p.) injection.

• Induction of Shock: 30 minutes after compound administration, induce sterile shock by intravenous (i.v.) injection of a combination of mouse TNF-α and z-VAD-fmk.

• Monitoring: Monitor the core body temperature of the mice at regular intervals (e.g., every 30-60 minutes) for several hours.

• Data Analysis: Plot the change in body temperature over time for each treatment group. Statistically analyze the differences between groups.

Visualizations

Caption: Simplified signaling pathway of TNF-induced cell death and the inhibitory action of GSK963 on RIPK1.

Caption: A logical workflow for optimizing GSK963 dosage in in vivo experiments.

Caption: A decision-making diagram for troubleshooting suboptimal efficacy of GSK963 in vivo.

References

• 1. Synthesis and Initial in Vivo Studies with [11C]SB-216763: The First Radiolabeled Brain Penetrative Inhibitor of GSK-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Synthesis and Initial in Vivo Studies with [(11)C]SB-216763: The First Radiolabeled Brain Penetrative Inhibitor of GSK-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and evaluation of a novel PET ligand, a GSK’963 analog, aiming at autoradiography and imaging of the receptor interacting protein kinase 1 in the brain - PMC [pmc.ncbi.nlm.nih.gov]

common pitfalls when using GSK963 in cell-based assays

Welcome to the technical support center for GSK963. This resource provides troubleshooting guides and answers to frequently asked questions to help researchers, scientists, and drug development professionals effectively use GSK963 in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is GSK963 and what is its primary mechanism of action? GSK963 is a potent, highly selective, and chiral small-molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1).[1][2] Its primary mechanism is to bind to the ATP-binding pocket of RIPK1, inhibiting its kinase activity.[3][4] This inhibition effectively blocks the necroptosis signaling pathway, a form of programmed cell death.[2][5]

Q2: How does GSK963 differ from other RIPK1 inhibitors like Necrostatin-1 (Nec-1)? GSK963 offers several advantages over the first-generation inhibitor, Nec-1. It is significantly more potent, with IC50 values in the low nanomolar range for inhibiting cell death.[3][6] GSK963 is also highly selective for RIPK1, showing minimal inhibition against a large panel of other kinases, and it does not have the off-target activity against indoleamine-2,3-dioxygenase (IDO) that is observed with Nec-1.[3][6][7]

Q3: What is the purpose of the inactive enantiomer, GSK'962? GSK'962 is the inactive enantiomer of GSK963 and serves as an ideal negative control in experiments.[3][6] Because it is structurally identical apart from its stereochemistry, using GSK'962 helps to confirm that the observed biological effects are due to the specific inhibition of RIPK1 by GSK963 and not from non-specific or off-target interactions.[3]

Q4: What are the recommended storage and handling conditions for GSK963? Proper storage and handling are critical for maintaining the compound's activity.

Condition	Recommendation	Stability
Solid Powder	Store at -20°C, protected from light.	≥ 3-4 years[7][8]
Stock Solution (in DMSO)	Aliquot and store at -80°C to avoid freeze-thaw cycles.	Up to 1 year[1][8]
Working Dilutions	Prepare fresh for each experiment.	Use immediately.

Q5: What are the key parameters for GSK963 in biochemical and cell-based assays? GSK963 is potent in both isolated enzyme and cellular systems. The optimal concentration may vary by cell type and experimental conditions.

Assay Type	Target	IC50 Value	Reference
Biochemical (Cell-Free)	RIPK1 Kinase Activity	29 nM	[1][2][8]
Cell-Based (Necroptosis)	L-929 (Murine)	1 nM	[3][7][8]
Cell-Based (Necroptosis)	U937 (Human)	4 nM	[3][7][8]
Typical Working Concentration	Various Cell Lines	100 nM	[1][9]

Signaling Pathway and Experimental Workflow

To effectively use GSK963, it is crucial to understand its place in the necroptosis pathway and the general workflow for a cell-based experiment.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. adooq.com [adooq.com]
• 6. Characterization of GSK'963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. GSK963 | RIP kinase | TargetMol [targetmol.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Navigating Off-Target Effects of RIP1 Kinase Inhibitors

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the off-target effects of RIP1 kinase inhibitors. The information is presented through a troubleshooting guide and frequently asked questions (FAQs) to directly address common experimental challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments with RIP1 kinase inhibitors, offering potential causes and solutions.

Problem	Potential Cause	Suggested Solution
Inconsistent results in necroptosis inhibition assays	1. Off-target effects: The inhibitor may be affecting other kinases involved in cell death pathways.[1] 2. Cell line variability: Different cell lines have varying expression levels of RIPK1, RIPK3, and MLKL. 3. Inhibitor instability: The compound may be unstable in the experimental conditions.[2] 4. Compensatory signaling: Inhibition of RIPK1 kinase activity might lead to the activation of alternative cell death pathways, such as apoptosis.[1]	1. Profile inhibitor selectivity: Perform a kinome-wide scan to identify off-target kinases. 2. Characterize your cell line: Confirm the expression of key necroptosis proteins (RIPK1, RIPK3, MLKL) by Western blot. 3. Assess inhibitor stability: Use fresh inhibitor stocks and consider stability in your assay medium. 4. Monitor for apoptosis: Concurrently measure markers of apoptosis (e.g., caspase-3/7 activity, PARP cleavage).
Unexpected changes in cell viability unrelated to necroptosis	1. Broad kinase inhibition: The inhibitor may be hitting kinases essential for cell survival.[3] 2. Mitochondrial toxicity: Some compounds can directly affect mitochondrial function. 3. Induction of apoptosis: Some RIPK1 inhibitors can promote apoptosis in specific cellular contexts.[1]	1. Perform kinome profiling: Identify potential off-target kinases critical for cell viability. 2. Assess mitochondrial health: Use assays like MTT or measure mitochondrial membrane potential. 3. Measure apoptosis markers: Analyze caspase activation and other apoptotic indicators.
Discrepancy between biochemical and cellular assay results	1. Poor cell permeability: The inhibitor may not efficiently cross the cell membrane. 2. Efflux pump activity: The compound could be actively transported out of the cell. 3. Intracellular target engagement: The inhibitor may not be reaching a sufficient concentration to engage RIPK1 within the cell.	1. Evaluate cell permeability: Use in vitro models like PAMPA or Caco-2 assays. 2. Test with efflux pump inhibitors: Determine if co-incubation with known inhibitors (e.g., verapamil) enhances efficacy. 3. Perform a Cellular Thermal Shift Assay (CETSA): Directly measure target engagement in intact cells.[4][5][6][7][8]
Activation of inflammatory pathways despite RIPK1 inhibition	1. Scaffolding function of RIPK1: The inhibitor may only block the kinase activity, leaving the scaffolding function of RIPK1 intact, which can still participate in NF-κB activation.[9][10] 2. Off-target activation of other inflammatory kinases. 3. Retroactivity: Inhibition of a downstream kinase can sometimes lead to the activation of an upstream pathway.[3]	1. Use a RIPK1 knockout/knockdown system: Compare inhibitor effects in the presence and absence of RIPK1 protein. 2. Profile against a panel of inflammatory kinases. 3. Map the signaling pathway: Use phosphoproteomics to identify unexpected upstream pathway activation.

Frequently Asked Questions (FAQs)

General Understanding

Q1: What are the primary on-target effects of RIP1 kinase inhibitors?

A1: RIP1 kinase inhibitors primarily block the catalytic activity of Receptor-Interacting Protein Kinase 1 (RIPK1). This intervention is designed to inhibit necroptosis, a form of programmed cell death, and to modulate inflammatory signaling pathways.[11] The kinase activity of RIPK1 is crucial for the formation of the necrosome, a signaling complex that executes necroptosis.[12] By inhibiting this activity, these compounds can prevent necroptotic cell death and reduce inflammation in various disease models.[13][14]

Q2: Why is it crucial to consider off-target effects of RIPK1 kinase inhibitors?

A2: While designed to be specific, small molecule inhibitors can often bind to and affect proteins other than their intended target. These "off-target" effects can lead to misleading experimental results, unexpected cellular phenotypes, and potential toxicity in clinical applications.[3] For RIPK1 inhibitors, off-target effects can confound the interpretation of their role in signaling pathways and cell death, making it essential to validate their specificity.

Q3: What are the common off-target effects observed with kinase inhibitors in general?

A3: Kinase inhibitors, due to the conserved nature of the ATP-binding pocket across the kinome, can frequently inhibit multiple kinases.[3] This can lead to a range of off-target effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways unrelated to the primary target.

Experimental Design & Interpretation

Q4: How can I experimentally determine the off-targets of my RIPK1 kinase inhibitor?

A4: Several robust methods can be employed to identify off-targets:

• Kinome Profiling: This involves screening your inhibitor against a large panel of purified kinases to determine its selectivity.[15]

• Chemical Proteomics: This approach uses affinity chromatography with an immobilized inhibitor to pull down interacting proteins from cell lysates, which are then identified by mass spectrometry.[16][17][18][19]

• Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in intact cells by measuring the change in thermal stability of a protein upon ligand binding.[4][5][6][7][8]

• Quantitative Mass Spectrometry-based Proteomics: This technique can be used to analyze global changes in protein phosphorylation or expression levels in response to inhibitor treatment, providing insights into affected pathways.[20]

Q5: What are some common tool compounds used as RIPK1 inhibitors and what are their known off-target liabilities?

A5:

• Necrostatin-1 (Nec-1): While widely used, Nec-1 has known off-target effects, including inhibition of indoleamine 2,3-dioxygenase (IDO).[9] It also has suboptimal pharmacokinetic properties.[9]

• GSK'872: A potent and selective RIPK3 inhibitor, often used in conjunction with RIPK1 inhibitors to dissect the necroptosis pathway.

• Ponatinib: A multi-targeted kinase inhibitor that also inhibits RIPK1. Its lack of specificity makes it a useful tool for studying broader signaling but requires careful interpretation.[21]

Q6: My RIPK1 inhibitor shows a different IC50 value in a biochemical assay versus a cell-based assay. What could be the reason?

A6: This discrepancy is common and can be attributed to several factors, including:

• Cell permeability: The compound may have poor membrane permeability, resulting in a lower intracellular concentration.

• Cellular efflux: The inhibitor might be a substrate for efflux pumps that actively remove it from the cell.

• Protein binding: The inhibitor can bind to other cellular components, reducing its free concentration available to bind RIPK1.

• Target engagement: The biochemical assay measures direct inhibition of the isolated enzyme, while the cellular assay reflects the compound's ability to engage the target in a complex cellular environment. A Cellular Thermal Shift Assay (CETSA) can help bridge this gap by measuring target engagement in cells.[4][5][6][7][8]

Data Interpretation

Q7: My RIPK1 inhibitor is preventing necroptosis, but I'm also seeing an increase in apoptosis. Why is this happening?

A7: RIPK1 is a key signaling node that can regulate both necroptosis and apoptosis.[1] In some cellular contexts, inhibiting the kinase activity of RIPK1 can shift the cellular response towards apoptosis, particularly if pro-apoptotic stimuli are present. This highlights the complex interplay between different cell death pathways.

Q8: I've identified several off-target kinases with my inhibitor. How do I determine which ones are responsible for the observed phenotype?

A8: To deconvolute the effects of off-target kinases, you can:

• Use more selective inhibitors: Test other inhibitors with different selectivity profiles.

• Employ genetic approaches: Use siRNA or CRISPR/Cas9 to knock down the expression of the identified off-target kinases and see if the phenotype is recapitulated.

• Consult inhibitor databases: Check publicly available databases for the known biological roles of the off-target kinases to form hypotheses about their involvement.

Quantitative Data Summary

The following table summarizes the inhibitory concentrations (IC50) of selected RIPK1 inhibitors against RIPK1 and some of their known off-targets. This data is illustrative and can vary depending on the assay conditions.

Inhibitor	Target	IC50 (nM)	Off-Target(s)	Off-Target IC50 (nM)	Reference
RI-962	RIPK1	5.9	MLK3	3750	[15]
PK68	RIPK1	~90	RIPK3	No effect	[9][22]
GSK'074	RIPK1/RIPK3	(dual inhibitor)	-	-	[22]
Nec-1	RIPK1	494 (Jurkat cells)	IDO	-	[22]

Key Experimental Protocols

Kinome Profiling

Objective: To determine the selectivity of a RIPK1 inhibitor across a broad range of kinases.

Methodology:

• Compound Preparation: Prepare the RIPK1 inhibitor at a concentration typically 100-fold higher than its RIPK1 IC50.

• Kinase Panel Screening: Submit the compound to a commercial service (e.g., Eurofins, Reaction Biology) for screening against a panel of hundreds of purified human kinases. The activity of each kinase is measured in the presence of the inhibitor and a control (DMSO).

• Data Analysis: The percentage of inhibition for each kinase is calculated. A common way to visualize the data is through a "tree spot" diagram where inhibited kinases are highlighted. Results are often reported as the percentage of kinases inhibited above a certain threshold (e.g., >50% inhibition at 1 µM).

• Follow-up IC50 Determination: For any significant off-target "hits," determine the IC50 value to quantify the inhibitor's potency against those kinases.

Chemical Proteomics for Off-Target Identification

Objective: To identify cellular proteins that bind to a RIPK1 inhibitor.

Methodology:

• Inhibitor Immobilization: Covalently link the RIPK1 inhibitor to a solid support, such as sepharose beads, creating an affinity matrix.

• Cell Lysis: Prepare a cell lysate from the cell line of interest under native conditions to preserve protein interactions.

• Affinity Chromatography: Incubate the cell lysate with the inhibitor-coupled beads. Proteins that bind to the inhibitor will be captured on the beads.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins from the beads.

• Protein Identification: Identify the eluted proteins using mass spectrometry (LC-MS/MS).

• Competitive Elution (Control): As a control, pre-incubate the cell lysate with a high concentration of the free inhibitor before adding it to the beads. True off-targets should not bind to the beads in the presence of the free inhibitor.

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm target engagement of a RIPK1 inhibitor in intact cells.[4][5][6][7][8]

Methodology:

• Cell Treatment: Treat intact cells with the RIPK1 inhibitor at various concentrations. A vehicle control (DMSO) is run in parallel.

• Heating: Heat the treated cells at a range of temperatures to induce protein denaturation and aggregation.

• Cell Lysis: Lyse the cells to separate the soluble protein fraction from the aggregated, insoluble fraction.

• Protein Quantification: Quantify the amount of soluble RIPK1 in each sample using Western blotting or an ELISA-based method.

• Data Analysis: Plot the amount of soluble RIPK1 as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement. An isothermal dose-response curve can also be generated by heating at a single temperature with varying inhibitor concentrations.

Visualizations

RIP1 Signaling Pathway

References

• 1. Complex Pathologic Roles of RIPK1 and RIPK3: Moving Beyond Necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RIP kinase 1–dependent endothelial necroptosis underlies systemic inflammatory response syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative target engagement of RIPK1 in human whole blood via the cellular thermal shift assay for potential pre-clinical and clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] CETSA quantitatively verifies in vivo target engagement of novel RIPK1 inhibitors in various biospecimens | Semantic Scholar [semanticscholar.org]
• 9. Discovery of potent necroptosis inhibitors targeting RIPK1 kinase activity for the treatment of inflammatory disorder and cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. RIPK1 and RIPK3 inhibitors: potential weapons against inflammation to treat diabetic complications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Understanding RIPK1 Inhibitors and Methods to Keep Abreast of Their Recent Developments [synapse.patsnap.com]
• 12. RIPK1 in necroptosis and recent progress in related pharmaceutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | From PERK to RIPK1: Design, synthesis and evaluation of novel potent and selective necroptosis inhibitors [frontiersin.org]
• 14. frontiersin.org [frontiersin.org]
• 15. Generative deep learning enables the discovery of a potent and selective RIPK1 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Proteomic Profiling of Protein Kinase Inhibitor Targets by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Refubium - Off-target identification for a multitarget kinase inhibitor by Chemical Proteomics [refubium.fu-berlin.de]
• 20. Quantitative proteomics of kinase inhibitor targets and mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Structure guided design of potent and selective ponatinib-based hybrid inhibitors for RIPK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Advances in RIPK1 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

improving the stability of GSK963 in experimental buffers

Welcome to the technical support center for GSK963. This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of GSK963, with a special focus on improving its stability in experimental buffers.

Frequently Asked Questions (FAQs)

Q1: What is GSK963 and what is its mechanism of action?

A1: GSK963 is a potent and highly selective chiral small-molecule inhibitor of the Receptor-Interacting Protein Kinase 1 (RIPK1).[1][2][3] It functions by binding to the ATP-binding pocket of RIPK1 with a high affinity, thereby preventing its autophosphorylation and subsequent activation.[4][5] The inhibition of RIPK1 kinase activity blocks the downstream signaling cascade that leads to necroptosis, a form of programmed cell death.[2][4] GSK963 is significantly more potent than the first-generation RIPK1 inhibitor, Necrostatin-1 (Nec-1), and is highly selective for RIPK1 over a wide range of other kinases.[4][5]

Q2: What is the inactive enantiomer of GSK963 and why is it used?

A2: The inactive enantiomer of GSK963 is GSK962.[4] GSK962 is chemically identical to GSK963 but does not inhibit RIPK1 kinase activity. It serves as an essential negative control in experiments to confirm that the observed effects are due to the specific inhibition of RIPK1 by GSK963 and not due to off-target effects of the chemical scaffold.[4]

Q3: How should I store GSK963 powder and stock solutions?

A3: Proper storage is crucial to maintain the integrity of GSK963. For long-term storage, the lyophilized powder should be kept at -20°C, where it is stable for at least three years.[1][6] Once dissolved in a solvent such as DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C, where it can be stable for up to one year.[1][3] For shorter periods, stock solutions can be stored at -20°C for up to one month.[1]

Q4: What are the solubility properties of GSK963?

A4: GSK963 is readily soluble in dimethyl sulfoxide (DMSO) and acetonitrile.[7] It is, however, insoluble in water.[1] When preparing stock solutions in DMSO, it is recommended to use fresh, anhydrous DMSO, as moisture can reduce the solubility of the compound.[1] If precipitation is observed, gentle warming or sonication can aid in dissolution.[2]

Troubleshooting Guide: Stability in Experimental Buffers

Q1: I am observing inconsistent results in my cell-based assays. Could this be related to the stability of GSK963 in my culture medium?

A1: Yes, inconsistent results can be a sign of compound instability in aqueous solutions like cell culture media. GSK963 is hydrophobic and has poor aqueous solubility, which can lead to precipitation and degradation over time, especially at physiological pH and temperature. It is highly recommended to prepare fresh dilutions of GSK963 in your experimental buffer immediately before each experiment. Avoid storing GSK963 in aqueous buffers for extended periods.

Q2: How can I minimize the degradation of GSK963 when preparing my working solutions?

A2: To minimize degradation, prepare a high-concentration stock solution in anhydrous DMSO. For your experiment, perform a serial dilution. For example, to get to a nanomolar concentration from a 100 µM DMSO stock, you can dilute 1,000-fold directly into your final aqueous buffer or cell culture medium.[8] It is crucial to ensure rapid and thorough mixing to prevent the compound from precipitating out of solution. Vortexing the diluted solution gently is advisable. For in vivo preparations, formulations with co-solvents like PEG300 and surfactants like Tween80 are often used to improve solubility and stability, but these solutions should also be used immediately after preparation.[1]

Q3: Can the pH of my experimental buffer affect the stability and activity of GSK963?

A3: While specific data on the effect of pH on the chemical stability of GSK963 is limited, the pH of the experimental environment can influence its biological activity. One study has shown that a low extracellular pH can inhibit RIPK1-dependent apoptosis and necroptosis, mimicking the effect of GSK963.[9] This suggests that the cellular activity of RIPK1 is pH-sensitive. When designing your experiments, it is important to maintain a stable and appropriate pH for your biological system and to be aware that pH fluctuations could potentially impact your results.

Q4: Are there any common buffer components that I should be cautious about when working with GSK963?

A4: Although there is no specific list of incompatible buffer components for GSK963, it is good practice to be mindful of potential interactions. For instance, high concentrations of certain detergents or proteins in the buffer could potentially sequester the hydrophobic GSK963 molecule, reducing its effective concentration. When using lysis buffers for downstream applications like Western blotting, standard buffers containing protease and phosphatase inhibitors are generally compatible.[1] However, if you are performing enzymatic assays, it is important to ensure that no component of your buffer interferes with the activity of RIPK1 or GSK963.

Data Summary

Table 1: Solubility and Storage of GSK963

Form	Solvent/Storage Condition	Concentration/Temperature	Stability
Powder	Desiccated at -20°C	N/A	≥ 3 years[1][6]
Stock Solution	Anhydrous DMSO	Up to 200 mg/mL (868.39 mM)[1]	1 year at -80°C[1][3]
1 month at -20°C[1]
Ethanol	Up to 46 mg/mL[1]	Not specified
Water	Insoluble[1]	N/A
Working Solution	Aqueous Buffers	Experiment-dependent	Recommended for immediate use[1]

Experimental Protocols

Protocol 1: Inhibition of Necroptosis in a Cell-Based Assay

This protocol provides a general guideline for using GSK963 to inhibit TNF-α-induced necroptosis in a cell line such as human U937 cells.

Materials:

• GSK963 powder

• Anhydrous DMSO

• U937 cells

• RPMI medium supplemented with 10% FBS, penicillin, and streptomycin

• Human TNF-α

• z-VAD-fmk (pan-caspase inhibitor)

• Cell viability assay reagent (e.g., CellTiter-Glo®)

Procedure:

• Preparation of GSK963 Stock Solution:

  • Prepare a 10 mM stock solution of GSK963 in anhydrous DMSO.

  • Aliquot the stock solution into small volumes and store at -80°C.

• Cell Seeding:

  • Seed U937 cells in a 96-well plate at a density of 5 x 104 cells per well in 100 µL of culture medium.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 2-4 hours to allow cells to settle.

• Treatment with GSK963:

  • Immediately before use, prepare serial dilutions of the GSK963 stock solution in culture medium to achieve the desired final concentrations (e.g., 0.1 nM to 100 nM). It is advisable to perform an intermediate dilution in DMSO before the final dilution in the aqueous medium to ensure solubility.

  • Add the diluted GSK963 or vehicle control (DMSO diluted in medium) to the respective wells.

  • Pre-incubate the cells with GSK963 for 30 minutes at 37°C.[1]

• Induction of Necroptosis:

  • Prepare a solution of TNF-α and z-VAD-fmk in culture medium. A final concentration of 100 ng/mL TNF-α and 25 µM z-VAD-fmk is often effective.

  • Add the necroptosis-inducing solution to the wells.

• Incubation:

  • Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Assessment of Cell Viability:

  • Equilibrate the plate to room temperature.

  • Add the cell viability reagent according to the manufacturer's instructions.

  • Measure the luminescence using a plate reader to determine the percentage of viable cells.

Visualizations

Caption: RIPK1 Signaling Pathway Leading to Necroptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. blocksandarrows.com [blocksandarrows.com]
• 3. blocksandarrows.com [blocksandarrows.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. usbio.net [usbio.net]
• 7. Necroptotic Cell Death Signaling and Execution Pathway: Lessons from Knockout Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The death-inducing activity of RIPK1 is regulated by the pH environment - PMC [pmc.ncbi.nlm.nih.gov]

GSK963 not working in specific cell line troubleshooting

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering issues with the RIPK1 inhibitor, GSK963, particularly when it appears to be inactive in a specific cell line.

Troubleshooting Guide

Issue: GSK963 is not inhibiting cell death in my experimental setup.

This guide provides a step-by-step approach to troubleshoot the apparent lack of GSK963 efficacy.

1. Verify the Integrity of the Necroptosis Pathway in Your Cell Line

The efficacy of GSK963 is entirely dependent on the cell's ability to undergo necroptosis, a specific form of programmed cell death. The key protein players in this pathway are RIPK1, RIPK3, and MLKL.

• Question: Is your cell line capable of undergoing necroptosis?

• Troubleshooting Steps:

  • Check the expression levels of key necroptosis proteins. The absence or significant downregulation of RIPK1, RIPK3, or MLKL will render the cell line resistant to necroptosis and therefore unresponsive to GSK963. It has been documented that many cancer cell lines have silenced the expression of RIPK3 through promoter methylation[1][2].

  • Consult public databases for protein expression data in your cell line of interest. Resources like the Human Protein Atlas, CCLE, and others can provide valuable information on the expression of RIPK1, RIPK3, and MLKL[3][4][5][6].

  • Perform a Western blot to confirm the expression of RIPK1, RIPK3, and MLKL in your specific cell line.

Table 1: Expression of Key Necroptosis Proteins in Selected Cell Lines

Cell Line	RIPK1 Expression	RIPK3 Expression	MLKL Expression	GSK963 Responsiveness (Predicted)
L929 (mouse fibrosarcoma)	High	High	High	Responsive
U937 (human monocytic)	High	High	High	Responsive
HT-29 (human colon cancer)	High	High	High	Responsive[7]
Jurkat (human T-cell leukemia)	High	Low/Absent	Variable	Likely Unresponsive
HeLa (human cervical cancer)	High	Low/Absent	High	Likely Unresponsive[7]

This table is a summary of generally reported expression levels and may vary between different subclones and culture conditions. Experimental verification is crucial.

2. Confirm Proper Experimental Setup and Reagent Integrity

Even in a necroptosis-competent cell line, experimental variables can significantly impact the outcome.

• Question: Are you using the correct experimental conditions to induce necroptosis and test GSK963?

• Troubleshooting Steps:

  • Verify your necroptosis induction protocol. A common and effective method is the co-treatment with TNF-α, a SMAC mimetic (e.g., birinapant), and a pan-caspase inhibitor (e.g., zVAD-fmk)[8][9][10]. The caspase inhibitor is crucial to shift the cell death mechanism from apoptosis to necroptosis[8].

  • Check the concentration of GSK963. The IC50 of GSK963 for inhibiting necroptosis is in the low nanomolar range (1-4 nM in human and murine cells)[11]. Ensure you are using a concentration within the effective range.

  • Assess the solubility of GSK963. GSK963 is poorly soluble in water[10][11]. It is typically dissolved in DMSO to make a stock solution[11][12][13]. Ensure the final concentration of DMSO in your culture medium is not toxic to your cells (typically <0.1%). If you observe precipitation, sonication may be required to aid dissolution[12][14].

  • Use the inactive enantiomer, GSK'962, as a negative control. GSK'962 is structurally almost identical to GSK963 but is inactive against RIPK1[14]. Including this control will help confirm that any observed effect is due to the specific inhibition of RIPK1.

3. Consider Alternative Cell Death Pathways

If the necroptosis pathway is intact and your experimental setup is correct, your cells might be undergoing a different form of cell death.

• Question: Could your cells be dying through a mechanism that is independent of RIPK1 kinase activity?

• Troubleshooting Steps:

  • Investigate caspase-independent apoptosis. Some forms of programmed cell death can occur without the involvement of caspases and may not be sensitive to RIPK1 inhibition[15][16][17][18][19].

  • Consider the scaffolding function of RIPK1. RIPK1 has both a kinase function and a scaffolding function in signaling pathways that can lead to apoptosis or cell survival through NF-κB activation[20][21][22]. GSK963 only inhibits the kinase activity. It is possible that in your specific cellular context, the scaffolding function of RIPK1 is promoting cell death through a different mechanism.

Troubleshooting Flowchart

A flowchart outlining the troubleshooting steps for GSK963 inactivity.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GSK963?

GSK963 is a potent and highly selective inhibitor of the serine/threonine kinase RIPK1 (Receptor-Interacting Protein Kinase 1)[11][14][23]. RIPK1 is a critical mediator of necroptosis, a form of programmed necrotic cell death. GSK963 binds to the ATP-binding pocket of RIPK1, preventing its autophosphorylation and subsequent activation of the downstream necroptosis pathway[22].

Q2: In which cell lines has GSK963 been shown to be effective?

GSK963 has been demonstrated to effectively inhibit necroptosis in various human and murine cell lines, including L929 (mouse fibrosarcoma), U937 (human monocytic), and primary murine bone marrow-derived macrophages[24].

Q3: What is the recommended concentration range for GSK963 in cell-based assays?

The half-maximal inhibitory concentration (IC50) of GSK963 for necroptosis is typically in the low nanomolar range (1-4 nM)[11][24]. A concentration of 100 nM is often used in experiments to ensure complete inhibition of RIPK1 kinase activity[10][24].

Q4: How should I prepare and store GSK963?

GSK963 is a solid that is soluble in DMSO and acetonitrile[11][12][13]. It is recommended to prepare a high-concentration stock solution in DMSO (e.g., 10-20 mM) and store it at -20°C or -80°C. For experiments, the stock solution can be further diluted in culture medium to the desired final concentration. Avoid repeated freeze-thaw cycles.

Q5: Why is it important to use a pan-caspase inhibitor like zVAD-fmk when studying necroptosis?

In many cell types, the activation of RIPK1 can lead to either apoptosis (caspase-dependent) or necroptosis. When caspases, particularly caspase-8, are active, they can cleave and inactivate RIPK1 and RIPK3, thereby inhibiting the necroptosis pathway[8]. By using a pan-caspase inhibitor like zVAD-fmk, you block the apoptotic pathway and force the cell to undergo necroptosis upon stimulation with agents like TNF-α[8][25][26][27].

Signaling Pathway of TNF-α Induced Necroptosis and GSK963 Inhibition

TNF-α induced necroptosis pathway and the inhibitory action of GSK963.

Experimental Protocols

Protocol 1: Induction of Necroptosis in a Responsive Cell Line (e.g., L929)

Materials:

• L929 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• TNF-α (recombinant murine or human, depending on cell line)

• SMAC mimetic (e.g., Birinapant)

• zVAD-fmk (pan-caspase inhibitor)

• GSK963

• GSK'962 (inactive control)

• DMSO

• 96-well plates

• Cell viability assay reagent (e.g., CellTiter-Glo®, MTS, or similar)

Methodology:

• Cell Seeding: Seed L929 cells in a 96-well plate at a density of 1-2 x 10^4 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare stock solutions of GSK963 and GSK'962 in DMSO. On the day of the experiment, dilute the compounds in complete culture medium to the desired final concentrations. Also, prepare solutions of TNF-α, SMAC mimetic, and zVAD-fmk in culture medium.

• Pre-treatment with Inhibitors: Remove the old medium from the cells and add fresh medium containing GSK963, GSK'962, or vehicle control (DMSO). Incubate for 1-2 hours.

• Induction of Necroptosis: To the pre-treated cells, add the necroptosis-inducing cocktail of TNF-α (final concentration ~10-100 ng/mL), SMAC mimetic (final concentration ~100 nM - 1 µM), and zVAD-fmk (final concentration ~20-50 µM)[8][10][25].

• Incubation: Incubate the plate for 18-24 hours at 37°C in a CO2 incubator.

• Assessment of Cell Viability: Measure cell viability using your chosen assay according to the manufacturer's instructions.

Protocol 2: Western Blot Analysis of Necroptosis Pathway Proteins

Materials:

• Cell line of interest

• Complete culture medium

• Necroptosis induction reagents (as above)

• GSK963

• RIPA buffer with protease and phosphatase inhibitors

• Primary antibodies against RIPK1, RIPK3, MLKL, p-RIPK1, p-RIPK3, p-MLKL, and a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• SDS-PAGE gels and blotting equipment

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with the necroptosis-inducing cocktail with or without GSK963 as described in Protocol 1. A shorter incubation time (e.g., 4-8 hours) may be optimal for detecting phosphorylated proteins.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Experimental Workflow for Troubleshooting

A workflow for systematically troubleshooting GSK963 inactivity.

References

• 1. RIPK3 in necroptosis and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The serine threonine kinase RIP3: lost and found - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gene - MLKL [maayanlab.cloud]
• 4. Gene - RIPK1 [maayanlab.cloud]
• 5. RIPK1 protein expression summary - The Human Protein Atlas [proteinatlas.org]
• 6. The Many Faces of MLKL, the Executor of Necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mixed lineage kinase domain-like protein (MLKL) | Abcam [abcam.com]
• 8. jitc.bmj.com [jitc.bmj.com]
• 9. TNF-induced necroptosis initiates early autophagy events via RIPK3-dependent AMPK activation, but inhibits late autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. selleckchem.com [selleckchem.com]
• 12. GSK963 | RIP kinase | TargetMol [targetmol.com]
• 13. caymanchem.com [caymanchem.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Die another way – non-apoptotic mechanisms of cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Caspase-Independent Cell Death Mechanisms - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Alternative cell death mechanisms in development and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 19. journals.biologists.com [journals.biologists.com]
• 20. The Interferon-Stimulated Gene RIPK1 Regulates Cancer Cell Intrinsic and Extrinsic Resistance to Immune Checkpoint Blockade - PMC [pmc.ncbi.nlm.nih.gov]
• 21. RIPK proteins in cell death and tissue homeostasis. [umassmed.edu]
• 22. Discovery of potent necroptosis inhibitors targeting RIPK1 kinase activity for the treatment of inflammatory disorder and cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. GSK963 - Immunomart [immunomart.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. zVAD-induced necroptosis in L929 cells depends on autocrine production of TNFα mediated by the PKC-MAPKs-AP-1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

Technical Support Center: Assessing GSK963 Bioavailability in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with the RIPK1 inhibitor, GSK963. The information is presented in a question-and-answer format to directly address common issues encountered during in vivo bioavailability studies.

Frequently Asked Questions (FAQs)

Q1: What is GSK963 and why is assessing its bioavailability important?

A1: GSK963 is a potent and highly selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a key regulator of a programmed cell death pathway called necroptosis.[1][2][3] Necroptosis is implicated in various inflammatory and neurodegenerative diseases.[4][5] Assessing the bioavailability of GSK963 is crucial to understand its absorption, distribution, metabolism, and excretion (ADME) profile. This data is essential for designing efficacious in vivo studies, determining optimal dosing regimens, and advancing the compound in the drug development pipeline.

Q2: What are the key pharmacokinetic parameters to determine for GSK963 bioavailability?

A2: The primary pharmacokinetic parameters to determine are:

• Maximum Plasma Concentration (Cmax): The highest concentration of GSK963 reached in the blood.

• Time to Maximum Plasma Concentration (Tmax): The time at which Cmax is reached.

• Area Under the Curve (AUC): The total exposure to GSK963 over time.

• Half-life (t½): The time it takes for the plasma concentration of GSK963 to reduce by half.

• Bioavailability (%F): The fraction of an administered dose of unchanged drug that reaches the systemic circulation. This is typically determined by comparing the AUC after oral administration to the AUC after intravenous administration.

Q3: In which animal models has the pharmacokinetics of GSK963 been studied?

Quantitative Data

Due to the limited publicly available oral pharmacokinetic data for GSK963, the following table includes data for intraperitoneal administration in mice and provides data for another RIPK1 inhibitor, Necrostatin-1, for comparative purposes.

Compound	Animal Model	Route of Administration	Dose (mg/kg)	Cmax (µg/L)	Tmax (h)	AUC (µg·h/L)	Absolute Bioavailability (%F)	Reference
GSK963	C57BL/6 Mice	Intraperitoneal (i.p.)	10	~1500	~0.25	Not Reported	Not Applicable	Berger, S.B., et al. (2015)
Necrostatin-1	Rats	Intravenous (i.v.)	5	1733	Not Applicable	Not Reported	100	Geng, J., et al. (2017)[3]
Necrostatin-1	Rats	Oral (p.o.)	5	648	1	Not Reported	54.8	Geng, J., et al. (2017)[3]

Experimental Protocols

Protocol 1: Assessing Oral Bioavailability of GSK963 in Mice

This protocol provides a general framework. Specific parameters may require optimization.

1. Animal Model:

• Species: C57BL/6 mice

• Sex: Male or female (be consistent across study groups)

• Weight: 20-25 g

• Housing: Standard conditions with a 12-hour light/dark cycle and ad libitum access to food and water.[5]

2. Formulation and Dosing:

• Oral (p.o.) Formulation: A suspension of GSK963 can be prepared in a vehicle such as 0.5% (w/v) carboxymethylcellulose (CMC) in water. A suggested concentration for dosing is 1 mg/mL for a 10 mg/kg dose.

• Intravenous (i.v.) Formulation: For determination of absolute bioavailability, a clear solution of GSK963 is required. A common vehicle is a mixture of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% sterile water.[8] The concentration should be adjusted for a lower dose (e.g., 1-2 mg/kg) to avoid solubility and toxicity issues.

• Dosing:

  • Acclimatize animals for at least 3 days before the experiment.

  • Fast animals overnight (approximately 12 hours) before dosing, with continued access to water.

  • Administer GSK963 via oral gavage for the p.o. group and via tail vein injection for the i.v. group.[9][10][11][12][13] The volume should not exceed 10 mL/kg for oral gavage.[13]

3. Blood Sampling:

• Collect blood samples (approximately 50-100 µL) at the following time points:

  • i.v. group: 0 (pre-dose), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose.

  • p.o. group: 0 (pre-dose), 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose.

• Collect blood via saphenous or submandibular vein puncture into tubes containing an anticoagulant (e.g., K2EDTA).

• Process blood samples by centrifugation (e.g., 2000 x g for 10 minutes at 4°C) to obtain plasma.

• Store plasma samples at -80°C until analysis.

4. Bioanalytical Method: LC-MS/MS Quantification:

• Sample Preparation: Perform protein precipitation by adding three volumes of cold acetonitrile containing an internal standard (e.g., a structurally similar compound or a stable isotope-labeled GSK963) to one volume of plasma. Vortex and centrifuge to pellet the precipitated proteins. Transfer the supernatant for analysis.

• LC-MS/MS System: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

• Chromatographic Conditions (Example):

  • Column: A C18 column (e.g., 50 x 2.1 mm, 3 µm).[14]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from low to high organic phase.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for GSK963 and the internal standard. These transitions need to be optimized for the specific instrument.

• Data Analysis:

  • Construct a calibration curve using standard solutions of GSK963 in blank plasma.

  • Calculate the concentration of GSK963 in the unknown samples.

  • Use pharmacokinetic software to determine Cmax, Tmax, and AUC.

  • Calculate oral bioavailability (%F) using the formula: (%F) = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in plasma concentrations between animals	- Improper dosing technique (oral gavage or i.v. injection).- Formulation instability or non-homogeneity.- Individual differences in animal physiology (e.g., gastric emptying time, metabolism).	- Ensure all personnel are properly trained in dosing techniques.- Prepare fresh formulations and ensure thorough mixing before each dose.- Increase the number of animals per group to improve statistical power.
Low or no detectable plasma concentrations after oral dosing	- Poor aqueous solubility of GSK963 leading to low dissolution.- High first-pass metabolism in the gut wall or liver.- P-glycoprotein (P-gp) mediated efflux in the intestine.	- Optimize the formulation to enhance solubility (e.g., use of co-solvents, surfactants, or amorphous solid dispersions).- Co-administer with a known inhibitor of relevant metabolic enzymes or P-gp (for investigational purposes).- Consider alternative routes of administration if oral bioavailability is inherently low.
Inconsistent peak shapes or retention times in LC-MS/MS analysis	- Matrix effects from plasma components.- Instability of the compound in the autosampler.- Issues with the HPLC column or mobile phase.	- Optimize the sample preparation method to remove interfering substances (e.g., solid-phase extraction).- Assess the stability of GSK963 in the processed samples and keep the autosampler cooled.- Equilibrate the column properly and use fresh mobile phases.
Difficulty in achieving a low limit of quantification (LLOQ)	- Low ionization efficiency of GSK963.- High background noise in the mass spectrometer.	- Optimize MS parameters (e.g., collision energy, declustering potential).- Use a more efficient sample clean-up method.- Consider a more sensitive mass spectrometer.

Visualizations

Signaling Pathway

Figure 1: Simplified Necroptosis Signaling Pathway and the Target of GSK963.

Experimental Workflow

Figure 2: General Experimental Workflow for Assessing GSK963 Bioavailability.

References

• 1. Necrostatin-1 and necroptosis inhibition: Pathophysiology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Prototype, Once-Daily, Modified-Release Formulation for the Short Half-Life RIPK1 Inhibitor GSK2982772 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of necrostatin-1, a necroptosis inhibitor by LC-MS/MS and the study of its pharmacokinetics and bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and evaluation of a novel PET ligand, a GSK’963 analog, aiming at autoradiography and imaging of the receptor interacting protein kinase 1 in the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. invivogen.com [invivogen.com]
• 6. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Necrostatin-1: a promising compound for neurological disorders [frontiersin.org]
• 8. Advances in RIPK1 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. research.fsu.edu [research.fsu.edu]
• 10. daikinchemicals.com [daikinchemicals.com]
• 11. ouv.vt.edu [ouv.vt.edu]
• 12. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iacuc.wsu.edu [iacuc.wsu.edu]
• 14. Validation of an LC-MS/MS assay for rapid and simultaneous quantification of 21 kinase inhibitors in human plasma and serum for therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining GSK963 Treatment Timelines for Chronic Disease Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using the RIPK1 inhibitor, GSK963, in chronic disease models. The information is tailored for scientists and drug development professionals to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Is GSK963 suitable for long-term treatment in chronic disease models?

A1: While GSK963 is a potent and selective RIPK1 inhibitor, its pharmacokinetic profile presents challenges for chronic in vivo studies. Pharmacodynamic modeling suggests that multiple large doses would be required to maintain significant RIPK1 inhibition over an extended period, making it potentially unsuitable for many chronic models.[1] Researchers are actively developing analogs of GSK963 with improved metabolic stability and pharmacokinetic properties for long-term in vivo use.

Q2: What are the key differences between GSK963 and other RIPK1 inhibitors like Necrostatin-1 (Nec-1)?

A2: GSK963 is significantly more potent than Nec-1, with IC50 values in the low nanomolar range for inhibiting RIP-dependent cell death.[1] It is also highly selective for RIPK1 over other kinases and lacks the off-target activity against indoleamine-2,3-dioxygenase (IDO) that is a known issue with Nec-1.[1] Additionally, GSK963 has an inactive enantiomer, GSK962, which serves as an excellent negative control for confirming on-target effects.[1]

Q3: What are some alternative RIPK1 inhibitors with better suitability for chronic studies?

A3: Several next-generation RIPK1 inhibitors have been developed with more favorable pharmacokinetic profiles for chronic dosing. Examples include GSK2982772, which has been investigated in clinical trials for inflammatory diseases, and SAR443820 (DNL788), a brain-penetrant inhibitor studied for neurodegenerative conditions.[2][3] For preclinical research, Necrostatin-1s (Nec-1s) offers improved pharmacokinetic properties compared to Nec-1.[1]

Q4: How can I confirm that GSK963 is engaging its target (RIPK1) in my in vivo model?

A4: Target engagement can be assessed by measuring the levels of phosphorylated RIPK1 (p-RIPK1) at key autophosphorylation sites like Serine 166 in tissue lysates from treated animals.[4] A reduction in p-RIPK1 levels following GSK963 treatment would indicate target engagement. Immunohistochemistry or immunofluorescence can also be used to visualize changes in p-RIPK1 in specific cell types within tissues.

Q5: What are some potential biomarkers to assess the downstream efficacy of GSK963 in a chronic neurodegenerative model?

A5: In models of neurodegeneration, downstream efficacy can be evaluated by measuring markers of neuroinflammation and microglial activation. For instance, the expression of genes like Cst7, which is a biomarker for disease-associated microglia, can be suppressed by RIPK1 inhibition.[5][6] Reductions in pro-inflammatory cytokines and chemokines in the central nervous system are also relevant indicators.[2][6]

Troubleshooting Guides

Issue 1: Difficulty in Establishing a Chronic Dosing Regimen

Symptoms:

• Lack of sustained efficacy with single daily dosing.

• Rapid clearance of the compound, requiring frequent administration.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps & Solutions
Unfavorable Pharmacokinetics of GSK963	As noted, GSK963's profile is not optimized for chronic studies.[1] Consider switching to a next-generation RIPK1 inhibitor with a longer half-life (e.g., GSK547, Nec-1s).[3] If you must use GSK963, a pilot pharmacokinetic study is essential to determine the optimal dosing frequency needed to maintain therapeutic concentrations.
Inadequate Vehicle Formulation	For repeated intraperitoneal (i.p.) injections, a well-tolerated vehicle is crucial. A common formulation for poorly soluble compounds is a suspension in 0.5% carboxymethyl cellulose (CMC) in saline. For some applications, a solution in a vehicle like 5% DMSO, 40% PEG300, and 5% Tween 80 in ddH2O can be used, but must be prepared fresh and potential vehicle-induced toxicity should be monitored.[7]

Issue 2: Waning Efficacy Over Time

Symptoms:

• Initial positive response to GSK963 treatment, followed by a return of disease phenotype despite continued dosing.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps & Solutions
Metabolic Adaptation	The animal's metabolism may adapt to the compound, leading to faster clearance. Consider measuring plasma drug levels at different time points during the chronic study to assess for changes in exposure.
Development of Resistance	While less common for kinase inhibitors in non-cancer models, cellular mechanisms of resistance can emerge. Assess target engagement (p-RIPK1 levels) in tissues from late-stage treated animals to ensure the inhibitor is still effective at the molecular level.
Disease Progression Outpaces Drug Efficacy	The dose may be insufficient for more advanced stages of the disease. A dose-response study at the initiation of the chronic model is recommended to establish a maximally effective dose.

Issue 3: Observed Toxicity or Adverse Effects

Symptoms:

• Weight loss, reduced activity, or other signs of poor health in the treated group.

• Elevated liver enzymes in serum.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps & Solutions
Compound-Specific Toxicity	Although generally well-tolerated in acute studies, long-term administration of some RIPK1 inhibitors has been associated with liver abnormalities.[3] Monitor animal health closely. At the end of the study, perform histological analysis of the liver and measure serum levels of liver enzymes like ALT and AST.[8]
Vehicle-Induced Toxicity	Some solvents, like DMSO and PEG-400, can cause neuromotor deficits or other toxicities when used at high concentrations or for prolonged periods.[9] If toxicity is suspected, include a vehicle-only control group that is dosed on the same schedule as the treatment group. Consider alternative, well-tolerated vehicles like aqueous suspensions in CMC.[9][10]

Experimental Protocols

Protocol 1: Chronic Administration of a RIPK1 Inhibitor in a Mouse Model of Neuroinflammation

This protocol is a general guideline and should be optimized for your specific model and RIPK1 inhibitor.

• Compound Preparation:

  • For oral gavage, a RIPK1 inhibitor like Nec-1s can be formulated as a suspension in 0.5% (w/v) carboxymethyl cellulose (CMC) in sterile saline.

  • For intraperitoneal injection, if a solution is required, a vehicle such as 5% DMSO, 40% PEG300, 5% Tween 80 in sterile ddH2O can be considered, but must be freshly prepared and used with caution due to potential for irritation with chronic use.[7]

• Dosing Regimen:

  • Based on studies with Nec-1s in neuroinflammatory models, a starting dose of 10 mg/kg administered intraperitoneally once or twice daily can be considered.[11]

  • The dosing frequency should be determined by the specific pharmacokinetic profile of the inhibitor being used.

• Treatment Duration:

  • Treatment duration will be model-dependent. For example, in the cuprizone model of demyelination, treatment may last for several weeks.[11]

• Monitoring:

  • Monitor animal weight and general health daily.

  • At the end of the study, collect blood for analysis of serum biomarkers (e.g., liver enzymes) and tissues for downstream analysis.

Protocol 2: Assessment of RIPK1 Phosphorylation in Brain Tissue

• Tissue Homogenization:

  • Rapidly dissect the brain region of interest and snap-freeze in liquid nitrogen.

  • Homogenize the frozen tissue in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Immunoprecipitation (Optional but recommended for higher specificity):

  • Pre-clear the lysate with protein A/G agarose beads.

  • Incubate the lysate with an antibody against total RIPK1 overnight at 4°C.

  • Add protein A/G beads to pull down the RIPK1 protein complex.

  • Wash the beads extensively with lysis buffer.

• Western Blotting:

  • Elute the protein from the beads (if immunoprecipitated) or use the whole-cell lysate.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for phosphorylated RIPK1 (e.g., anti-p-S166 RIPK1).[4]

  • After incubation with a secondary antibody, visualize the bands using a chemiluminescence detection system.

  • Normalize the p-RIPK1 signal to the total RIPK1 signal.

Data Presentation

Table 1: In Vitro Potency of GSK963 vs. Nec-1

Cell Line	Species	Assay	GSK963 IC50 (nM)	Nec-1 IC50 (nM)
L929	Murine	Necroptosis	1	>1000
U937	Human	Necroptosis	4	>1000
BMDM	Murine	Necroptosis	~3	>1000

Data compiled from Berger et al., 2015.[1]

Table 2: In Vivo Efficacy of GSK963 in an Acute Model of TNF-induced Shock

Treatment Group	Dose (mg/kg, i.p.)	Outcome
Vehicle	-	Lethal hypothermia
GSK963	0.2	Significant protection
GSK963	2	Complete protection
GSK962 (inactive)	20	No effect
Nec-1	0.2	No effect
Nec-1	2	Minimal protection

Data from a TNF+zVAD-mediated lethal shock model in C57BL/6 mice.[1]

Visualizations

Caption: Simplified signaling pathway of RIPK1 in response to TNFα.

Caption: General experimental workflow for chronic GSK963 studies.

Caption: Troubleshooting decision tree for chronic GSK963 experiments.

References

• 1. alzdiscovery.org [alzdiscovery.org]
• 2. alzdiscovery.org [alzdiscovery.org]
• 3. In vivo evaluation of liver function by multimodal imaging in an alcohol-induced liver injury model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of RIPK1 activation by TAK1-mediated phosphorylation dictates apoptosis and necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting RIP Kinases in Chronic Inflammatory Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting RIPK1 for the treatment of human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mice with human livers would have saved lives if used in toxicology testing, study shows [med.stanford.edu]
• 8. Elderly mice with history of acetaminophen intoxication display worsened cognitive impairment and persistent elevation of astrocyte and microglia burden - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 10. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison of RIP1 Kinase Inhibitors: GSK'963 versus Necrostatin-1

In the landscape of cell death and inflammation research, the inhibition of Receptor-Interacting Protein Kinase 1 (RIP1) has emerged as a promising therapeutic strategy. For researchers and drug development professionals, selecting the appropriate tool compound is critical for elucidating the role of RIP1 in various pathologies. This guide provides a comprehensive comparison of two key RIP1 inhibitors: the well-established Necrostatin-1 (Nec-1) and the more recent, highly potent GSK'963.

Mechanism of Action: Targeting the Engine of Necroptosis

Both GSK'963 and Necrostatin-1 target the kinase activity of RIP1, a central regulator of a programmed form of necrosis known as necroptosis. RIP1's kinase function is essential for the formation of the necrosome, a signaling complex that includes RIPK3 and MLKL, ultimately leading to plasma membrane rupture.[1][2][3]

Necrostatin-1 functions as an allosteric inhibitor, binding to a hydrophobic pocket in the RIP1 kinase domain.[2][4][5] This binding event locks RIP1 in an inactive conformation, preventing its autophosphorylation—a critical step for the recruitment and activation of RIPK3 and the subsequent necroptotic cascade.[1][4]

GSK'963, a chiral small molecule, also potently and selectively inhibits the kinase activity of RIP1.[6][7][8] Its mechanism, like Nec-1, is centered on preventing the catalytic function of RIP1, thereby blocking the downstream signaling events that lead to necroptotic cell death.[9]

In Vitro Potency and Selectivity: A Clear Distinction

Quantitative analysis reveals a significant difference in the potency and selectivity of GSK'963 and Necrostatin-1. GSK'963 demonstrates substantially higher potency in both biochemical and cell-based assays.

Parameter	GSK'963	Necrostatin-1	Reference
Biochemical IC50 (RIP1 Kinase)	29 nM (FP binding assay)	0.32 µM (ATP consumption assay)	[4][6][7]
Cellular IC50 (Necroptosis Inhibition)	1 nM (mouse L929 cells)	490 nM (mouse MLO-Y4 cells)	[4][7][9]
4 nM (human U937 cells)	[9][10]
Kinase Selectivity	>10,000-fold selective for RIP1 over 339 other kinases	Less selective, with known off-target effects	[6][9][10]
IDO Inhibition	No measurable activity	Potent inhibitor of Indoleamine 2,3-dioxygenase (IDO)	[9][10]

As the data indicates, GSK'963 is over 200-fold more potent than Necrostatin-1 in biochemical assays and exhibits remarkable selectivity.[9] A key differentiator is the off-target activity of Necrostatin-1 against Indoleamine 2,3-dioxygenase (IDO), an enzyme involved in tryptophan metabolism and immune regulation.[9][10] GSK'963 does not share this liability, making it a more specific tool for studying RIP1 kinase-dependent processes.[9][10] Furthermore, GSK'963 has an inactive enantiomer, GSK'962, which can be used as a negative control to confirm on-target effects.[9]

In Vivo Efficacy: Translating Potency into Protection

The superior in vitro potency of GSK'963 translates to enhanced efficacy in vivo. In a mouse model of TNF-induced sterile shock, GSK'963 provided significantly greater protection from hypothermia compared to Necrostatin-1 at matched doses.[9] A 2 mg/kg dose of GSK'963 resulted in complete protection from TNF+zVAD-induced temperature loss, while Nec-1 showed minimal protective effects even at a 10-fold higher dose.[7][9] While Necrostatin-1 has demonstrated efficacy in various disease models, its moderate potency and poor pharmacokinetic properties can be limiting factors.[9]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental approaches discussed, the following diagrams are provided.

Caption: RIP1 Kinase Signaling Pathway in Necroptosis.

Caption: General Experimental Workflow for Comparing RIP1 Inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used in the characterization of GSK'963 and Necrostatin-1.

In Vitro Necroptosis Assay

• Cell Culture: Mouse fibrosarcoma L929 cells or human monocytic U937 cells are cultured in appropriate media.

• Compound Treatment: Cells are pre-treated with various concentrations of GSK'963, its inactive analog GSK'962, or Necrostatin-1 for 30 minutes.[6][9]

• Necroptosis Induction: Necroptosis is induced by stimulating the cells with tumor necrosis factor (TNF) in combination with a pan-caspase inhibitor such as zVAD-fmk.[9][10]

• Viability Assessment: After an overnight incubation (19-21 hours), cell viability is measured using a luminescent assay such as CellTiter-Glo, which quantifies ATP levels.[7][9]

• Data Analysis: Dose-response curves are generated to calculate the IC50 values for each compound.

RIP1 Kinase Biochemical Assays

• Fluorescence Polarization (FP) Binding Assay: This assay measures the binding affinity of the inhibitor to the ATP-binding pocket of the RIP1 kinase domain. The IC50 value for GSK'963 was determined using this method.[6][9]

• ADP-Glo Kinase Assay: This assay measures the autophosphorylation of the RIP1 kinase domain by quantifying the amount of ADP produced. It is used to determine the inhibitory effect of the compounds on the kinase's catalytic activity.[9]

Immunoblot Analysis

• Cell Treatment: Bone marrow-derived macrophages (BMDMs) are pre-treated with the inhibitor (e.g., 100 nM GSK'963 or 10 µM Nec-1) for 30 minutes.[6]

• Stimulation: Cells are then stimulated with TNF for short time points (e.g., 5 and 15 minutes).[6]

• Lysis and Electrophoresis: Cells are lysed, and the protein lysates are separated by SDS-PAGE.[6]

• Blotting and Probing: Proteins are transferred to a nitrocellulose membrane, which is then probed with specific antibodies against proteins of interest (e.g., phospho-IκB, total IκB, and a loading control like tubulin) to assess signaling pathway activation.[6]

Conclusion

For researchers investigating the role of RIP1 kinase, GSK'963 represents a next-generation tool that overcomes several limitations of Necrostatin-1. Its superior potency, exquisite selectivity, and lack of IDO off-target activity provide a more precise means to probe RIP1 function. The availability of an inactive enantiomer further strengthens its utility as a specific probe. While Necrostatin-1 has been instrumental in establishing the field, the adoption of more potent and selective inhibitors like GSK'963 is crucial for the continued and accurate dissection of RIP1-mediated pathophysiology.

References

• 1. Necrostatin-1 and necroptosis inhibition: Pathophysiology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. invivogen.com [invivogen.com]
• 3. Frontiers | Necrostatin-1: a promising compound for neurological disorders [frontiersin.org]
• 4. mcherry-sarna.com [mcherry-sarna.com]
• 5. RIP1-Dependent and Independent Effects of Necrostatin-1 in Necrosis and T Cell Activation | PLOS One [journals.plos.org]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. adooq.com [adooq.com]
• 9. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]

GSK963: A Comparative Guide to Its Superior Specificity for RIPK1

In the landscape of kinase inhibitors, precision is paramount. For researchers investigating the intricate roles of Receptor-Interacting Protein Kinase 1 (RIPK1) in inflammation and cell death, the need for highly specific molecular tools is critical. GSK963 has emerged as a structurally distinct, potent, and exceptionally selective inhibitor of RIPK1. This guide provides a comprehensive comparison of GSK963 with other RIPK1 inhibitors, supported by experimental data, detailed protocols, and pathway visualizations to underscore its advantages for researchers, scientists, and drug development professionals.

Unparalleled Potency and Selectivity: A Head-to-Head Comparison

GSK963 distinguishes itself from earlier RIPK1 inhibitors, such as Necrostatin-1 (Nec-1) and its more stable analog, Nec-1s, through its significantly enhanced potency and cleaner off-target profile. While Nec-1 was a foundational tool for RIPK1 research, its utility was hampered by moderate potency and off-target activity against indoleamine-2,3-dioxygenase (IDO), an enzyme with immunomodulatory functions.[1][2][3] GSK963, a chiral small-molecule inhibitor, overcomes these limitations, offering researchers a more reliable and potent tool.[1][3]

Table 1: Biochemical and Cellular Potency Comparison of RIPK1 Inhibitors

Compound	Biochemical Assay (IC50)	Cellular Necroptosis Assay (IC50)	Key Distinctions
GSK963	29 nM (FP Binding Assay)[1][4][5] 0.8 nM (ADP-Glo Kinase Assay)[1]	1 nM (murine L929 cells)[1][6] 4 nM (human U937 cells)[1][6]	Over 200-fold more potent than Nec-1 in biochemical assays.[1] Structurally distinct from necrostatins.[1][3]
Nec-1	~2 µM (FP Binding Assay)[1] ~1 µM (ADP-Glo Kinase Assay)[1]	Not specified in direct comparisons, but significantly less potent than GSK963.	Moderate potency; known off-target activity against IDO.[1][3]
GSK962	Inactive in FP Binding and ADP-Glo Kinase Assays.[1]	At least 1000-fold less potent than GSK963.[1]	Inactive enantiomer of GSK963, serving as an ideal negative control to confirm on-target effects.[1][3][5]

Table 2: Specificity Profile of GSK963

Specificity Parameter	Result	Implication for Researchers
Kinome Scan	>10,000-fold selective for RIPK1 over 339 other kinases.[1][4][5] Less than 50% inhibition of these kinases at 10 µM.[6]	High confidence that observed effects are due to RIPK1 inhibition, minimizing confounding results from off-target kinase activity.
IDO Activity	Lacks measurable activity against IDO.[1][3][6]	Eliminates a key off-target effect of Nec-1, allowing for clearer interpretation of results in immunological studies.
Cellular Selectivity	No measurable effects on TNF-induced NF-κB activation or TNF+cycloheximide-stimulated apoptosis.[1]	Demonstrates that GSK963 specifically inhibits the kinase-dependent functions of RIPK1 in necroptosis without interfering with its scaffolding functions in other pathways.
Chirality	Possesses an inactive enantiomer, GSK962.[1][3][5]	Provides a rigorous negative control for experiments to validate that the observed phenotype is a direct result of RIPK1 inhibition.

Visualizing the Mechanism of Action and Experimental Design

To further elucidate the context in which GSK963 operates, the following diagrams illustrate the necroptosis signaling pathway and a typical experimental workflow for validating inhibitor specificity.

Caption: TNF-α binding to its receptor (TNFR1) initiates the formation of Complex I. Under conditions favoring necroptosis, RIPK1 is released and activated, leading to the assembly of the necrosome with RIPK3 and MLKL. GSK963 specifically inhibits the kinase activity of RIPK1, preventing this cascade.

Caption: A multi-faceted approach is used to validate RIPK1 inhibitor specificity, combining direct biochemical assays, cell-based functional assays, and broad off-target profiling to build a comprehensive understanding of the compound's activity.

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for key experiments used to establish the specificity of GSK963.

Fluorescence Polarization (FP) Binding Assay

• Objective: To measure the binding affinity of an inhibitor to the ATP-binding pocket of RIPK1.

• Principle: This assay measures the change in polarization of fluorescently labeled tracer that binds to the RIPK1 kinase domain. A compound that displaces the tracer will cause a decrease in polarization.

• Protocol:

  • Recombinant RIPK1 kinase domain is incubated with a fluorescent tracer.

  • Serial dilutions of the test compound (e.g., GSK963, Nec-1, GSK962) are added.

  • The mixture is incubated to reach binding equilibrium.

  • Fluorescence polarization is measured using a suitable plate reader.

  • Data are plotted as a dose-response curve to calculate the IC50 value, representing the concentration of inhibitor required to displace 50% of the tracer.

ADP-Glo™ Kinase Assay

• Objective: To directly measure the kinase activity of RIPK1 by quantifying the amount of ADP produced during the autophosphorylation reaction.

• Principle: This is a luminescent assay that measures ADP production. After the kinase reaction, an ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. A Kinase Detection Reagent is then added to convert ADP to ATP, which is used in a luciferase/luciferin reaction to produce light. The light output is directly proportional to the ADP concentration.

• Protocol:

  • The RIPK1 kinase domain is incubated with ATP and a suitable buffer.

  • Serial dilutions of the test compound are added.

  • The kinase reaction is allowed to proceed for a set time (e.g., 60 minutes) at room temperature.

  • ADP-Glo™ Reagent is added to stop the reaction and is incubated for 40 minutes.

  • Kinase Detection Reagent is added, and the mixture is incubated for another 30 minutes.

  • Luminescence is measured.

  • IC50 values are calculated from dose-response curves. For highly potent inhibitors like GSK963, a tight binding fit may be used for more accurate determination.[1]

Cellular Necroptosis Assay

• Objective: To determine the potency of an inhibitor in blocking RIPK1-dependent necroptosis in a cellular context.

• Protocol:

  • Human U937 or murine L929 cells are seeded in 96-well plates.

  • Cells are pre-treated with serial dilutions of the test compound for 30-60 minutes.

  • Necroptosis is induced by adding TNF-α (e.g., 50 ng/ml) and a pan-caspase inhibitor like zVAD-fmk to block apoptosis.[1]

  • Cells are incubated overnight (e.g., 20 hours).[1]

  • Cell viability is measured using a reagent such as CellTiter-Glo®, which quantifies ATP levels as an indicator of live cells.[1]

  • IC50 values are determined from the resulting dose-response curves.

Cellular Selectivity Assays (NF-κB Activation and Apoptosis)

• Objective: To confirm that GSK963 does not interfere with RIPK1's kinase-independent functions.

• NF-κB Activation Protocol:

  • Bone marrow-derived macrophages (BMDMs) are pre-treated with the inhibitor (e.g., 100 nM GSK963).[1][4]

  • Cells are stimulated with TNF-α for short time points (e.g., 5 and 15 minutes).[4]

  • Cell lysates are collected and analyzed by Western blot for the phosphorylation and degradation of IκB, a key event in NF-κB activation.[1][4]

• Apoptosis Protocol:

  • Cells (e.g., L929) are pre-treated with the inhibitor.

  • Apoptosis is induced with TNF-α in combination with cycloheximide (CHX).[1]

  • Caspase-3/7 activity is measured after a few hours (e.g., 3 hours) using a luminescent assay like Caspase-Glo® 3/7.[1]

Conclusion

The validation of GSK963 demonstrates its standing as a best-in-class tool for the study of RIPK1. Its high potency, combined with an exquisite selectivity profile, sets it apart from previous inhibitors.[1] The absence of confounding off-target activities, particularly against IDO, and the availability of its inactive enantiomer, GSK962, provide researchers with a robust system for dissecting the specific roles of RIPK1 kinase activity in health and disease. For professionals in drug development and academic research, GSK963 represents a next-generation chemical probe essential for clarifying the complex biology of RIPK1 and exploring its potential as a therapeutic target.[1][3]

References

• 1. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Necrostatin-1 analogues: critical issues on the specificity, activity and in vivo use in experimental disease models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of GSK'963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]

A Comparative Guide to GSK963 and Other Commercial RIP1 Inhibitors for Researchers

In the rapidly evolving field of programmed cell death and inflammation research, the selection of potent and selective tool compounds is critical for elucidating the role of key signaling molecules. Receptor-Interacting Protein 1 (RIP1) kinase has emerged as a central mediator in necroptosis and inflammatory pathways, making its inhibitors invaluable research tools. This guide provides a detailed comparison of GSK963, a highly potent and selective RIP1 inhibitor, with other commercially available RIP1 inhibitors, including Necrostatin-1, GSK2982772, and RIPA-56. The information presented here, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their specific research needs.

Performance Comparison of RIP1 Inhibitors

GSK963 consistently demonstrates superior potency and selectivity compared to other commercially available RIP1 inhibitors. The following tables summarize key quantitative data from various biochemical and cellular assays.

Table 1: Biochemical Potency of RIP1 Inhibitors

Inhibitor	Target	Assay Type	IC50 (nM)	Reference
GSK963	RIP1	FP binding assay	29	[1][2]
Necrostatin-1 (Nec-1)	RIP1	FP binding assay	~6,000	[2]
GSK2982772	RIP1	ADP-Glo	0.05	[3]
RIPA-56	RIP1	Kinase activity	13	[4]

Table 2: Cellular Activity of RIP1 Inhibitors

Inhibitor	Cell Line	Assay	EC50/IC50 (nM)	Reference
GSK963	L-929 (mouse)	Necroptosis	1	[5]
GSK963	U937 (human)	Necroptosis	4	[5]
Necrostatin-1 (Nec-1)	Jurkat	Necroptosis	490
GSK2982772	U937	Necroptosis	<10	[3]
RIPA-56	L929 (mouse)	Necroptosis	27	[4]
RIPA-56	HT29 (human)	Necroptosis	28	[6]

Table 3: Selectivity Profile

Inhibitor	Selectivity Profile	Off-Target Activity	Reference
GSK963	>10,000-fold selective for RIP1 over 339 other kinases.	Inactive against Indoleamine 2,3-dioxygenase (IDO).	[1][2][5]
Necrostatin-1 (Nec-1)	Moderate selectivity.	Potent inhibitor of IDO.	[5]
GSK2982772	High selectivity for RIP1 kinase.	Not specified.	[3]
RIPA-56	No inhibitory effect on RIPK3 kinase.	Not specified.	[4]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are summaries of common experimental protocols used to evaluate RIP1 inhibitors.

RIP1 Kinase Inhibition Assays

1. Fluorescence Polarization (FP) Binding Assay:

This assay quantifies the binding affinity of inhibitors to the ATP-binding pocket of RIP1 kinase.

• Principle: The assay measures the change in polarization of fluorescently labeled ATP-competitive ligand upon binding to the RIP1 kinase domain. Inhibitors that bind to the ATP pocket will displace the fluorescent ligand, leading to a decrease in fluorescence polarization.

• Protocol Outline:

  • Purified, truncated RIP1 kinase domain (e.g., amino acids 1-375) is incubated with a fluorescently labeled ATP-competitive ligand.

  • Serial dilutions of the test inhibitor (e.g., GSK963) are added to the mixture.

  • The reaction is incubated to reach equilibrium.

  • Fluorescence polarization is measured using a suitable plate reader.

  • IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration.

2. ADP-Glo™ Kinase Assay:

This luminescent assay measures the amount of ADP produced during the kinase reaction, providing a quantitative measure of kinase activity.

• Principle: The assay is performed in two steps. First, the RIP1 kinase reaction is performed, and then the ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. In the second step, the Kinase Detection Reagent is added to convert ADP to ATP, and the newly synthesized ATP is measured using a luciferase/luciferin reaction, which produces a luminescent signal proportional to the ADP concentration.

• Protocol Outline:

  • The RIP1 kinase is incubated with its substrate (e.g., myelin basic protein or through autophosphorylation) and ATP in a kinase reaction buffer.

  • Test inhibitors are added at various concentrations.

  • The reaction is allowed to proceed for a defined period.

  • ADP-Glo™ Reagent is added to stop the reaction and consume unused ATP.

  • Kinase Detection Reagent is added, and luminescence is measured.

  • IC50 values are determined from the dose-response curves.

Cellular Necroptosis Assay

This cell-based assay evaluates the ability of an inhibitor to protect cells from necroptotic cell death.

• Principle: Necroptosis is induced in a susceptible cell line (e.g., human U937 or mouse L929 cells) by stimulating the TNF receptor in the presence of a pan-caspase inhibitor (e.g., zVAD-fmk) to block apoptosis. Cell viability is then measured to determine the protective effect of the RIP1 inhibitor.

• Protocol Outline:

  • Cells are seeded in 96-well plates and pre-treated with serial dilutions of the RIP1 inhibitor for a specified time (e.g., 30 minutes).

  • Necroptosis is induced by adding TNF-α (e.g., 50 ng/mL) and a caspase inhibitor (e.g., 50 µM zVAD-fmk).

  • The cells are incubated for a period sufficient to induce cell death (e.g., 24 hours).

  • Cell viability is assessed using a commercially available assay, such as CellTiter-Glo® Luminescent Cell Viability Assay.

  • EC50 values are calculated from the dose-response curves of cell viability versus inhibitor concentration.

Visualizing the Mechanisms and Workflows

To further clarify the context of RIP1 inhibition, the following diagrams illustrate the relevant signaling pathway, a typical experimental workflow, and the comparative logic.

Caption: RIP1 Signaling Pathway leading to survival, apoptosis, or necroptosis.

Caption: General experimental workflow for evaluating RIP1 kinase inhibitors.

Caption: Logical comparison of key attributes for different RIP1 inhibitors.

References

• 1. bellbrooklabs.com [bellbrooklabs.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Advances in RIPK1 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. From (Tool)Bench to Bedside: The Potential of Necroptosis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of GSK963 and its Inactive Enantiomer GSK962

A comprehensive guide for researchers on the differential effects of a potent RIPK1 inhibitor and its stereoisomer.

GSK963 is a highly potent and selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a critical regulator of necroptosis and inflammation.[1] Its inactive enantiomer, GSK962, serves as a crucial negative control in experimental settings to confirm the on-target effects of GSK963.[1][2] This guide provides a detailed comparison of these two compounds, summarizing key experimental data, outlining protocols, and illustrating the relevant signaling pathway.

Data Summary

The following tables summarize the quantitative data comparing the in vitro and in vivo activities of GSK963 and its inactive enantiomer, GSK962.

Compound	Target	IC₅₀ (Binding Assay)	IC₅₀ (Kinase Autophosphorylation Assay)	Selectivity
GSK963	RIPK1	29 nM[3][4]	~10 nM	>10,000-fold over 339 other kinases[1][2]
GSK962	RIPK1	>30,000 nM	>30,000 nM	Not applicable

Table 1: Biochemical Activity of GSK963 and GSK962. The half-maximal inhibitory concentration (IC₅₀) values demonstrate the high potency of GSK963 for RIPK1 in both binding and functional kinase assays, while GSK962 shows negligible activity.

Cell Line	Assay	Stimulus	IC₅₀ of GSK963	IC₅₀ of GSK962
L-929 (mouse fibrosarcoma)	Necroptosis	TNF + zVAD	1 nM[2][5]	>10,000 nM
U937 (human monocytic)	Necroptosis	TNF + zVAD	4 nM[2][5]	>10,000 nM
Mouse BMDMs	Necroptosis	TNF + zVAD	~3 nM	>10,000 nM
Human Neutrophils	Necroptosis	TNF + zVAD + SMAC mimetic	~5 nM	>10,000 nM

Table 2: Cellular Activity of GSK963 and GSK962 in Necroptosis Assays. These data highlight the potent and specific inhibition of necroptosis by GSK963 in various cell types, with its inactive enantiomer GSK962 showing no significant effect at high concentrations.

Animal Model	Assay	Dose of GSK963	Effect of GSK963	Effect of GSK962
C57BL/6 mice	TNF-induced lethal shock	2 mg/kg (IP)[3][5]	Complete protection from hypothermia[6]	No significant effect
C57BL/6 mice	TNF-induced lethal shock	0.2 mg/kg (IP)[3]	Significant protection from hypothermia[3]	No significant effect

Table 3: In Vivo Efficacy of GSK963 and GSK962. GSK963 demonstrates significant in vivo efficacy in a model of sterile shock, while GSK962 remains inactive.

Signaling Pathway

GSK963 exerts its effects by inhibiting the kinase activity of RIPK1, a key signaling node in the necroptosis pathway. The following diagram illustrates the mechanism.

Caption: RIPK1 signaling pathway and the inhibitory action of GSK963.

Experimental Protocols

A detailed description of the methodologies used to generate the comparative data is provided below.

1. RIPK1 Kinase Inhibition Assays

• Fluorescence Polarization (FP) Binding Assay:

  • Objective: To determine the binding affinity of GSK963 and GSK962 to the ATP-binding pocket of RIPK1.

  • Protocol: Recombinant human RIPK1 kinase domain is incubated with a fluorescently labeled tracer that binds to the ATP pocket. Test compounds (GSK963 or GSK962) are added in a serial dilution. The binding of the tracer to RIPK1 results in a high fluorescence polarization signal. Displacement of the tracer by the inhibitor leads to a decrease in this signal. The IC₅₀ value is calculated from the dose-response curve.[2]

• ADP-Glo Kinase Assay:

  • Objective: To measure the kinase activity of RIPK1 by quantifying ATP consumption.

  • Protocol: The autophosphorylation reaction of the RIPK1 kinase domain is performed in the presence of ATP and varying concentrations of the inhibitors. After the kinase reaction, the remaining ATP is depleted. The amount of ADP produced, which is proportional to the kinase activity, is then converted into a luminescent signal. The IC₅₀ value is determined by plotting the luminescence against the inhibitor concentration.[2]

2. Cellular Necroptosis Assays

• Objective: To assess the ability of GSK963 and GSK962 to inhibit necroptotic cell death.

• Cell Culture and Treatment:

  • L-929, U937, or primary cells (mouse bone marrow-derived macrophages or human neutrophils) are seeded in 96-well plates.

  • Cells are pre-treated with a serial dilution of GSK963, GSK962, or a vehicle control for 30-60 minutes.[4]

  • Necroptosis is induced by adding TNFα (Tumor Necrosis Factor-alpha) in combination with a pan-caspase inhibitor (e.g., zVAD-FMK) to block apoptosis.[2] For human neutrophils, a SMAC mimetic is also added.[2]

• Viability Assessment:

  • After overnight incubation, cell viability is measured using a commercially available assay such as CellTiter-Glo, which quantifies ATP levels as an indicator of metabolically active cells.

  • The IC₅₀ values are calculated from the dose-response curves of cell viability versus compound concentration.[2]

3. In Vivo Model of TNF-Induced Sterile Shock

• Objective: To evaluate the in vivo efficacy of GSK963 in a model of systemic inflammation.

• Animal Model: C57BL/6 mice are used.[3]

• Protocol:

  • Mice are administered GSK963 or GSK962 via intraperitoneal (i.p.) injection.[4]

  • After a specified pre-treatment time, a lethal dose of TNFα combined with zVAD-FMK is injected to induce a systemic inflammatory response, leading to hypothermia.[5]

  • Core body temperature is monitored over several hours as a measure of the inflammatory response.

  • The protective effect of the compounds is determined by their ability to prevent the drop in body temperature.[6]

4. Kinase Selectivity Profiling

• Objective: To determine the specificity of GSK963 for RIPK1 over a broad range of other kinases.

• Protocol: GSK963 is tested at a high concentration (e.g., 10 µM) against a large panel of purified kinases (e.g., 339 kinases).[1][5] The activity of each kinase is measured, typically using a radiolabeled ATP assay. The percentage of inhibition is calculated for each kinase to assess the selectivity of GSK963.[6]

This guide provides a foundational understanding of the comparative properties of GSK963 and its inactive enantiomer, GSK962. The stark contrast in their activities underscores the specific, on-target mechanism of GSK963 as a potent RIPK1 inhibitor, making this pair of molecules an invaluable tool for research into necroptosis and RIPK1-mediated diseases.

References

• 1. Characterization of GSK'963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. GSK963 | RIP kinase | TargetMol [targetmol.com]

Unveiling the In Vivo Power of GSK963: A Comparative Guide to RIPK1 Inhibition

For researchers and scientists at the forefront of drug discovery, the quest for potent and selective kinase inhibitors is paramount. GSK963, a chiral small-molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), has emerged as a significant tool in the study of necroptosis and inflammation. This guide provides a comprehensive comparison of GSK963 with other notable RIPK1 inhibitors, supported by experimental data, detailed protocols, and pathway visualizations to aid in the design and interpretation of in vivo studies.

Performance Showdown: GSK963 vs. Alternatives

GSK963 has demonstrated superior potency and selectivity in preclinical studies when compared to the first-generation RIPK1 inhibitor, Necrostatin-1 (Nec-1). Furthermore, ongoing research has yielded other promising alternatives from GlaxoSmithKline, including GSK'547 and GSK2982772, each with distinct profiles.

In Vitro Potency and Selectivity

A critical evaluation of any inhibitor begins with its performance in biochemical and cellular assays. The following table summarizes the half-maximal inhibitory concentration (IC50) and effective concentration (EC50) values for GSK963 and its key comparators.

Compound	Target	In Vitro IC50 (Human RIPK1)	Cellular EC50 (Human U937 cells, TNF-induced necroptosis)	Cellular EC50 (Mouse L929 cells, TNF-induced necroptosis)	Kinase Selectivity
GSK963	RIPK1	29 nM[1][2]	4 nM[3][4]	1 nM[3][4]	>10,000-fold selective over 339 other kinases[2][3]
Necrostatin-1 (Nec-1)	RIPK1, IDO	~180-490 nM	~490 nM	~260 nM	Potent inhibitor of IDO[3]
GSK'547	RIPK1	-	-	32 nM[5]	Highly selective[5]
GSK2982772	RIPK1	6.3 nM	-	1.3 µM	Highly selective

In Vivo Efficacy and Pharmacokinetics

The true test of a drug candidate lies in its performance within a living organism. The TNF-induced lethal shock model in mice is a cornerstone for evaluating the in vivo efficacy of RIPK1 inhibitors. This model mimics a systemic inflammatory response, where the protective effects of the inhibitors against hypothermia and mortality are measured.

Compound	Animal Model	Dosing (mg/kg, route)	Efficacy	Key Pharmacokinetic Parameters
GSK963	C57BL/6 mice	2 mg/kg, i.p.	Complete protection from TNF+zVAD-induced hypothermia[3]	Apparent half-life greater than Nec-1[3]
0.2 mg/kg, i.p.	Significant protection from TNF+zVAD-induced hypothermia[3]
Necrostatin-1 (Nec-1)	C57BL/6 mice	2 mg/kg, i.p.	Minimal protection from TNF+zVAD-induced hypothermia[3]	~10-fold higher exposure than GSK963 at 10 mg/kg[3]
0.2 mg/kg, i.p.	No significant effect[3]
GSK'547	Mice (Pancreatic Cancer Model)	100 mg/kg/day, oral (in food)	Reduced tumor burden and extended survival[5]	400-fold improvement in oral pharmacokinetic in mice compared to GSK'963
GSK2982772	Mice (TNF-induced shock)	3, 10, 50 mg/kg, oral	68%, 80%, and 87% protection from temperature loss, respectively[6]	Good activity and pharmacokinetic properties[6]

Experimental Deep Dive: Protocols and Pathways

To ensure the reproducibility and accurate interpretation of experimental results, detailed methodologies are crucial. Below are the specifics of a key in vivo model and a visualization of the targeted signaling pathway.

Experimental Protocol: TNF-Induced Lethal Shock Model

This murine model is widely used to assess the in vivo efficacy of RIPK1 inhibitors against systemic inflammation.

Animals: Male C57BL/6 mice are typically used.

Procedure:

• Animals are pre-treated with the test compound (e.g., GSK963) or vehicle via intraperitoneal (i.p.) or oral (p.o.) administration.

• After a specified time (e.g., 15 minutes), mice are challenged with an intravenous (i.v.) or i.p. injection of murine tumor necrosis factor (TNF)[7]. In some protocols, a pan-caspase inhibitor such as zVAD-fmk is co-administered to sensitize the cells to necroptosis[3][5].

• Rectal body temperature is monitored at regular intervals as a measure of the systemic inflammatory response and ensuing hypothermia.

• Survival of the animals is monitored over a period of up to 72 hours[7].

Endpoints:

• Primary: Prevention of hypothermia and mortality.

• Secondary: Measurement of serum cytokine levels (e.g., IL-6), and histological analysis of organ damage[7].

Signaling Pathway: RIPK1-Mediated Necroptosis

The following diagram illustrates the central role of RIPK1 in the necroptosis pathway, the target of GSK963 and its counterparts.

RIPK1-mediated necroptosis signaling pathway.

Experimental Workflow: In Vivo Efficacy Testing

The logical flow of an in vivo study to confirm the efficacy of a RIPK1 inhibitor is depicted below.

Workflow for in vivo efficacy testing of RIPK1 inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. RIP1 Kinase Drives Macrophage Mediated Adaptive Immune Tolerance in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Type I interferon drives tumor necrosis factor–induced lethal shock - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of GSK963: A Comparative Guide to RIPK1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the RIP1 kinase inhibitor GSK963 with other key alternatives, supported by published experimental data. Our aim is to offer a clear, data-driven resource for researchers evaluating tools to study necroptosis and RIP1 kinase-mediated signaling pathways.

Introduction to GSK963

GSK963 is a highly potent and selective, chiral small-molecule inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1).[1][2][3] It has been characterized as a valuable tool for investigating the role of RIPK1 in necroptosis, a form of programmed cell death implicated in various inflammatory and degenerative diseases. This guide summarizes key performance data for GSK963 and compares it against other widely used or clinically relevant RIPK1 inhibitors.

Data Presentation: Quantitative Comparison of RIPK1 Inhibitors

The following tables summarize the in vitro potency and cellular activity of GSK963 and its alternatives.

Table 1: In Vitro Biochemical Potency of RIPK1 Inhibitors

Compound	Target	Assay Type	IC50 (nM)	Source
GSK963	RIPK1	FP binding	29	[2][3]
Necrostatin-1 (Nec-1)	RIPK1	Not Specified	~500	[4]
Necrostatin-1s (Nec-1s)	RIPK1	Not Specified	~50	[4]
GSK2982772 (GSK'772)	Human RIPK1	ADP-Glo	0.2	[5]
RIPA-56	RIPK1	Not Specified	13
UAMC-3861	RIPK1	Not Specified	6.5 (Human)	[5]
ZB-R-55	RIPK1	ADP-Glo	5.7	[4]

Table 2: Cellular Activity of RIPK1 Inhibitors in Necroptosis Assays

Compound	Cell Line	Species	Necroptosis Stimulus	IC50 / EC50 (nM)	Source
GSK963	L929	Murine	TNF + zVAD.fmk	1	[1]
GSK963	U937	Human	TNF + zVAD.fmk	4	[1]
GSK963	BMDM	Murine	TNF + zVAD.fmk	3	[6]
GSK'962 (inactive enantiomer)	L929 / U937	Murine / Human	TNF + zVAD.fmk	>1000	[1]
Necrostatin-1 (Nec-1)	L929	Murine	TNF + zVAD.fmk	~200-500	[1]
Necrostatin-1s (Nec-1s)	Jurkat	Human	Not Specified	50	[4]
GSK2982772 (GSK'772)	HT-29	Human	hTNF + TAK1i + zVAD.fmk	0.2	[5]
RIPA-56	HT-29	Human	TNF + SMAC mimetic + zVAD.fmk	28	[4]
RIPA-56	L929	Murine	Not Specified	27	[4]
UAMC-3861	MEFs	Murine	hTNF + zVAD.fmk	6.5	[5]
UAMC-3861	HT-29	Human	hTNF + TAK1i + zVAD.fmk	6.5	[5]
ZB-R-55	U937	Human	TNF + SMAC mimetic + zVAD.fmk	0.34	[4]

Experimental Protocols

In Vitro Necroptosis Induction and Inhibition Assay

This protocol describes a general method for inducing necroptosis in cell culture and assessing the inhibitory activity of compounds like GSK963.

1. Cell Culture:

• Culture human (e.g., U937, HT-29) or murine (e.g., L929, MEFs) cell lines in appropriate media and conditions.

2. Compound Preparation:

• Prepare stock solutions of RIPK1 inhibitors (e.g., GSK963, Nec-1) and negative controls (e.g., GSK'962) in DMSO.

• Serially dilute the compounds to the desired concentrations in cell culture medium.

3. Necroptosis Induction:

• Seed cells in 96-well plates at a suitable density.

• Pre-incubate the cells with the RIPK1 inhibitors or vehicle control for 30-60 minutes.

• Induce necroptosis using a combination of stimuli. Common combinations include:

  • For L929 and U937 cells: TNF-α (20-100 ng/mL) in combination with a pan-caspase inhibitor such as zVAD.fmk (20-50 µM).[1][7]

  • For HT-29 cells: A combination of TNF-α, a SMAC mimetic (e.g., LCL161 at 1 µM), and zVAD.fmk is often required.[4][7]

4. Assessment of Cell Viability:

• Incubate the cells for a sufficient period (e.g., 18-24 hours) to allow for cell death to occur.

• Measure cell viability using a commercially available assay, such as CellTiter-Glo®, which measures ATP levels as an indicator of viable cells.

5. Data Analysis:

• Normalize the viability data to the vehicle-treated, non-stimulated control (100% viability) and the vehicle-treated, stimulated control (0% protection).

• Calculate IC50 values by fitting the dose-response data to a four-parameter logistic curve.

In Vivo Model of TNF-Induced Systemic Inflammatory Response Syndrome (SIRS)

This protocol outlines a model to assess the in vivo efficacy of RIPK1 inhibitors.

1. Animal Model:

• Use C57BL/6 mice.

2. Compound Administration:

• Administer the RIPK1 inhibitor (e.g., GSK963 at 0.2-2 mg/kg) or vehicle control via intraperitoneal (i.p.) injection.[1]

3. Induction of SIRS:

• 15-30 minutes after compound administration, induce shock by intravenous (i.v.) injection of murine TNF-α in combination with zVAD.fmk.[1]

4. Monitoring:

• Monitor the core body temperature of the mice at regular intervals using a rectal probe. A drop in temperature is a key indicator of the inflammatory shock response.

5. Endpoint:

• The primary endpoint is the prevention of hypothermia. Survival can also be monitored over a longer period.

Mandatory Visualization

Caption: RIPK1-mediated necroptosis signaling pathway and point of inhibition.

Caption: A typical workflow for in vitro screening of RIPK1 inhibitors.

References

• 1. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | From PERK to RIPK1: Design, synthesis and evaluation of novel potent and selective necroptosis inhibitors [frontiersin.org]
• 6. From (Tool)Bench to Bedside: The Potential of Necroptosis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jitc.bmj.com [jitc.bmj.com]

GSK963 vs. Nec-1s: A Comparative Guide for Researchers in Necroptosis

In the landscape of necroptosis research, the selection of a potent and specific inhibitor for Receptor-Interacting Protein Kinase 1 (RIPK1) is paramount. This guide provides a comprehensive comparison of two prominent RIPK1 inhibitors, GSK963 and Necrostatin-1s (Nec-1s), to aid researchers, scientists, and drug development professionals in making an informed choice for their experimental needs.

Necroptosis, a form of regulated necrotic cell death, is increasingly implicated in the pathophysiology of a wide range of diseases, including inflammatory disorders, neurodegenerative diseases, and cancer. Central to this pathway is RIPK1, a serine/threonine kinase whose activity is a critical determinant of cell fate. Inhibition of RIPK1 kinase activity presents a key therapeutic strategy and a vital tool for dissecting the molecular mechanisms of necroptosis.

This guide delves into the specifics of GSK963 and Nec-1s, highlighting their mechanisms of action, potency, selectivity, and off-target effects. By presenting quantitative data in a clear, comparative format and detailing relevant experimental protocols, we aim to provide a definitive resource for the scientific community.

Quantitative Comparison of Inhibitor Performance

The efficacy and utility of a kinase inhibitor are defined by its potency and selectivity. The following tables summarize the key quantitative data for GSK963 and Nec-1s, offering a direct comparison of their performance in various assays.

Parameter	GSK963	Nec-1s	Necrostatin-1 (for reference)
Target	RIPK1 Kinase	RIPK1 Kinase	RIPK1 Kinase
IC50 (RIPK1 Kinase Assay)	29 nM[1][2]	~210 nM[3]	~494 nM[3]
EC50 (Cellular Necroptosis Assay)	1-4 nM (murine and human cells)[4][5]	Not explicitly stated, but more potent than Nec-1[3][6]	490 nM (in 293T cells)[7]
Selectivity	>10,000-fold selective for RIPK1 over 339 other kinases[1][8]	More selective than Nec-1[3]	Known off-target effects (e.g., IDO inhibition)[9][10]
IDO Inhibition	No measurable activity[4][5]	Does not inhibit IDO[3][9]	Inhibits IDO[9][10]

Table 1: Potency and Selectivity Overview. This table provides a head-to-head comparison of the key inhibitory parameters for GSK963 and Nec-1s, with Necrostatin-1 included for context. Lower IC50 and EC50 values indicate higher potency.

Delving Deeper: Key Differentiators

While both GSK963 and Nec-1s are potent inhibitors of RIPK1, several key distinctions make GSK963 a potentially superior choice for many research applications.

Potency: GSK963 exhibits significantly greater potency in both biochemical and cellular assays compared to Nec-1s. With an IC50 in the low nanomolar range for RIPK1 kinase inhibition and sub-nanomolar to low nanomolar EC50 values for inhibiting necroptosis in cells, GSK963 is effective at much lower concentrations.[1][4][5]

Selectivity and Off-Target Effects: A critical advantage of GSK963 is its exceptional selectivity. It has been shown to be over 10,000-fold more selective for RIPK1 than for a large panel of other kinases.[1][8] This high degree of selectivity minimizes the risk of confounding off-target effects, leading to more reliable and interpretable experimental results.

In contrast, the parent compound of Nec-1s, Necrostatin-1, is known to inhibit indoleamine 2,3-dioxygenase (IDO), an enzyme involved in tryptophan metabolism and immune regulation.[9][10] While Nec-1s was developed to be more metabolically stable and to lack this IDO-inhibitory activity, the high selectivity profile of GSK963 provides a greater degree of confidence in its on-target effects.[3][9]

Inactive Enantiomer: GSK963 has a readily available inactive enantiomer, GSK962, which can serve as an ideal negative control in experiments to confirm that the observed effects are due to the specific inhibition of RIPK1.[1][5] This is a significant advantage for rigorous experimental design.

Signaling Pathway and Experimental Workflow

To visualize the role of these inhibitors in the necroptosis pathway and to outline a typical experimental workflow for their use, the following diagrams are provided.

Figure 1: Simplified Necroptosis Signaling Pathway. This diagram illustrates the central role of RIPK1 in TNFα-induced necroptosis and the points of intervention for GSK963 and Nec-1s.

Figure 2: General Experimental Workflow for Necroptosis Inhibition. This flowchart outlines the key steps in a typical in vitro experiment to assess the efficacy of RIPK1 inhibitors.

Experimental Protocols

A detailed experimental protocol is crucial for reproducible results. Below is a generalized protocol for an in vitro necroptosis inhibition assay, which can be adapted for specific cell lines and experimental questions.

Objective: To determine the dose-dependent inhibition of TNFα-induced necroptosis by GSK963 or Nec-1s in a suitable cell line (e.g., L929 mouse fibrosarcoma, U937 human monocytic cells, or HT-29 human colon adenocarcinoma cells).

Materials:

• Cell line of choice

• Complete cell culture medium

• GSK963 and/or Nec-1s (and GSK962 as a negative control, if applicable)

• Recombinant human or mouse TNFα

• Pan-caspase inhibitor (e.g., z-VAD-FMK)

• Phosphate-buffered saline (PBS)

• Cell viability assay kit (e.g., CellTiter-Glo® Luminescent Cell Viability Assay or LDH Cytotoxicity Assay Kit)

• Multi-well plates (e.g., 96-well)

• Plate reader for absorbance or luminescence

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow the cells to adhere and recover overnight.

• Inhibitor Pre-treatment: Prepare serial dilutions of GSK963, Nec-1s, and the negative control (e.g., GSK962) in complete culture medium. Remove the old medium from the cells and add the medium containing the inhibitors. It is recommended to test a wide range of concentrations to determine the IC50 (e.g., from 0.1 nM to 10 µM). Incubate the cells with the inhibitors for a pre-determined time (e.g., 1-2 hours).

• Necroptosis Induction: Prepare a solution containing the necroptotic stimulus. A common combination is TNFα (e.g., 10-100 ng/mL) and a pan-caspase inhibitor like z-VAD-FMK (e.g., 20-50 µM) to block apoptosis and channel the cells towards necroptosis.[11] Add the stimulus to the wells containing the cells and inhibitors. Include control wells with cells only, cells with stimulus only, and cells with inhibitor only.

• Incubation: Incubate the plate for a period sufficient to induce significant cell death in the positive control wells (typically 12-24 hours).

• Assessment of Cell Viability: Following incubation, measure cell viability using a chosen assay according to the manufacturer's instructions. For example, with an LDH assay, collect the supernatant to measure the release of lactate dehydrogenase, an indicator of membrane rupture.

• Data Analysis: Calculate the percentage of cell death inhibition for each inhibitor concentration relative to the stimulus-only control. Plot the dose-response curve and determine the EC50 value for each inhibitor.

For a more in-depth analysis, parallel experiments can be conducted where cell lysates are collected for Western blotting to analyze the phosphorylation status of RIPK1 and MLKL, key markers of necrosome activation. [12][13]

Conclusion

Based on the available data, GSK963 emerges as a superior choice over Nec-1s for the specific and potent inhibition of RIPK1 in necroptosis research. Its exceptional potency, high selectivity, and the availability of an inactive enantiomer for use as a negative control provide a robust tool for generating reliable and reproducible data. While Nec-1s represents an improvement over its predecessor, Necrostatin-1, particularly in its lack of IDO inhibition, GSK963's overall profile makes it a more precise and powerful instrument for dissecting the intricate role of RIPK1 in health and disease. Researchers should carefully consider these factors when selecting an inhibitor to ensure the validity and clarity of their experimental outcomes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. Necrostatin-1s | Cell Signaling Technology [cellsignal.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. selleckchem.com [selleckchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Necrostatin-1 analogues: critical issues on the specificity, activity and in vivo use in experimental disease models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Necrostatin-1 and necroptosis inhibition: Pathophysiology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jitc.bmj.com [jitc.bmj.com]
• 12. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analyzing the Structure-Activity Relationship of Necrostain-1 and Its Analogues as RIPK1 Inhibitors on Necroptosis [sciltp.com]

Validating the Anti-inflammatory Effects of GSK963 In Vivo: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vivo anti-inflammatory effects of GSK963, a potent and selective RIPK1 inhibitor. We will delve into its performance against other relevant RIPK1 inhibitors, supported by experimental data, detailed protocols, and pathway visualizations to inform your research and development endeavors.

GSK963 has emerged as a significant tool compound for studying the role of Receptor-Interacting Protein kinase 1 (RIPK1) in inflammation and necroptosis. Its high potency and selectivity offer a distinct advantage over first-generation inhibitors like Necrostatin-1. However, its pharmacokinetic profile presents limitations for its use in chronic inflammatory models, paving the way for the development of next-generation compounds with improved in vivo stability. This guide will compare GSK963 with other key RIPK1 inhibitors, providing a framework for selecting the appropriate tool for your in vivo studies.

Comparative Analysis of RIPK1 Inhibitors in Preclinical In Vivo Models

The following table summarizes the in vivo efficacy of GSK963 and other notable RIPK1 inhibitors across various animal models of inflammation. This data highlights the strengths and weaknesses of each compound in specific disease contexts.

Compound	Animal Model	Key Efficacy Endpoints	Dosage	Administration Route	Key Findings
GSK963	TNFα + zVAD-induced systemic inflammatory response syndrome (SIRS) in mice	Prevention of lethal hypothermia, survival	0.2, 2, 10 mg/kg	Intraperitoneal (i.p.)	Dose-dependent protection from hypothermia and increased survival. Significantly more potent than Necrostatin-1.[1][2]
Necrostatin-1 (Nec-1)	TNFα + zVAD-induced SIRS in mice	Prevention of lethal hypothermia	2, 20 mg/kg	i.p.	Minimal protection at 2 mg/kg, modest effect at 20 mg/kg.[1]
Dextran sulfate sodium (DSS)-induced colitis in mice	Reduced weight loss, colon shortening, and mucosal damage; decreased IL-6 levels.	1.6 mg/kg/day	i.p.	Attenuated disease severity and reduced inflammatory markers.[3]
Lipopolysaccharide (LPS)-induced acute lung injury in mice	Reduced inflammatory cell infiltration and pro-inflammatory cytokines (TNF-α, IL-6, MIP-2).	5 mg/kg	i.p.	Ameliorated lung injury and promoted the resolution of inflammation.[4]
GSK'547	Orthotopic pancreatic ductal adenocarcinoma (PDA) in mice	Reduced tumor burden, extended survival.	~100 mg/kg/day	Oral (in chow)	Showed anti-tumor efficacy and modulated the tumor immune microenvironment.[5]
RIPA-56	TNFα-induced SIRS in mice	Reduced mortality and multi-organ damage.	Not specified	Not specified	Effectively protected against systemic inflammation.[6]
GSK2982772	Plaque Psoriasis (Human Clinical Trial)	Improvement in Plaque Lesion Severity Sum (PLSS) score.	60 mg t.i.d.	Oral	Showed modest clinical efficacy, suggesting a potential dose-response relationship.[7]
Ulcerative Colitis (Human Clinical Trial)	Reduction in spontaneous cytokine production from colonic explants.	Not specified	Oral	Demonstrated target engagement and anti-inflammatory effects in ex vivo human tissue.[8]

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are protocols for key in vivo models mentioned in this guide.

TNFα + zVAD-Induced Systemic Inflammatory Response Syndrome (SIRS) in Mice

This acute model is instrumental in evaluating the immediate protective effects of RIPK1 inhibitors against systemic inflammation and necroptosis.

Materials:

• C57BL/6 mice (8-10 weeks old)

• Recombinant murine TNFα

• zVAD-fmk (pan-caspase inhibitor)

• GSK963 or other test compounds

• Vehicle control (e.g., DMSO, saline)

• Rectal probe for temperature monitoring

Procedure:

• Compound Administration: Administer GSK963 (e.g., 0.2, 2, 10 mg/kg) or vehicle control via intraperitoneal (i.p.) injection 30 minutes prior to the inflammatory challenge.

• Induction of SIRS: Co-administer murine TNFα (e.g., 10 µ g/mouse ) and zVAD-fmk (e.g., 20 mg/kg) intravenously (i.v.).

• Monitoring: Monitor the core body temperature of the mice at regular intervals (e.g., every 30 minutes for 4-6 hours) using a rectal probe. A significant drop in temperature indicates the onset of shock.

• Survival Assessment: Monitor survival over a 24-hour period.

• Data Analysis: Compare the temperature profiles and survival rates between the vehicle-treated and compound-treated groups.

Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice

This model is widely used to study the pathogenesis of inflammatory bowel disease and to evaluate the therapeutic potential of anti-inflammatory compounds in a model of chronic inflammation.

Materials:

• C57BL/6 mice (8-10 weeks old)

• Dextran sulfate sodium (DSS; 36,000-50,000 Da)

• Test compounds (e.g., Necrostatin-1) and vehicle

• Equipment for monitoring body weight, stool consistency, and rectal bleeding

• Histology equipment

Procedure:

• Induction of Colitis: Administer 2-3% (w/v) DSS in the drinking water for 5-7 days.

• Compound Treatment: Administer the test compound (e.g., Necrostatin-1 at 1.6 mg/kg/day, i.p.) daily, starting from day 0 or as per the experimental design.

• Clinical Assessment: Monitor the mice daily for body weight loss, stool consistency, and the presence of blood in the stool. Calculate a Disease Activity Index (DAI) based on these parameters.

• Termination and Tissue Collection: At the end of the study (e.g., day 7 or later for recovery studies), euthanize the mice and collect the colon.

• Macroscopic and Histological Analysis: Measure the colon length. Process a segment of the colon for histological analysis (e.g., H&E staining) to assess mucosal damage, inflammatory cell infiltration, and crypt architecture.

• Biochemical Analysis: Homogenize a portion of the colon to measure myeloperoxidase (MPO) activity (an indicator of neutrophil infiltration) and cytokine levels (e.g., IL-6, TNF-α) by ELISA.

Visualizing the Mechanism of Action

Understanding the signaling pathways involved is critical for interpreting experimental results. The following diagrams, generated using Graphviz, illustrate the RIPK1 signaling cascade and a typical experimental workflow.

Caption: RIPK1 Signaling Pathway and Inhibition by GSK963.

Caption: In Vivo Experimental Workflow for Evaluating Anti-inflammatory Compounds.

Conclusion

GSK963 stands as a highly potent and selective tool for dissecting the role of RIPK1 kinase activity in acute inflammatory processes. Its superiority over Necrostatin-1 in the TNFα-induced SIRS model is well-documented. However, its pharmacokinetic limitations make it less suitable for chronic in vivo studies. For investigating the long-term effects of RIPK1 inhibition, newer analogs with improved metabolic stability, such as GSK'547 and RIPA-56, or clinical candidates like GSK2982772, may be more appropriate. This guide provides a foundational framework for researchers to critically evaluate and select the most suitable RIPK1 inhibitor for their specific in vivo experimental needs, ultimately advancing our understanding of inflammation and paving the way for novel therapeutic strategies.

References

• 1. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis [bio-protocol.org]
• 3. chondrex.com [chondrex.com]
• 4. Protocol for the induction of arthritis in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Advances in RIPK1 kinase inhibitors [frontiersin.org]
• 6. Frontiers | RIPK1 in the inflammatory response and sepsis: Recent advances, drug discovery and beyond [frontiersin.org]
• 7. Response to Inhibition of Receptor‐Interacting Protein Kinase 1 (RIPK1) in Active Plaque Psoriasis: A Randomized Placebo‐Controlled Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Collagen-induced Arthritis: A Model for Murine Autoimmune Arthritis [en.bio-protocol.org]

Safety & Regulatory Compliance

Essential Safety and Handling Guide for GSK963, a Potent RIPK1 Inhibitor

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of GSK963, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1). Adherence to these procedures is essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling GSK963 in solid or solution form. These recommendations are based on the potential hazards associated with potent small-molecule inhibitors.

PPE Category	Item	Specification
Eye Protection	Safety Glasses with Side Shields or Goggles	Must be worn at all times in the laboratory where GSK963 is handled.
Hand Protection	Nitrile Gloves	Double-gloving is recommended, especially when handling the pure compound or concentrated solutions.
Body Protection	Laboratory Coat	A fully buttoned lab coat must be worn to protect skin and clothing from potential splashes.
Respiratory	Not generally required	For weighing the solid compound outside of a certified chemical fume hood, a dust mask or respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Weighing:

• All handling of solid GSK963 should be performed in a certified chemical fume hood to minimize inhalation risk.

• Use a dedicated set of spatulas and weigh boats for GSK963 to prevent cross-contamination.

• Carefully weigh the desired amount of the compound, avoiding the creation of dust.

2. Dissolution:

• GSK963 is soluble in DMSO and acetonitrile.

• Add the solvent to the vial containing the pre-weighed GSK963.

• Cap the vial securely and vortex or sonicate until the compound is fully dissolved. For example, a stock solution can be prepared by dissolving GSK963 in DMSO.

3. Use in Experiments:

• When diluting stock solutions, work in a fume hood or on a designated bench area with appropriate spill containment.

• Clearly label all solutions containing GSK963 with the compound name, concentration, solvent, and date of preparation.

• When adding GSK963 to cell cultures or administering it to animals, wear all prescribed PPE.

Disposal Plan

Proper disposal of GSK963 and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

1. Liquid Waste:

• All liquid waste containing GSK963 (e.g., unused solutions, cell culture media) should be collected in a clearly labeled, sealed waste container.

• The waste container should be designated for "Potent Compound Waste" or "Chemical Waste."

• Do not pour any liquid waste containing GSK963 down the drain.

2. Solid Waste:

• All solid waste contaminated with GSK963 (e.g., used pipette tips, centrifuge tubes, gloves, weigh boats) must be disposed of in a designated, sealed biohazard bag or a labeled container for chemical waste.

• Do not dispose of contaminated solid waste in the regular trash.

3. Sharps:

• Needles, syringes, and other sharps contaminated with GSK963 must be placed in a designated sharps container immediately after use.

• The sharps container should be clearly labeled as containing potent compound waste.

4. Decontamination:

• Wipe down all work surfaces and equipment with a suitable decontamination solution (e.g., 70% ethanol followed by a soap and water wash) after handling GSK963.

• Dispose of the cleaning materials as solid waste.

Experimental Protocol: Inhibition of Necroptosis

The following is a summary of a typical in vitro experiment to assess the inhibitory activity of GSK963 on necroptosis, based on the foundational research by Berger et al. (2015).

• Cell Lines: Human U937 cells or mouse L-929 fibroblasts are commonly used.

• Induction of Necroptosis: Necroptosis is induced by treating the cells with a combination of Tumor Necrosis Factor (TNF) and a pan-caspase inhibitor (e.g., zVAD-fmk).

• GSK963 Treatment: Cells are pre-incubated with varying concentrations of GSK963 prior to the addition of TNF and zVAD-fmk.

• Assessment of Cell Viability: Cell viability is measured after a set incubation period (e.g., 24 hours) using a standard assay such as CellTiter-Glo®.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve to quantify the potency of GSK963 in inhibiting necroptosis. GSK963 has been shown to inhibit necroptosis in human and murine cells with IC50 values of 4 nM and 1 nM, respectively.

RIPK1 Signaling Pathway in Necroptosis

GSK963 is a selective inhibitor of RIPK1 kinase activity. The diagram below illustrates the central role of RIPK1 in the necroptosis signaling pathway initiated by TNF.

Caption: GSK963 inhibits RIPK1 autophosphorylation, preventing necroptosis.